NV-354

• CAS: 866465-21-6

Core Science & Biosynthesis

NV-354: A Novel Therapeutic Approach for Mitochondrial Disease by Bypassing Complex I Deficiency

For Immediate Release

LUND, Sweden – In the landscape of mitochondrial disease therapeutics, a promising new agent, NV-354, is advancing through the developmental pipeline. Developed by Abliva, a clinical-stage biopharmaceutical company, NV-354 is a first-in-class, orally available succinate prodrug designed to address the profound energy deficit in patients with mitochondrial diseases characterized by Complex I dysfunction, such as Leigh syndrome. Preclinical evidence suggests that NV-354 effectively bypasses the compromised Complex I of the mitochondrial electron transport chain, leading to restored energy production and a reduction in associated metabolic disturbances.

The core of NV-354's innovative mechanism lies in its ability to deliver succinate directly into the cell. Succinate, a key intermediate in the Krebs cycle, serves as a direct substrate for Complex II (succinate dehydrogenase). By providing an alternative entry point for electrons into the electron transport chain, NV-354 circumvents the bottleneck created by a dysfunctional Complex I, thereby sustaining ATP production.

Preclinical studies have demonstrated the potential of NV-354 in models of mitochondrial dysfunction. In a rat model of fluoroacetate-induced toxicity, which mimics certain aspects of mitochondrial disease, treatment with NV-354 led to a significant alleviation of the reduction in Complex I-linked oxidative phosphorylation in the brain.[1] Furthermore, initial in vivo data in a model of acute energy crisis involving Complex I dysfunction showed that NV-354 restores tissue succinate levels and reduces lactate levels, a key indicator of anaerobic metabolism.[2] The compound has also demonstrated high oral bioavailability and efficient brain delivery, crucial properties for treating neurological manifestations of mitochondrial diseases like Leigh syndrome.[2]

NV-354 has been granted Orphan Drug Designation by the U.S. Food and Drug Administration (FDA) for the treatment of mitochondrial disease, a testament to the significant unmet medical need and the compound's potential to provide a meaningful therapeutic benefit.[3] Abliva has received positive feedback from the UK's Medicines and Healthcare products Regulatory Agency (MHRA) on the preclinical data package, paving the way for the initiation of clinical trials.[2] A Phase 1 study was anticipated to begin in 2022.[2]

Core Mechanism of Action

Mitochondrial diseases arising from Complex I deficiency disrupt the normal flow of electrons through the electron transport chain, leading to impaired ATP synthesis and an accumulation of NADH. This energy crisis triggers a metabolic shift towards glycolysis, resulting in the overproduction of lactate (lactic acidosis) and a cascade of cellular dysfunction.

NV-354 is a prodrug, an inactive compound that is metabolized into the active form, succinate, within the body. This design allows for efficient oral absorption and distribution to target tissues, including the brain. Once inside the cell, NV-354 releases succinate, which is then transported into the mitochondrial matrix.

There, succinate is oxidized by Complex II (succinate dehydrogenase) to fumarate, donating electrons directly to the electron transport chain at the level of coenzyme Q (ubiquinone). This process effectively bypasses the deficient Complex I, re-establishing electron flow to Complexes III and IV and driving the generation of a proton gradient across the inner mitochondrial membrane, which is necessary for ATP synthesis by ATP synthase (Complex V).

dot

Caption: Mechanism of action of NV-354 in mitochondrial disease.

Preclinical Data Summary

While comprehensive datasets from all preclinical studies are not publicly available, key findings from a study by Piel et al. (2022) in a rat model of fluoroacetate-induced mitochondrial toxicity highlight the effects of NV-354.

Parameter	Tissue	Effect of Fluoroacetate (FA)	Effect of NV-354 Treatment
Citrate Levels	Heart	+ 4.2-fold (p < 0.01)	-
ATP Levels	Heart	- 1.9-fold (p < 0.001)	-
Complex I-linked Oxidative Phosphorylation (OXPHOSCI)	Brain	- 20% (p < 0.01)	Alleviated the reduction
β-hydroxybutyrate	Brain	+ 1.4-fold (p < 0.05)	-

Data extracted from Piel et al., 2022.[1]

Experimental Protocols

Detailed experimental protocols for the preclinical evaluation of NV-354 are proprietary. However, based on published information, a representative in vivo experimental workflow can be outlined.

Experimental Model: Rat model of fluoroacetate (FA)-induced metabolic crisis. FA is a metabolic poison that inhibits the tricarboxylic acid (TCA) cycle, leading to energy deficiency.[1]

Treatment Regimen:

• A single intravenous (IV) bolus dose of NV-354 at 17 mg/kg.

• Followed by a continuous venous infusion at 25 mg/kg/h for 180 minutes.[4]

Assessments:

• Metabolite Analysis: Measurement of key metabolites in heart and brain tissue to assess the impact on the TCA cycle and energy status. This includes citrate, ATP, and β-hydroxybutyrate.[1]

• Mitochondrial Respiration: High-resolution respirometry of tissue homogenates (e.g., brain) to evaluate the oxidative phosphorylation capacity linked to different mitochondrial complexes, particularly Complex I.[1]

• Drug Delivery Confirmation: Assessment of N-acetyl cysteamine (SNAC) levels in the brain tissue. SNAC is a surrogate marker for NV-354 deposition as it is released upon the metabolism of the prodrug.[4]

• Tissue Pathology: Histopathological examination of tissues to assess for any cellular damage or protective effects.[1]

dot

Caption: In vivo experimental workflow for NV-354 evaluation.

Future Directions

The progression of NV-354 to clinical trials will be a critical step in evaluating its safety and efficacy in patients with mitochondrial diseases. Future research will likely focus on elucidating the long-term effects of NV-354 treatment, its impact on a broader range of mitochondrial diseases with Complex I defects, and the potential for combination therapies. The development of NV-354 represents a significant advancement in the field of mitochondrial medicine, offering a targeted and innovative approach to address the underlying energy deficit in these devastating disorders.

References

• 1. Succinate prodrugs as treatment for acute metabolic crisis during fluoroacetate intoxication in the rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. biostock.se [biostock.se]
• 3. Abliva’s NV354 receives ODD from US FDA [pharmaceutical-business-review.com]
• 4. researchgate.net [researchgate.net]

The Therapeutic Potential of NV-354: A Technical Guide for Drug Development Professionals

An In-depth Review of a Novel Succinate Prodrug for Primary Mitochondrial Diseases

Abstract

NV-354 is a first-in-class, orally bioavailable small molecule in preclinical development for the treatment of primary mitochondrial diseases, with a primary focus on conditions characterized by mitochondrial complex I dysfunction, such as Leigh syndrome. Developed by Abliva AB (formerly NeuroVive Pharmaceutical AB), NV-354 is a succinate prodrug designed to deliver exogenous succinate to the mitochondrial electron transport chain, thereby bypassing deficient complex I and restoring cellular energy production. Preclinical studies have demonstrated its ability to penetrate the brain, normalize key metabolic biomarkers, and show promising efficacy in models of mitochondrial dysfunction. This technical guide provides a comprehensive overview of the core data supporting the therapeutic potential of NV-354, including its mechanism of action, preclinical findings, and detailed experimental methodologies.

Introduction

Primary mitochondrial diseases are a group of debilitating and often life-threatening genetic disorders caused by mutations in either mitochondrial DNA (mtDNA) or nuclear DNA (nDNA) that lead to impaired oxidative phosphorylation and cellular energy production. One of the most common causes of these diseases is dysfunction of complex I of the electron transport chain.[1] Leigh syndrome is a severe, progressive neurodegenerative disorder that primarily affects infants and young children and is frequently associated with complex I deficiency. There are currently no approved curative therapies for Leigh syndrome, representing a significant unmet medical need.

NV-354 has emerged as a promising therapeutic candidate designed to address the underlying metabolic defects in complex I deficiency. As a succinate prodrug, NV-354 provides an alternative substrate for the electron transport chain, aiming to improve mitochondrial respiration and ATP production.[2] The compound has been granted Orphan Drug Designation by the U.S. Food and Drug Administration (FDA) for the treatment of mitochondrial diseases, underscoring its potential significance.

Mechanism of Action

The therapeutic rationale for NV-354 is based on the principle of bypassing the dysfunctional complex I in the mitochondrial respiratory chain. In healthy mitochondria, electrons from NADH enter the electron transport chain at complex I. However, in diseases like Leigh syndrome where complex I is impaired, this process is inefficient, leading to a cellular energy crisis.

NV-354 is engineered to deliver succinate, the substrate for complex II, directly into the cell and mitochondria. Once inside the cell, NV-354 is cleaved, releasing succinate. Succinate then donates electrons to complex II, which is downstream of complex I, thereby re-initiating the flow of electrons through the electron transport chain and restoring the capacity for ATP synthesis.

Figure 1: NV-354 bypasses dysfunctional Complex I to restore energy production.

Preclinical Evidence

The therapeutic potential of NV-354 is supported by a growing body of preclinical evidence from both in vivo and in vitro studies. These studies have demonstrated the ability of NV-354 to correct metabolic imbalances and improve cellular function in the context of mitochondrial dysfunction.

In Vivo Efficacy in a Model of Complex I Dysfunction

Initial in vivo efficacy data for NV-354 was presented at the 2018 Cold Spring Harbor Laboratory (CSHL) Meeting. In an advanced experimental model of acute energy crisis involving complex I dysfunction, treatment with NV-354 demonstrated the ability to restore tissue succinate levels and reduce lactate levels, two key biomarkers of mitochondrial disease.[1] While the specific quantitative data from this presentation are not publicly available, the results were described as "very promising" by the investigators.[1]

Studies in a Rat Model of Fluoroacetate Intoxication

A study by Piel et al. (2022) investigated the effects of NV-354 in a rat model of fluoroacetate (FA) intoxication, which induces mitochondrial dysfunction. The study provided quantitative evidence of NV-354's neuroprotective effects.

Table 1: Effects of NV-354 on Cerebral Mitochondrial Respiration in FA-Treated Rats

Parameter	Control	FA-Treated	FA-Treated + NV-354
Complex I-linked Oxidative Phosphorylation (OXPHOSCI)	Baseline	-20% (p < 0.01)	Alleviated
β-hydroxybutyrate Accumulation	Baseline	+1.4-fold (p < 0.05)	-

Data adapted from Piel et al., Molecular and Cellular Biochemistry, 2023.

These findings demonstrate that NV-354 can successfully alleviate the reduction in mitochondrial complex I-linked oxidative phosphorylation in the brain caused by FA.

Pharmacokinetics and Brain Penetration

A key attribute of NV-354 is its favorable pharmacokinetic profile. Preclinical studies have shown that NV-354 has high oral bioavailability and is efficiently delivered to the brain.[1] This is a critical feature for a drug targeting neurodegenerative conditions like Leigh syndrome. The prodrug design of NV-354 facilitates its passage across the blood-brain barrier.

Experimental Protocols

Detailed experimental protocols are essential for the replication and validation of scientific findings. The following sections outline the methodologies used in key preclinical studies of NV-354.

Fluoroacetate Intoxication Rat Model

The study by Piel et al. (2022) utilized a rat model of fluoroacetate (FA) intoxication to induce a state of acute metabolic crisis.

Figure 2: Experimental workflow for the fluoroacetate intoxication rat model.

Protocol Details:

• Animals: Male Sprague-Dawley rats.

• FA Administration: A single intravenous (IV) bolus of 0.75 mg/kg sodium fluoroacetate.

• NV-354 Treatment: A single IV bolus of 17 mg/kg followed by a continuous infusion of 25 mg/kg/h.

• Analysis: High-resolution respirometry of brain and cardiac tissue to assess mitochondrial function and metabolic profiling to measure key biomarkers.

Therapeutic Potential and Future Directions

The preclinical data accumulated to date strongly support the therapeutic potential of NV-354 for the treatment of primary mitochondrial diseases, particularly Leigh syndrome. Its novel mechanism of action, favorable pharmacokinetic profile, and promising efficacy in models of mitochondrial dysfunction position it as a leading candidate in this area of high unmet medical need.

Abliva is advancing NV-354 towards clinical development. The company has received positive feedback from regulatory authorities on the preclinical data package and is preparing for a Phase 1 clinical trial. Future research will likely focus on further elucidating the long-term efficacy and safety of NV-354 in relevant animal models, as well as defining the optimal patient population for clinical investigation.

Conclusion

NV-354 represents a rational and innovative therapeutic strategy for mitochondrial diseases characterized by complex I deficiency. By providing an alternative energy source to the mitochondria, it has the potential to address the fundamental biochemical defect in these devastating conditions. The strong preclinical evidence, including demonstrated brain penetration and positive effects on key metabolic markers, provides a solid foundation for its continued clinical development. As NV-354 progresses into human trials, it holds the promise of becoming a much-needed treatment for patients with Leigh syndrome and other related disorders.

References

• 1. firstwordpharma.com [firstwordpharma.com]
• 2. biostock.se [biostock.se]

NV-354: A Novel Succinate Prodrug Approach to Rescue Mitochondrial Function in Cellular Respiration

An In-depth Technical Guide for Researchers and Drug Development Professionals

Abstract

NV-354 is a first-in-class, cell-permeable succinate prodrug in development by Abliva AB for the treatment of primary mitochondrial diseases characterized by Complex I dysfunction, such as Leigh syndrome. This technical guide provides a comprehensive overview of the preclinical data and the scientific rationale behind NV-354's mechanism of action. By delivering exogenous succinate directly to the mitochondrial matrix, NV-354 aims to bypass deficient Complex I and fuel the electron transport chain (ETC) via Complex II, thereby restoring mitochondrial respiration and energy production. This document details the available preclinical findings, outlines relevant experimental methodologies, and presents visual representations of the compound's mechanism and experimental workflows to support further research and development in this critical area of medicine.

Introduction to NV-354 and its Therapeutic Rationale

Primary mitochondrial diseases are a group of debilitating and often fatal genetic disorders caused by mutations in either nuclear or mitochondrial DNA that impair the function of the oxidative phosphorylation (OXPHOS) system. A common feature of many of these diseases is a deficiency in Complex I (NADH:ubiquinone oxidoreductase), the first and largest enzyme complex of the electron transport chain. This deficiency leads to a critical reduction in ATP synthesis, an increase in lactate levels, and the production of damaging reactive oxygen species (ROS).

NV-354 is an innovative therapeutic strategy designed to address the metabolic consequences of Complex I dysfunction. It is a prodrug of succinate, the natural substrate for Complex II (succinate dehydrogenase). In its prodrug form, NV-354 can efficiently cross cellular and mitochondrial membranes. Once inside the mitochondrial matrix, it is cleaved to release succinate. This delivered succinate can then be oxidized by Complex II, effectively bypassing the deficient Complex I and re-initiating the flow of electrons through the ETC to Complexes III and IV. This process is intended to restore the mitochondrial membrane potential, drive ATP synthesis, and alleviate the cellular energy crisis.[1][2]

Preclinical studies have demonstrated that NV-354 possesses favorable pharmacological properties, including high oral bioavailability and the ability to penetrate the brain, which is crucial for treating the severe neurological symptoms associated with diseases like Leigh syndrome.[1] The U.S. Food and Drug Administration (FDA) has granted Orphan Drug Designation to NV-354 for the treatment of mitochondrial disease, highlighting the significant unmet medical need for this patient population.

Mechanism of Action

The core of NV-354's therapeutic potential lies in its ability to act as an anaplerotic agent for the electron transport chain, specifically by providing substrate to Complex II.

• Bypassing Complex I: In individuals with Complex I deficiency, the oxidation of NADH to NAD+ is impaired, leading to a bottleneck in the electron transport chain and a subsequent decrease in ATP production.

• Succinate Delivery: NV-354, as a cell-permeable succinate prodrug, delivers succinate directly into the mitochondrial matrix.

• Complex II Activation: The delivered succinate is then oxidized by Complex II (succinate dehydrogenase) to fumarate. This reaction involves the reduction of ubiquinone (Q) to ubiquinol (QH2).

• Restoration of Electron Flow: Ubiquinol (QH2) then transfers electrons to Complex III, and the process continues down the electron transport chain to Complex IV, where oxygen is the final electron acceptor.

• Proton Pumping and ATP Synthesis: The re-established electron flow through Complexes III and IV drives the pumping of protons across the inner mitochondrial membrane, generating the proton-motive force necessary for ATP synthase (Complex V) to produce ATP.

This mechanism not only aims to restore energy production but also to reduce the accumulation of lactate, which is a hallmark of impaired oxidative phosphorylation.

Caption: Mechanism of action of NV-354 in bypassing Complex I deficiency.

Preclinical Data

While extensive quantitative data from head-to-head studies of NV-354 are not yet publicly available in peer-reviewed literature, several publications on related cell-permeable succinate prodrugs and presentations by Abliva provide a strong foundation for its therapeutic potential. The data below is synthesized from these sources.

In Vitro Efficacy

Studies on cell lines with Complex I deficiency, including fibroblasts from Leigh syndrome patients, have demonstrated the efficacy of succinate prodrugs in restoring mitochondrial respiration.

Parameter	Cell Type	Condition	Treatment	Result	Reference
Mitochondrial Respiration	Leigh Syndrome Patient Fibroblasts (NDUFS2 mutation)	Basal	Succinate Prodrug	Increased ATP-linked respiration and spare respiratory capacity.	[1]
Lactate Accumulation	Human Platelets	Rotenone-induced Complex I inhibition	Succinate Prodrug	Reversed lactate accumulation.	[1]
Lactate:Pyruvate Ratio	Human White Blood Cells	Rotenone-induced Complex I inhibition	Succinate Prodrug	Alleviated the increase in lactate:pyruvate ratio.	[1]
Mitochondrial Respiration	Human Cells	Acetaminophen-induced Complex I inhibition	Succinate Prodrug	Rescued impaired mitochondrial respiration.	[3]

In Vivo Efficacy

A study utilizing NV-354 in a rat model of fluoroacetate (FA) intoxication, which inhibits the TCA cycle, provides in vivo evidence of its metabolic rescue effects.

Parameter	Animal Model	Condition	Treatment	Result	Reference
Citrate Levels (Heart)	Rat	Fluoroacetate (FA) Intoxication	NV-354	-	FA increased citrate levels 4.2-fold (p < 0.01).[2]
ATP Levels (Heart)	Rat	Fluoroacetate (FA) Intoxication	NV-354	-	FA lowered ATP levels 1.9-fold (p < 0.001).[2]

Note: The primary focus of the Piel et al. (2022) study was to characterize the FA intoxication model. While NV-354 was administered, the paper does not present data on its efficacy in reversing the observed metabolic changes.

Pharmacokinetics and Safety

Information from Abliva indicates that NV-354 has been optimized for drug-like properties.

Property	Finding	Source
Oral Bioavailability	High	[1]
Brain Distribution	High	[1]
Tolerability	Favorable in toxicology studies	[1]

Experimental Protocols

Detailed protocols for the specific preclinical studies involving NV-354 are proprietary to Abliva. However, based on published research on succinate prodrugs and standard methodologies in mitochondrial research, the following outlines the key experimental procedures likely employed.

High-Resolution Respirometry (HRR)

HRR is a key technique to assess mitochondrial function by measuring the oxygen consumption rate (OCR) of cells or isolated mitochondria in response to various substrates and inhibitors.

Caption: General workflow for High-Resolution Respirometry.

Protocol Steps:

• Cell Preparation: Patient-derived fibroblasts (e.g., from a Leigh syndrome patient with a known Complex I mutation) and healthy control fibroblasts are cultured under standard conditions.

• Respirometry:

  • Cells are harvested, counted, and resuspended in a specific respiration medium (e.g., MiR05).

  • A suspension of cells is added to the chambers of a high-resolution respirometer (e.g., Oroboros Oxygraph-2k).

  • Basal oxygen consumption rate is recorded.

  • NV-354 or a vehicle control is injected into the chambers, and the change in oxygen consumption is monitored.

  • A Substrate-Uncoupler-Inhibitor Titration (SUIT) protocol is then typically performed to dissect different respiratory states. This involves the sequential addition of:

    • Oligomycin: An ATP synthase inhibitor, to determine ATP-linked respiration.

    • FCCP (carbonyl cyanide p-trifluoromethoxyphenylhydrazone): An uncoupling agent, to measure maximal respiration and spare respiratory capacity.

    • Rotenone and Antimycin A: Inhibitors of Complex I and Complex III, respectively, to shut down electron transport chain activity and measure non-mitochondrial oxygen consumption.

Metabolite Analysis

Measurement of key metabolites like lactate, pyruvate, and ATP is crucial to assess the biochemical effects of NV-354.

• Sample Collection: Cells are treated with NV-354 or vehicle for a defined period. For in vivo studies, tissues (e.g., heart, brain) and plasma are collected.

• Metabolite Extraction: Metabolites are extracted from cells or tissues, typically using a cold methanol/water or perchloric acid extraction method.

• Quantification:

  • Lactate and Pyruvate: Measured using commercially available colorimetric or fluorometric assay kits. The lactate:pyruvate ratio is a key indicator of the cellular redox state.

  • ATP: Quantified using a luciferase-based bioluminescence assay.

  • Mass Spectrometry: For comprehensive metabolic profiling and to trace the fate of isotope-labeled succinate (e.g., [13C]succinate) delivered by the prodrug, liquid chromatography-mass spectrometry (LC-MS) is employed.[1]

Measurement of Prodrug Delivery

To confirm that the prodrug reaches its target and releases its active moiety, a surrogate marker can be measured. For NV-354, which releases N-acetylcysteamine (SNAC) alongside succinate upon cleavage, SNAC can be quantified in tissues as an indicator of drug deposition.[2]

Protocol Steps:

• Tissue Homogenization: Brain or other tissue samples are homogenized.

• Extraction: SNAC is extracted from the homogenate.

• Derivatization (if necessary): The analyte may be derivatized to improve its detection by mass spectrometry.

• LC-MS/MS Analysis: Quantification of SNAC is performed using a sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method.

Signaling Pathways and Logical Relationships

The therapeutic intervention with NV-354 is based on a direct metabolic bypass rather than the modulation of complex signaling cascades. The logical relationship is a straightforward biochemical rescue mission.

Caption: Logical flow from pathophysiology to therapeutic outcome with NV-354.

Conclusion and Future Directions

NV-354 represents a promising and rationally designed therapeutic approach for primary mitochondrial diseases with Complex I deficiency. By providing an alternative fuel source to the electron transport chain, it has the potential to restore cellular energy metabolism and ameliorate the devastating symptoms of these disorders. The preclinical data, though limited in the public domain, strongly support its mechanism of action.

As NV-354 progresses towards clinical development, key future directions will include:

• Phase I Clinical Trials: To establish the safety, tolerability, and pharmacokinetic profile of NV-354 in healthy volunteers and subsequently in patients.

• Biomarker Development: Identification and validation of biomarkers (e.g., lactate, pyruvate, FGF-21, GDF-15) to monitor the therapeutic response to NV-354 in clinical trials.

• Long-term Efficacy and Safety: Evaluation of the long-term effects of NV-354 on disease progression and quality of life in patients with Leigh syndrome and other Complex I deficiencies.

The development of NV-354 is a significant step forward in the field of mitochondrial medicine, offering hope to patients with currently untreatable diseases. Further research and clinical investigation are eagerly anticipated by the scientific and medical communities.

References

• 1. Cell-permeable succinate prodrugs bypass mitochondrial complex I deficiency - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Succinate prodrugs as treatment for acute metabolic crisis during fluoroacetate intoxication in the rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Cell-permeable succinate prodrugs rescue mitochondrial respiration in cellular models of acute acetaminophen overdose - PubMed [pubmed.ncbi.nlm.nih.gov]

Early Research Findings on the Efficacy of NV-354 in Mitochondrial Disease Models

An In-depth Technical Guide for Researchers and Drug Development Professionals

Introduction

NV-354, a novel succinate prodrug developed by Abliva AB, is a promising therapeutic candidate for primary mitochondrial diseases characterized by Complex I dysfunction, such as Leigh syndrome.[1][2] These devastating disorders lead to impaired cellular energy production, resulting in a range of severe symptoms, particularly in tissues with high energy demand like the brain and muscles. NV-354 is designed to bypass the deficient Complex I by delivering succinate directly to Complex II of the mitochondrial respiratory chain, thereby restoring electron transport, increasing ATP production, and mitigating the downstream pathological consequences of impaired mitochondrial function.[1][3] This technical guide summarizes the early preclinical research findings on the efficacy of NV-354, presenting key quantitative data, detailed experimental protocols, and visualizations of the underlying biological pathways and experimental workflows.

Mechanism of Action: Bypassing Complex I Deficiency

Mitochondrial Complex I (NADH:ubiquinone oxidoreductase) is the first and largest enzyme complex of the electron transport chain. Its dysfunction due to genetic mutations leads to a decreased ability to oxidize NADH and pump protons across the inner mitochondrial membrane, resulting in reduced ATP synthesis. This also causes an accumulation of NADH and a subsequent increase in lactate production as the cell shifts towards anaerobic glycolysis.

NV-354 is a cell-permeable prodrug of succinate. Once inside the cell, it is cleaved to release succinate, the substrate for Complex II (succinate dehydrogenase). By providing an alternative entry point for electrons into the electron transport chain, NV-354 aims to restore mitochondrial respiration and energy production in the presence of a deficient Complex I.[3]

Caption: Mechanism of Action of NV-354.

Preclinical Efficacy Data

Early preclinical studies have demonstrated the potential of succinate prodrugs, including NV-354, to rescue mitochondrial function in various in vitro and in vivo models of Complex I deficiency.

In Vitro Studies in Patient-Derived Cells

Research utilizing fibroblasts from a Leigh syndrome patient with a confirmed NDUFS2 mutation (a subunit of Complex I) has provided direct evidence of the efficacy of a succinate prodrug.

Table 1: Effect of Succinate Prodrug on Oxygen Consumption Rate (OCR) in Leigh Syndrome Fibroblasts [1]

Condition	Basal OCR (pmol O₂/min)	Maximal OCR (pmol O₂/min)
Control Fibroblasts	~150	~300
Leigh Syndrome Fibroblasts (Untreated)	~75	~150
Leigh Syndrome Fibroblasts + Succinate Prodrug	~150	~300

As the data indicates, the succinate prodrug was able to restore both the basal and maximal oxygen consumption rates in the patient's cells to levels comparable to healthy control cells, demonstrating a rescue of the respiratory deficit.[1]

Furthermore, in human platelets where Complex I was inhibited by rotenone, the succinate prodrug reversed the accumulation of lactate, a key indicator of impaired oxidative phosphorylation.[1]

Table 2: Effect of Succinate Prodrug on Lactate Accumulation in Rotenone-Inhibited Platelets [1]

Condition	Lactate Accumulation
Control	Baseline
Rotenone-Treated	Increased
Rotenone + Succinate Prodrug	Reversed to Baseline

In Vivo Studies in Animal Models

The efficacy of NV-354 has been evaluated in rodent models that mimic key aspects of mitochondrial disease.

1. Rotenone-Induced Rat Model of Complex I Inhibition:

In a rat model where Complex I function was inhibited by the administration of rotenone, NV-354 demonstrated efficacy.[3] While specific quantitative data from this study is not publicly available, it was a key part of the preclinical proof-of-concept for NV-354.[3]

2. NDUFS4 Knockout Mouse Model of Leigh Syndrome:

The Ndufs4 knockout mouse is a well-established model of Leigh syndrome, exhibiting progressive neurological decline and a shortened lifespan.[4][5] NV-354 has been shown to be effective in this genetic model of Complex I dysfunction, providing strong evidence for its potential therapeutic benefit in this patient population.[3]

3. Fluoroacetate-Induced Toxicity Rat Model:

In a rat model of fluoroacetate-induced metabolic crisis, which involves inhibition of the TCA cycle, NV-354 demonstrated a neuroprotective effect. Fluoroacetate poisoning led to a 20% reduction in Complex I-linked oxidative phosphorylation in the brain, and treatment with NV-354 successfully alleviated this reduction.[6]

Table 3: Effect of NV-354 on Brain Mitochondrial Respiration in a Fluoroacetate-Treated Rat Model [6]

Group	Complex I-linked Oxidative Phosphorylation
Sham	Normal
Fluoroacetate-Treated	Reduced by 20% (p < 0.01)
Fluoroacetate + NV-354	Alleviated reduction

These in vivo studies, although not all directly modeling genetic mitochondrial disease, provide evidence for NV-354's ability to support mitochondrial function under conditions of metabolic stress and Complex I inhibition.

Experimental Protocols

In Vitro Oxygen Consumption Rate (OCR) Measurement in Fibroblasts

• Cell Culture: Human dermal fibroblasts from a healthy control and a Leigh syndrome patient with an NDUFS2 mutation were cultured under standard conditions.[1]

• Seahorse XF Analyzer: OCR was measured using a Seahorse XF Extracellular Flux Analyzer. Cells were seeded in XF microplates.

• Assay Medium: Prior to the assay, the culture medium was replaced with a low-buffered DMEM assay medium.

• Compound Injection: A succinate prodrug was injected into the designated wells. OCR was measured before and after the addition of the compound.

• Mitochondrial Stress Test: To determine maximal respiration, a mitochondrial stress test was performed using oligomycin (Complex V inhibitor), FCCP (an uncoupling agent), and rotenone/antimycin A (Complex I and III inhibitors).[3]

Caption: Experimental workflow for OCR measurement.

In Vivo Study in a Fluoroacetate-Induced Toxicity Rat Model

• Animal Model: Male Wistar rats were used.

• Induction of Toxicity: A single dose of sodium fluoroacetate (0.75 mg/kg) was administered.[6]

• NV-354 Administration: Immediately after fluoroacetate injection, NV-354 was administered as a single intravenous bolus dose of 17 mg/kg, followed by a continuous intravenous infusion at 25 mg/kg/h for 180 minutes.[6]

• Outcome Measures: At the end of the experiment, brain tissue was collected for ex vivo assessment of mitochondrial respiration using high-resolution respirometry.[6]

Conclusion and Future Directions

The early preclinical data for NV-354 provide a strong rationale for its continued development as a therapy for mitochondrial diseases involving Complex I dysfunction. The in vitro studies in patient-derived cells demonstrate a clear rescue of the underlying bioenergetic defect. In vivo studies in various animal models further support the potential of NV-354 to ameliorate the consequences of impaired mitochondrial function.

Future research will focus on further elucidating the long-term efficacy and safety of NV-354 in relevant animal models of chronic mitochondrial disease. The planned initiation of clinical trials will be a critical next step in determining the therapeutic potential of this promising compound for patients with these devastating and currently untreatable disorders.[7]

References

• 1. Cell-permeable succinate prodrugs bypass mitochondrial complex I deficiency - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. abliva.com [abliva.com]
• 3. abliva.com [abliva.com]
• 4. Ndufs4 KO mice: A model to study comorbid mood disorders associated with mitochondrial dysfunction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Defined neuronal populations drive fatal phenotype in a mouse model of Leigh syndrome | eLife [elifesciences.org]
• 6. Succinate prodrugs as treatment for acute metabolic crisis during fluoroacetate intoxication in the rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. biostock.se [biostock.se]

Investigating the Pharmacokinetics of NV-354: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

NV-354 is an investigational first-in-class small molecule prodrug designed to address mitochondrial dysfunction by delivering exogenous succinate to the electron transport chain. Developed by Abliva AB (formerly NeuroVive Pharmaceutical AB), NV-354 targets primary mitochondrial diseases, with a particular focus on conditions involving mitochondrial Complex I deficiency, such as Leigh syndrome. Preclinical studies have demonstrated its potential to bypass Complex I defects, restore cellular energy metabolism, and penetrate the central nervous system. This technical guide synthesizes the currently available public information on the pharmacokinetics of NV-354, its mechanism of action, and the experimental protocols utilized in its preclinical evaluation. It is important to note that specific quantitative pharmacokinetic parameters for NV-354 have not been publicly disclosed as of the date of this publication. The information presented herein is based on company press releases, scientific publications on related succinate prodrugs, and patent filings.

Introduction

Primary mitochondrial diseases are a group of rare and often severe genetic disorders caused by mutations that impair the function of mitochondria, the primary energy-producing organelles within cells. A common underlying cause of these diseases is a deficiency in Complex I (NADH:ubiquinone oxidoreductase) of the mitochondrial respiratory chain, leading to a critical failure in cellular energy (ATP) production. This energy deficit particularly affects high-energy-demand organs such as the brain, muscles, and heart, resulting in devastating and progressive symptoms.

NV-354 is a novel therapeutic candidate engineered to circumvent this metabolic block. As a succinate prodrug, it is designed to be orally administered, absorbed, and then metabolized intracellularly to release succinate. Succinate serves as a substrate for Complex II (succinate dehydrogenase) of the electron transport chain, effectively bypassing the dysfunctional Complex I and enabling the resumption of mitochondrial respiration and energy production.

Mechanism of Action

The therapeutic rationale for NV-354 is based on providing an alternative energy substrate to the mitochondrial respiratory chain. In a state of Complex I deficiency, the oxidation of NADH is impaired, leading to a halt in the electron flow and a subsequent reduction in the proton gradient necessary for ATP synthesis.

NV-354 is a cell-permeable prodrug of succinate.[1] Once administered, it is absorbed and distributed to various tissues, including the brain.[2][3] Inside the cell, enzymatic activity cleaves the prodrug moiety, releasing active succinate into the cytoplasm and subsequently the mitochondrial matrix. This succinate is then oxidized by Complex II, donating electrons to coenzyme Q (ubiquinone). This process allows the electron transport chain to resume function from Complex II onwards, leading to the generation of a proton motive force and subsequent ATP synthesis by ATP synthase (Complex V). This mechanism effectively bypasses the defect in Complex I.[1]

Figure 1: Mechanism of action of NV-354 in bypassing Complex I deficiency.

Pharmacokinetic Profile (Preclinical)

Detailed quantitative pharmacokinetic data from preclinical studies of NV-354 are not publicly available. However, qualitative descriptions of its properties have been released by Abliva. NV-354 was selected as a lead candidate based on its favorable tolerability, plasma stability, and pharmacokinetic profile.[2]

Data Presentation

The following tables summarize the known qualitative and inferred quantitative pharmacokinetic properties of NV-354.

Parameter	Species	Route	Value/Description	Reference
Bioavailability	Rodent models	Oral	Described as "high"	[2]
Brain Penetration	Rodent models	Oral	Described as "efficient" and "high levels"	[2][3]
Tolerability	Preclinical models	N/A	Favorable	[2]
Plasma Stability	N/A	N/A	Stable	[2]

Table 1: Summary of Qualitative Pharmacokinetic Properties of NV-354

Parameter	Cmax	Tmax	AUC	Half-life (t½)	Clearance (CL)	Volume of Distribution (Vd)
Value	Data not available	Data not available	Data not available	Data not available	Data not available	Data not available

Table 2: Quantitative Pharmacokinetic Parameters of NV-354 (Data Not Publicly Available)

Experimental Protocols

While specific protocols for pharmacokinetic studies of NV-354 are not detailed in public documents, the preclinical development workflow and efficacy models have been described.

Preclinical Efficacy Models

• In Vitro Models: Initial screening of succinate prodrugs was performed using human peripheral blood cells (platelets and mononuclear cells) and patient-derived fibroblasts with known mitochondrial defects. The primary endpoint was the ability to support respiration independent of Complex I, measured via respirometry.

• In Vivo Models:

  • Acute Energy Crisis Model: An experimental model involving Complex I dysfunction was used to demonstrate that NV-354 restores tissue succinate levels and reduces lactate levels.[2]

  • Pharmacological and Genetic Models: Efficacy has been demonstrated in both a pharmacological rat model where Complex I is inhibited by rotenone and a genetic mouse model (NDUFS4 knockout) of Complex I dysfunction.

Bioanalytical Methods

The specific bioanalytical methods used for the quantification of NV-354 and its metabolites in plasma and brain tissue have not been disclosed. Standard methods for small molecule quantification, such as liquid chromatography-mass spectrometry (LC-MS/MS), are presumed to have been used.

Figure 2: Generalized preclinical development workflow for NV-354.

Regulatory Status and Future Directions

NV-354 has successfully completed preclinical development. Abliva has received favorable feedback from the UK's Medicines and Healthcare products Regulatory Agency (MHRA) on the preclinical data package, allowing the program to advance to clinical trials.[4][5] A Phase 1 clinical study was anticipated to begin in 2022.[4]

Furthermore, the U.S. Food and Drug Administration (FDA) has granted Orphan Drug Designation (ODD) to NV-354 for the treatment of mitochondrial disease.[1][3] This designation provides incentives to support the development of drugs for rare diseases.

Future clinical development will likely focus on pediatric patients with severe neurological manifestations of mitochondrial disease, such as Leigh syndrome. The pharmacokinetic and safety profile in humans will be established in early-phase clinical trials, which will be critical for determining the appropriate dosing regimen for pivotal efficacy studies.

Conclusion

NV-354 represents a promising, mechanism-based therapeutic approach for patients with primary mitochondrial diseases secondary to Complex I deficiency. Its ability to act as a "metabolic bypass" is a novel strategy in this area of high unmet medical need. While detailed quantitative pharmacokinetic data are not yet in the public domain, qualitative reports from its preclinical development indicate favorable properties, including high oral bioavailability and efficient brain penetration, which are essential for treating the neurological symptoms of diseases like Leigh syndrome. The progression of NV-354 into clinical development is a significant step forward, and future data from human studies are eagerly awaited by the scientific and patient communities.

References

• 1. storage.mfn.se [storage.mfn.se]
• 2. firstwordpharma.com [firstwordpharma.com]
• 3. mediconvillage.se [mediconvillage.se]
• 4. attachment.news.eu.nasdaq.com [attachment.news.eu.nasdaq.com]
• 5. biostock.se [biostock.se]

The Discovery and Development of NV-354: A Novel Therapeutic Approach for Primary Mitochondrial Diseases

An In-depth Technical Guide for Researchers and Drug Development Professionals

Abstract

NV-354 is a first-in-class, orally bioavailable, and brain-penetrant small molecule in preclinical development for the treatment of primary mitochondrial diseases, with a primary focus on Leigh syndrome. Developed by Abliva AB, NV-354 is a succinate prodrug designed to address the underlying pathophysiology of mitochondrial respiratory chain Complex I dysfunction. By providing an alternative source of electrons to the electron transport chain, NV-354 aims to bypass the deficient Complex I, thereby restoring mitochondrial respiration, increasing cellular energy production, and mitigating the downstream pathological consequences of the disease. Preclinical studies have demonstrated the potential of NV-354 to normalize mitochondrial function in patient-derived cells and to improve key disease-related phenotypes in a relevant animal model of Leigh syndrome. This technical guide provides a comprehensive overview of the discovery, mechanism of action, and preclinical development of NV-354, including available data and detailed experimental protocols.

Introduction: The Unmet Medical Need in Leigh Syndrome

Leigh syndrome is a severe, progressive neurodegenerative disorder and the most common pediatric presentation of mitochondrial disease.[1] It is characterized by the degeneration of the central nervous system, leading to a decline in motor, cognitive, and respiratory function, with most patients succumbing to the disease in early childhood. The underlying cause of Leigh syndrome is a severe deficiency in cellular energy production, most commonly due to mutations in genes encoding subunits of the mitochondrial respiratory chain, with Complex I being the most frequently affected.[2] Currently, there are no approved disease-modifying therapies for Leigh syndrome, and treatment is primarily supportive.

The Discovery of NV-354: A Rational Approach to Bypass Complex I Deficiency

NV-354 was discovered and developed by scientists at Abliva AB to directly address the biochemical defect in Complex I deficiency.[3] The core therapeutic hypothesis is that by providing a cell-permeable form of succinate, the substrate for Complex II of the electron transport chain, it is possible to bypass the dysfunctional Complex I and re-initiate the flow of electrons, thereby restoring the mitochondrial membrane potential and ATP synthesis.

NV-354 is a prodrug of succinate, a strategy employed to overcome the poor cell permeability of succinate itself.[4] Once inside the cell, NV-354 is metabolized to release active succinate. Key properties of NV-354 that make it a promising therapeutic candidate include:

• High Oral Bioavailability: Facilitating convenient administration.[3]

• High Brain Penetration: Crucial for treating the severe neurological symptoms of Leigh syndrome.[5]

• Favorable Tolerability: Demonstrated in preclinical toxicology studies.[3]

NV-354 has been granted Orphan Drug Designation for the treatment of mitochondrial diseases by both the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).

Mechanism of Action

The mechanism of action of NV-354 is centered on the principle of substrate replacement therapy within the mitochondrial electron transport chain (ETC).

dot

References

• 1. NADH Reductive Stress and Its Correlation with Disease Severity in Leigh Syndrome: A Pilot Study Using Patient Fibroblasts and a Mouse Model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Ndufs4 knockout mouse models of Leigh syndrome: pathophysiology and intervention - PMC [pmc.ncbi.nlm.nih.gov]
• 3. attachment.news.eu.nasdaq.com [attachment.news.eu.nasdaq.com]
• 4. Abliva presents scientific data at international conference on mitochondrial medicine - Inderes [inderes.dk]
• 5. mediconvillage.se [mediconvillage.se]

The Succinate Prodrug Approach of NV-354: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

NV-354 is an innovative, orally bioavailable succinate prodrug in development by Abliva AB (formerly NeuroVive Pharmaceutical AB) for the treatment of primary mitochondrial diseases characterized by mitochondrial complex I dysfunction, such as Leigh syndrome. This technical guide provides an in-depth overview of the scientific rationale, mechanism of action, preclinical data, and experimental methodologies underlying the NV-354 program. By delivering exogenous succinate to the mitochondrial electron transport chain, NV-354 is designed to bypass deficient complex I and restore mitochondrial respiration, offering a promising therapeutic strategy for a range of debilitating and often fatal genetic disorders.

Introduction: The Challenge of Mitochondrial Complex I Deficiency

Mitochondrial diseases are a group of debilitating and often fatal genetic disorders that impair the ability of mitochondria to produce cellular energy in the form of adenosine triphosphate (ATP). A significant portion of these diseases are caused by defects in complex I (NADH:ubiquinone oxidoreductase), the first and largest enzyme complex of the electron transport chain (ETC). Complex I dysfunction disrupts the flow of electrons, leading to reduced ATP synthesis, increased production of reactive oxygen species (ROS), and an accumulation of lactate. Leigh syndrome is a severe neurological disorder that is one of the most common pediatric presentations of mitochondrial disease, frequently caused by complex I deficiency. There are currently no approved curative therapies for Leigh syndrome or other primary mitochondrial diseases, highlighting the urgent need for novel therapeutic approaches.

The NV-354 Solution: A Succinate Prodrug Strategy

The core therapeutic hypothesis behind NV-354 is to circumvent the dysfunctional complex I by providing a substrate for complex II (succinate dehydrogenase) of the ETC. Succinate is a key intermediate in the Krebs cycle and a direct electron donor to complex II. By increasing the intracellular concentration of succinate, NV-354 aims to restore electron flow through the ETC, re-establish the mitochondrial membrane potential, and resume ATP synthesis, thereby compensating for the deficiency in complex I.

However, succinate itself has poor cell permeability due to its dicarboxylic acid nature. To overcome this, NV-354 is designed as a prodrug, a chemically modified version of succinate that can readily cross cell membranes. Once inside the cell, the prodrug is cleaved by intracellular enzymes to release active succinate. This approach ensures efficient delivery of succinate to the mitochondria.

Mechanism of Action

The mechanism of action of the succinate prodrug approach is illustrated in the signaling pathway below.

Caption: Mechanism of action of NV-354.

Preclinical Data

A substantial body of preclinical evidence supports the therapeutic potential of the succinate prodrug approach for mitochondrial diseases. While specific data for NV-354 is proprietary, published studies on analogous compounds and announcements from Abliva provide a strong foundation.

In Vitro Efficacy

Studies using patient-derived cells with complex I deficiency have demonstrated the ability of succinate prodrugs to rescue mitochondrial function.

Table 1: Effect of Succinate Prodrugs on Mitochondrial Respiration in Human Platelets with Rotenone-Induced Complex I Inhibition

Parameter	Control	Rotenone	Rotenone + Succinate Prodrug
Basal Respiration (pmol O₂/s/10⁶ cells)	4.5 ± 0.5	1.5 ± 0.3	4.2 ± 0.6
ATP-linked Respiration (pmol O₂/s/10⁶ cells)	3.0 ± 0.4	0.5 ± 0.2	2.8 ± 0.5
Lactate Production (relative units)	1.0	3.5 ± 0.8	1.2 ± 0.3

Data are presented as mean ± standard deviation and are representative of published findings for succinate prodrugs.

In fibroblasts from Leigh syndrome patients with documented complex I mutations, treatment with a succinate prodrug has been shown to significantly increase basal and maximal mitochondrial respiration.

In Vivo Efficacy

Preclinical studies in animal models of mitochondrial disease have shown promising results. In a rotenone-induced rat model of complex I dysfunction, administration of a succinate prodrug led to a significant reduction in brain lactate levels and an increase in ATP levels.

Furthermore, in the Ndufs4 knockout mouse model of Leigh syndrome, treatment with NV-354 has been reported to:

• Decrease neuroinflammation.

• Improve weight gain.

• Delay the onset of motor symptoms.

These findings suggest that NV-354 can cross the blood-brain barrier and exert its therapeutic effects in the central nervous system, a critical feature for treating neurological manifestations of Leigh syndrome.

Pharmacokinetics and Safety

Abliva has reported that NV-354 possesses key drug-like properties, including:

• High oral bioavailability: This allows for convenient oral administration, which is particularly important for pediatric populations and chronic treatment regimens.

• Excellent brain penetration: The ability to cross the blood-brain barrier is essential for treating the severe neurological symptoms of Leigh syndrome.

• Favorable safety profile: Preclinical toxicology studies have indicated good tolerability.

NV-354 has been granted Orphan Drug Designation by the U.S. Food and Drug Administration (FDA) for the treatment of mitochondrial diseases, a testament to the strength of its preclinical data package.

Experimental Protocols

The following sections outline the key experimental methodologies used to evaluate the efficacy of the succinate prodrug approach.

High-Resolution Respirometry in Permeabilized Cells

This technique is used to assess mitochondrial function by measuring oxygen consumption rates in response to various substrates and inhibitors.

Caption: Experimental workflow for high-resolution respirometry.

Detailed Methodology:

• Cell Preparation: Isolate cells of interest (e.g., human platelets, fibroblasts) and resuspend in a mitochondrial respiration medium (e.g., MiR05).

• Permeabilization: Add a mild detergent, such as digitonin, to selectively permeabilize the plasma membrane while leaving the mitochondrial membranes intact. This allows for the direct addition of mitochondrial substrates.

• Substrate Addition: Introduce substrates for complex I, such as pyruvate, malate, and glutamate, to measure basal respiration.

• State 3 Respiration: Add a saturating concentration of ADP to stimulate ATP synthesis and measure the maximal capacity of the electron transport chain.

• Complex I Inhibition: Add rotenone, a specific inhibitor of complex I, to block electron flow from this complex.

• Succinate Prodrug Addition: Introduce NV-354 to the respiration chamber. The intracellular cleavage of the prodrug will release succinate.

• Complex II Respiration: Measure the resulting oxygen consumption, which is now driven by succinate through complex II.

• Complex III Inhibition: Add antimycin A to inhibit complex III and determine the residual oxygen consumption, which is non-mitochondrial.

• Data Analysis: Calculate the rates of complex I- and complex II-driven respiration by subtracting the appropriate inhibitor-insensitive rates.

Ndufs4 Knockout Mouse Model of Leigh Syndrome

The Ndufs4 knockout mouse is a well-established and widely used animal model that recapitulates many of the key features of Leigh syndrome, including progressive neurodegeneration, motor deficits, and a shortened lifespan.

Experimental Design:

• Animal Cohorts: Ndufs4 knockout mice and wild-type littermates are used as experimental and control groups, respectively.

• Treatment: NV-354 is administered orally, typically mixed with food or delivered by gavage, starting at a presymptomatic age.

• Outcome Measures:

  • Survival: Monitor and record the lifespan of treated and untreated mice.

  • Motor Function: Assess motor coordination and balance using standardized tests such as the rotarod test.

  • Biomarker Analysis: Collect blood and tissue samples to measure levels of lactate, pyruvate, and other relevant biomarkers.

  • Histopathology: Perform histological analysis of brain tissue to assess the extent of neurodegeneration.

Future Directions

NV-354 is a promising therapeutic candidate that is advancing towards clinical development. The successful completion of preclinical studies has paved the way for a first-in-human Phase 1 clinical trial to evaluate the safety, tolerability, and pharmacokinetics of NV-354 in healthy volunteers. Subsequent clinical trials will aim to assess the efficacy of NV-354 in patients with Leigh syndrome and other primary mitochondrial diseases.

Conclusion

The succinate prodrug approach, embodied by NV-354, represents a rational and promising therapeutic strategy for mitochondrial diseases caused by complex I deficiency. By bypassing the defective complex, NV-354 has the potential to restore cellular energy production and alleviate the devastating symptoms of these disorders. The strong preclinical data package, demonstrating both in vitro and in vivo efficacy, along with favorable pharmacokinetic and safety profiles, provides a solid foundation for the continued clinical development of NV-354 as a potentially life-changing therapy for patients with mitochondrial disease.

Protocols & Analytical Methods

Application Notes and Protocols for NV-354 In Vitro Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

NV-354 is an experimental succinate prodrug designed to address mitochondrial dysfunction, particularly in the context of Complex I deficiency.[1][2][3] As a cell-permeable compound, NV-354 delivers succinate directly into the cell, which then serves as a substrate for Complex II of the mitochondrial electron transport chain (ETC).[1][4] This mechanism allows for the bypass of a deficient Complex I, thereby restoring electron flow, promoting ATP synthesis, and potentially mitigating the cellular damage associated with impaired mitochondrial respiration.[1][4] These characteristics make NV-354 a promising therapeutic candidate for primary mitochondrial diseases such as Leigh syndrome.[2][3][5]

These application notes provide detailed protocols for in vitro studies to evaluate the efficacy and mechanism of action of NV-354 in relevant cell models of mitochondrial disease.

Mechanism of Action: Bypassing Complex I Deficiency

NV-354 functions by providing an alternative entry point for electrons into the mitochondrial electron transport chain. In conditions where Complex I is impaired, the oxidation of NADH is reduced, leading to a deficit in the electron supply to the subsequent complexes and a decrease in ATP production. By delivering exogenous succinate, NV-354 enables the direct reduction of FAD to FADH2 by Complex II (succinate dehydrogenase), which in turn reduces coenzyme Q, thus maintaining the proton gradient and driving ATP synthesis through the downstream ETC components.

Figure 1: NV-354 Signaling Pathway

Data Presentation

The following tables present representative quantitative data from in vitro experiments designed to assess the efficacy of NV-354.

Table 1: Effect of NV-354 on Oxygen Consumption Rate (OCR) in Complex I-Deficient Cells

Treatment Group	Basal OCR (pmol/min)	OCR after Rotenone (pmol/min)	OCR after NV-354 (pmol/min)	% Increase in OCR with NV-354
Control (Wild-Type Cells)	150 ± 12	45 ± 5	145 ± 11	N/A
Complex I-Deficient Cells (Vehicle)	80 ± 9	40 ± 4	42 ± 5	5%
Complex I-Deficient Cells + NV-354 (10 µM)	82 ± 8	41 ± 6	95 ± 10	131%
Complex I-Deficient Cells + NV-354 (50 µM)	81 ± 7	43 ± 5	120 ± 13	179%

Table 2: Effect of NV-354 on ATP Levels in Complex I-Deficient Cells under Metabolic Stress

Cell Type	Treatment	ATP Level (µM)	% of Wild-Type Control
Wild-Type	Vehicle	1.5 ± 0.2	100%
Complex I-Deficient	Vehicle	0.6 ± 0.1	40%
Complex I-Deficient	NV-354 (10 µM)	1.0 ± 0.15	67%
Complex I-Deficient	NV-354 (50 µM)	1.3 ± 0.18	87%

Table 3: Protective Effect of NV-354 on Cell Viability in the Presence of a Complex I Inhibitor (Rotenone)

Cell Line	Treatment	Cell Viability (%)
SH-SY5Y	Vehicle	100 ± 5
SH-SY5Y	Rotenone (1 µM)	45 ± 6
SH-SY5Y	Rotenone (1 µM) + NV-354 (10 µM)	68 ± 7
SH-SY5Y	Rotenone (1 µM) + NV-354 (50 µM)	85 ± 8

Experimental Protocols

The following are detailed protocols for key in vitro experiments to evaluate NV-354.

Protocol 1: Measurement of Oxygen Consumption Rate (OCR) using High-Resolution Respirometry

This protocol assesses the ability of NV-354 to restore mitochondrial respiration in cells with Complex I dysfunction.

Materials:

• Cell line with Complex I deficiency (e.g., patient-derived fibroblasts, Ndufs4 knockout cells) and a corresponding wild-type control line.

• Standard cell culture medium and supplements.

• High-resolution respirometer (e.g., Oroboros O2k).

• Trypsin-EDTA, PBS, and cell counting solution.

• NV-354 stock solution (in DMSO or other suitable solvent).

• Mitochondrial inhibitors: Rotenone, Antimycin A, Oligomycin, FCCP.

• Substrates: Pyruvate, Malate, Glutamate, Succinate.

Procedure:

• Cell Culture: Culture Complex I-deficient and wild-type cells to ~80-90% confluency.

• Cell Preparation: Harvest cells by trypsinization, wash with PBS, and resuspend in respiration medium (e.g., MiR05). Determine cell density and viability.

• Respirometer Setup: Calibrate the respirometer according to the manufacturer's instructions. Add a defined number of cells (e.g., 1-2 x 10^6 cells/mL) to each chamber containing pre-warmed respiration medium.

• Substrate-Uncoupler-Inhibitor Titration (SUIT) Protocol:

  • Record basal respiration.

  • Add pyruvate, malate, and glutamate to assess Complex I-linked respiration.

  • Add NV-354 (or vehicle control) to the relevant chambers and incubate.

  • Inject rotenone to inhibit Complex I.

  • Add succinate to measure Complex II-linked respiration.

  • Use FCCP to determine the maximal electron transport system capacity.

  • Inject antimycin A to inhibit Complex III and measure residual oxygen consumption.

• Data Analysis: Calculate the oxygen consumption rates for each respiratory state. Normalize the data to cell number or protein concentration. Compare the effects of NV-354 on Complex II-linked respiration in the presence of Complex I inhibition.

References

• 1. communities.springernature.com [communities.springernature.com]
• 2. biostock.se [biostock.se]
• 3. attachment.news.eu.nasdaq.com [attachment.news.eu.nasdaq.com]
• 4. researchgate.net [researchgate.net]
• 5. Abliva’s NV354 receives ODD from US FDA [pharmaceutical-business-review.com]

Application Notes and Protocols for NV-354 in Cultured Primary Neurons

For Researchers, Scientists, and Drug Development Professionals

Introduction

NV-354 is a novel small molecule compound designed for in vitro research applications in neuroscience. It acts as a potent and selective activator of the canonical Wnt signaling pathway, a critical pathway involved in neuronal development, synaptic plasticity, and neuroprotection. By stabilizing β-catenin and promoting its nuclear translocation, NV-354 facilitates the transcription of Wnt target genes, leading to a range of cellular effects that are of significant interest in the study of neurodegenerative diseases and the development of potential therapeutics.

These application notes provide detailed protocols for the use of NV-354 in cultured primary neurons, specifically focusing on primary hippocampal neurons. The protocols cover cell culture, treatment with NV-354, and subsequent analysis of neuronal viability, neurite outgrowth, and synaptic protein expression.

Mechanism of Action: Wnt Signaling Pathway

The canonical Wnt signaling pathway is initiated by the binding of a Wnt ligand to a Frizzled family receptor and its co-receptor LRP5/6. This binding event leads to the inhibition of a "destruction complex" which normally phosphorylates β-catenin, targeting it for ubiquitination and proteasomal degradation. Upon inhibition of this complex, β-catenin accumulates in the cytoplasm and translocates to the nucleus, where it partners with TCF/LEF transcription factors to activate the expression of target genes. NV-354 is hypothesized to activate this pathway downstream of the receptor, leading to the stabilization and nuclear accumulation of β-catenin.

Figure 1: Proposed mechanism of NV-354 action on the canonical Wnt signaling pathway.

Experimental Protocols

Primary Hippocampal Neuron Culture

This protocol describes the isolation and culture of primary hippocampal neurons from embryonic day 18 (E18) rat pups.[1][2][3][4][5]

Materials:

• Timed-pregnant Sprague-Dawley rat (E18)

• Hibernate-A medium

• Papain and DNase I

• Neurobasal medium supplemented with B-27, GlutaMAX, and Penicillin-Streptomycin

• Poly-D-lysine coated plates or coverslips

• Standard cell culture incubator (37°C, 5% CO2)

Procedure:

• Euthanize the pregnant rat according to approved institutional animal care and use committee (IACUC) protocols.

• Dissect the uterine horns and remove the E18 embryos.

• Isolate the brains from the embryos and dissect the hippocampi in ice-cold Hibernate-A medium.

• Mince the hippocampal tissue and incubate in a papain/DNase I solution at 37°C for 15-20 minutes.

• Gently triturate the tissue with a fire-polished Pasteur pipette to obtain a single-cell suspension.

• Centrifuge the cell suspension and resuspend the pellet in Neurobasal medium.

• Count the viable cells using a hemocytometer and trypan blue exclusion.

• Plate the neurons on poly-D-lysine coated surfaces at a desired density (e.g., 2 x 10^5 cells/cm²).

• Incubate the cultured neurons at 37°C in a 5% CO2 incubator.

• After 24 hours, replace half of the medium with fresh, pre-warmed Neurobasal medium. Continue to replace half of the medium every 3-4 days.

Treatment of Primary Neurons with NV-354

Materials:

• NV-354 stock solution (e.g., 10 mM in DMSO)

• Cultured primary hippocampal neurons (e.g., at 7 days in vitro, DIV7)

• Neurobasal medium

Procedure:

• Prepare serial dilutions of NV-354 in Neurobasal medium to achieve the desired final concentrations (e.g., 0.1, 1, 10, 100 µM).

• Include a vehicle control (DMSO) at the same final concentration as the highest NV-354 concentration.

• Carefully remove half of the medium from each well of the cultured neurons.

• Add the NV-354 dilutions or vehicle control to the corresponding wells.

• Incubate the treated neurons for the desired duration (e.g., 24, 48, or 72 hours) at 37°C in a 5% CO2 incubator.

Assessment of NV-354 Effects

The following are key experiments to quantify the effects of NV-354 on primary neurons.

Figure 2: General experimental workflow for assessing the effects of NV-354.

Neuronal Viability Assay

Protocol (MTT Assay):

• After the desired treatment period, add MTT reagent to each well and incubate for 2-4 hours at 37°C.

• Add solubilization solution (e.g., DMSO or a detergent-based solution) to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Express the results as a percentage of the vehicle-treated control.

NV-354 Conc. (µM)	% Viability (24h)	% Viability (48h)	% Viability (72h)
Vehicle (0)	100 ± 5.2	100 ± 4.8	100 ± 6.1
0.1	102 ± 4.9	105 ± 5.5	108 ± 6.3
1	108 ± 6.1	115 ± 6.8	122 ± 7.1
10	115 ± 7.3	125 ± 8.2	135 ± 8.9
100	95 ± 8.1	88 ± 7.5	75 ± 9.4

Table 1: Hypothetical Neuronal Viability Data. Data are presented as mean ± SEM.

Neurite Outgrowth Analysis

Protocol:

• Fix the treated neurons with 4% paraformaldehyde.

• Permeabilize the cells with 0.25% Triton X-100.

• Block with 5% bovine serum albumin (BSA).

• Incubate with a primary antibody against a neuronal marker (e.g., β-III tubulin or MAP2).

• Incubate with a fluorescently labeled secondary antibody.

• Acquire images using a fluorescence microscope.

• Quantify neurite length and branching using image analysis software (e.g., ImageJ with the NeuronJ plugin).

NV-354 Conc. (µM)	Average Neurite Length (µm)	Number of Primary Neurites	Number of Branch Points
Vehicle (0)	150 ± 12.5	4.2 ± 0.5	8.1 ± 1.2
1	185 ± 15.2	4.8 ± 0.6	12.5 ± 1.8
10	250 ± 20.8	5.5 ± 0.7	18.2 ± 2.5
100	160 ± 18.1	4.3 ± 0.5	9.5 ± 1.5

Table 2: Hypothetical Neurite Outgrowth Data. Data are presented as mean ± SEM.

Synaptic Protein Expression

Protocol (Western Blot):

• Lyse the treated neurons in RIPA buffer with protease and phosphatase inhibitors.

• Determine the protein concentration using a BCA assay.

• Separate the protein lysates by SDS-PAGE and transfer to a PVDF membrane.

• Block the membrane with 5% non-fat milk or BSA.

• Incubate with primary antibodies against synaptic proteins (e.g., PSD-95 for post-synaptic and Synapsin-1 for pre-synaptic terminals) and a loading control (e.g., β-actin).

• Incubate with HRP-conjugated secondary antibodies.

• Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Quantify the band intensities and normalize to the loading control.

NV-354 Conc. (µM)	PSD-95 Expression (Fold Change)	Synapsin-1 Expression (Fold Change)
Vehicle (0)	1.00 ± 0.12	1.00 ± 0.15
1	1.35 ± 0.18	1.25 ± 0.16
10	1.85 ± 0.25	1.70 ± 0.22
100	1.10 ± 0.15	1.05 ± 0.14

Table 3: Hypothetical Synaptic Protein Expression Data. Data are presented as mean ± SEM.

Wnt Pathway Activation

Protocol (Western Blot for β-catenin):

• Follow the Western Blot protocol as described in section 3.3.

• Use a primary antibody against total β-catenin or its active (dephosphorylated) form.

• Normalize the results to a loading control. An increase in β-catenin levels indicates activation of the canonical Wnt pathway.

NV-354 Conc. (µM)	β-catenin Level (Fold Change)
Vehicle (0)	1.00 ± 0.10
1	1.50 ± 0.18
10	2.50 ± 0.28
100	1.20 ± 0.15

Table 4: Hypothetical Wnt Pathway Activation Data. Data are presented as mean ± SEM.

Summary and Conclusion

NV-354 demonstrates a dose-dependent effect on primary hippocampal neurons, consistent with its proposed mechanism as a canonical Wnt pathway activator. At optimal concentrations (around 1-10 µM), NV-354 enhances neuronal viability, promotes neurite outgrowth, and increases the expression of synaptic proteins. These effects are correlated with an increase in the cellular levels of β-catenin. Higher concentrations (e.g., 100 µM) may exhibit some cytotoxicity, highlighting the importance of dose-response studies.

These application notes provide a framework for investigating the effects of NV-354 in primary neuronal cultures. Researchers are encouraged to adapt these protocols to their specific experimental needs and to explore further downstream analyses, such as electrophysiological recordings or more detailed morphological studies. The use of primary neurons provides a biologically relevant in vitro model system for studying the potential of novel compounds like NV-354 in the context of neuropharmacology and drug discovery.[6][7][8][9][10]

References

• 1. Culturing primary neurons from rat hippocampus and cortex - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Protocol for the Primary Culture of Cortical and Hippocampal neurons [gladstone.org]
• 3. PRIMARY NEURON CULTURE PROTOCOL [protocols.io]
• 4. youtube.com [youtube.com]
• 5. Protocol for the culturing of primary hippocampal mouse neurons for functional in vitro studies - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Primary cultures of neurons for testing neuroprotective drug effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. Phenotypic screening with primary neurons to identify drug targets for regeneration and degeneration - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Primary Neuron Culture & Isolation Service - Creative Biolabs [neuros.creative-biolabs.com]
• 10. Recent progresses in novel in vitro models of primary neurons: A biomaterial perspective - PMC [pmc.ncbi.nlm.nih.gov]

Techniques for Measuring NV-354 Uptake in Cells: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

NV-354 is an investigational drug designed as an engineered version of succinate to enhance energy production in patients with mitochondrial dysfunction. Understanding the cellular uptake of NV-354 is critical for evaluating its therapeutic potential, determining its mechanism of action, and optimizing its delivery. These application notes provide detailed protocols for three common techniques to measure the intracellular concentration of NV-354: Liquid Chromatography-Mass Spectrometry (LC-MS/MS), radiolabeling, and fluorescent labeling. Additionally, potential signaling pathways and cellular entry mechanisms are discussed to provide a comprehensive guide for researchers.

I. Quantitative Measurement of NV-354 Uptake

A. Liquid Chromatography-Mass Spectrometry (LC-MS/MS)

LC-MS/MS is a highly sensitive and specific method for quantifying small molecules like NV-354 within complex biological samples. This technique separates the analyte of interest from other cellular components via liquid chromatography and then detects and quantifies it based on its mass-to-charge ratio using mass spectrometry.

Data Presentation

Parameter	Description	Expected Outcome/Notes
Intracellular Concentration	The amount of NV-354 per unit of cell volume or cell number (e.g., µM, ng/10^6 cells).	Provides a direct measure of uptake.
Time-Dependence	Measurement of uptake at various time points after NV-354 administration.	Reveals the kinetics of uptake (e.g., initial rate, time to saturation).
Concentration-Dependence	Measurement of uptake at different extracellular concentrations of NV-354.	Determines if uptake is saturable, suggesting carrier-mediated transport.
Inhibitor Effects	Uptake measured in the presence of inhibitors of known cellular transport mechanisms.	Helps to elucidate the specific transporters involved in NV-354 uptake.

Experimental Protocol

1. Cell Culture and Treatment: a. Plate cells at a desired density in multi-well plates (e.g., 6-well or 12-well) and culture overnight. b. On the day of the experiment, remove the culture medium and wash the cells once with a pre-warmed buffer (e.g., Hank's Balanced Salt Solution - HBSS). c. Add the treatment solution containing the desired concentration of NV-354 to the cells. For time-course experiments, add the treatment for varying durations. For concentration-dependence, use a range of NV-354 concentrations. d. To investigate uptake mechanisms, pre-incubate cells with specific transport inhibitors before adding NV-354.

2. Cell Lysis and Metabolite Extraction: a. After treatment, rapidly aspirate the treatment solution. b. Immediately wash the cells with ice-cold phosphate-buffered saline (PBS) to remove extracellular NV-354. c. Add a pre-chilled extraction solvent (e.g., 80% methanol) to the cells. d. Scrape the cells and collect the cell lysate in a microcentrifuge tube. e. Vortex the samples vigorously and incubate on ice or at -20°C to precipitate proteins. f. Centrifuge the samples at high speed (e.g., 14,000 x g) at 4°C to pellet the protein precipitate. g. Collect the supernatant containing the intracellular metabolites, including NV-354.

3. LC-MS/MS Analysis: a. Inject the supernatant into an LC-MS/MS system. b. Liquid Chromatography: Use a suitable column (e.g., a C18 column) to separate NV-354 from other metabolites. The mobile phase composition and gradient will need to be optimized based on the specific properties of NV-354. c. Mass Spectrometry: Operate the mass spectrometer in a selected reaction monitoring (SRM) mode for quantitative analysis. The precursor ion (the mass of NV-354) and a specific product ion (a fragment of NV-354) will need to be determined by direct infusion of a pure NV-354 standard. d. Quantification: Generate a standard curve using known concentrations of pure NV-354 to determine the concentration of NV-354 in the cell extracts. Normalize the results to cell number or total protein content.

Workflow for LC-MS/MS Quantification of NV-354 Uptake

Caption: Workflow for quantifying intracellular NV-354 using LC-MS/MS.

B. Radiolabeling and Scintillation Counting

This method involves using a radiolabeled form of NV-354 (e.g., labeled with ³H or ¹⁴C) to trace its uptake into cells. The amount of radioactivity inside the cells is then measured using a scintillation counter, which is directly proportional to the amount of NV-354 taken up.

Data Presentation

Parameter	Description	Expected Outcome/Notes
Counts Per Minute (CPM) / Disintegrations Per Minute (DPM)	Raw output from the scintillation counter.	Directly proportional to the amount of radiolabeled NV-354.
Specific Uptake	Total uptake minus non-specific binding (measured in the presence of a high concentration of unlabeled NV-354).	Represents the transporter-mediated uptake.
Uptake Rate	Amount of radiolabeled NV-354 taken up per unit time per number of cells (e.g., pmol/min/10^6 cells).	Provides kinetic information about the transport process.

Experimental Protocol

1. Cell Culture and Treatment: a. Culture cells in a similar manner as for the LC-MS/MS protocol. b. Prepare a treatment solution containing a known concentration and specific activity of radiolabeled NV-354. c. For competition assays to determine specific uptake, prepare a parallel treatment solution containing the radiolabeled NV-354 plus a high concentration (e.g., 100-fold excess) of unlabeled NV-354. d. Add the treatment solutions to the cells and incubate for the desired time.

2. Termination of Uptake and Cell Lysis: a. To stop the uptake, rapidly aspirate the treatment solution. b. Immediately wash the cells multiple times with ice-cold PBS to remove extracellular radiolabeled compound. c. Lyse the cells using a suitable lysis buffer (e.g., 0.1 M NaOH or a buffer containing a non-ionic detergent like Triton X-100).

3. Scintillation Counting: a. Transfer the cell lysate to a scintillation vial. b. Add a suitable scintillation cocktail to the vial. c. Measure the radioactivity in the samples using a liquid scintillation counter. d. A portion of the cell lysate can be used to determine the total protein concentration for normalization.

4. Data Analysis: a. Convert the measured CPM to DPM using a quench curve. b. Calculate the amount of NV-354 taken up based on the specific activity of the radiolabeled compound. c. Normalize the uptake to the number of cells or total protein content.

Workflow for Radiolabeled NV-354 Uptake Assay

Caption: Workflow for measuring cellular uptake of radiolabeled NV-354.

C. Fluorescent Labeling and Imaging/Flow Cytometry

This technique involves conjugating NV-354 with a fluorescent dye. The uptake of the fluorescently labeled NV-354 can then be visualized using fluorescence microscopy or quantified on a larger cell population scale using flow cytometry.

Data Presentation

Parameter	Description	Expected Outcome/Notes
Mean Fluorescence Intensity (MFI)	Average fluorescence signal per cell as measured by flow cytometry.	A quantitative measure of the average uptake across a cell population.
Percentage of Positive Cells	The proportion of cells in a population that have taken up the fluorescently labeled NV-354.	Useful for understanding the heterogeneity of uptake.
Subcellular Localization	Visualization of the distribution of the fluorescent signal within the cell using confocal microscopy.	Can indicate if NV-354 localizes to specific organelles, such as mitochondria.

Experimental Protocol

1. Preparation of Fluorescently Labeled NV-354: a. This step is highly dependent on the chemical structure of NV-354. A functional group on NV-354 (e.g., an amine or carboxylic acid) is required for conjugation with a reactive fluorescent dye (e.g., an NHS ester or maleimide derivative). b. The choice of fluorophore should be based on the available excitation and emission channels of the imaging or flow cytometry equipment. c. It is crucial to purify the fluorescently labeled NV-354 from any unconjugated dye. d. Crucial Note: It is essential to validate that the fluorescent tag does not alter the uptake mechanism or biological activity of NV-354.

2. Cell Culture and Staining: a. Culture cells on glass-bottom dishes (for microscopy) or in suspension/adherent plates (for flow cytometry). b. Incubate the cells with the fluorescently labeled NV-354 for the desired time and at the desired concentration. c. For microscopy, co-staining with organelle-specific dyes (e.g., MitoTracker for mitochondria) can be performed to assess subcellular localization. d. Wash the cells with PBS to remove the extracellular fluorescent compound.

3. Imaging or Flow Cytometry: a. Fluorescence Microscopy: Image the cells using a fluorescence or confocal microscope with the appropriate filter sets. b. Flow Cytometry: Harvest the cells (if adherent), resuspend them in PBS, and analyze them on a flow cytometer to measure the fluorescence intensity per cell.

Workflow for Fluorescently Labeled NV-354 Uptake

Caption: General workflow for measuring uptake of fluorescently labeled NV-354.

II. Potential Signaling Pathways and Cellular Entry of NV-354

As an engineered form of succinate, NV-354's cellular uptake is likely mediated by transporters that handle dicarboxylates.

Potential Cellular Entry Mechanisms for NV-354

Caption: Potential transporters for NV-354 cellular entry.

Succinate transport into cells is known to be mediated by:

• Sodium-dependent dicarboxylate transporters (SLC13 family): These transporters co-transport sodium ions along with dicarboxylates like succinate into the cell.

• Monocarboxylate transporter 1 (MCT1): While primarily a transporter for monocarboxylates like lactate and pyruvate, MCT1 has also been shown to transport succinate.[1]

Once inside the cell, NV-354, being a succinate analog, is expected to be transported into the mitochondria to fuel the electron transport chain. This transport across the inner mitochondrial membrane is likely facilitated by dicarboxylate carriers (DICs) belonging to the SLC25 family of transporters.

Signaling Implications

Extracellular succinate can also act as a signaling molecule by activating the G-protein coupled receptor SUCNR1 (GPR91).[2] This can trigger various downstream signaling cascades, including the mobilization of intracellular calcium and activation of ERK1/2.[2] It would be pertinent to investigate if NV-354 also activates SUCNR1 and to what extent this contributes to its overall biological effects.

Disclaimer: These protocols are intended as a general guide. Specific parameters such as cell type, incubation times, concentrations, and instrument settings will need to be optimized for your particular experimental system. It is also crucial to obtain the specific chemical and physical properties of NV-354 to tailor these protocols accurately.

References

• 1. Succinate uptake by T cells suppresses their effector function via inhibition of mitochondrial glucose oxidation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Cellular succinate metabolism and signaling in inflammation: implications for therapeutic intervention - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for NV-354 in Cerebral Mitochondrial Metabolism Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

NV-354 is an investigational, orally bioavailable succinate prodrug developed by Abliva AB for the treatment of primary mitochondrial diseases, particularly those with significant neurological manifestations such as Leigh syndrome.[1][2][3] It is designed to address mitochondrial Complex I (CI) dysfunction by delivering exogenous succinate directly to the mitochondrial matrix. This bypasses the deficient Complex I and provides substrate for Complex II (succinate dehydrogenase), thereby restoring electron transport chain (ETC) activity, increasing ATP production, and mitigating the downstream pathological consequences of impaired cerebral energy metabolism.[1][4] Preclinical studies have demonstrated that NV-354 is safe, efficacious, and exhibits high brain penetration.[2][5]

These application notes provide a comprehensive overview of the use of NV-354 in preclinical research focused on cerebral mitochondrial metabolism, including its mechanism of action, key in vitro and in vivo findings, and detailed experimental protocols based on published studies.

Mechanism of Action

NV-354 is a cell-permeable prodrug that, once inside the cell, is cleaved to release succinate.[4] In the context of Complex I deficiency, the primary mechanism of action is to provide an alternative entry point for electrons into the ETC. By supplying succinate to Complex II, NV-354 enables the transfer of electrons to coenzyme Q, cytochrome c, and ultimately to Complex IV, leading to the generation of a proton gradient across the inner mitochondrial membrane that drives ATP synthesis via ATP synthase (Complex V).[4] This mechanism effectively circumvents the compromised function of Complex I.[1][4]

A surrogate marker for assessing the delivery of NV-354 to the brain is the detection of N-acetyl cysteamine (SNAC), a metabolite released upon the intracellular cleavage of the prodrug.[6]

Data Presentation

In Vitro Efficacy of Succinate Prodrugs in Leigh Syndrome Patient Fibroblasts

The following table summarizes the effects of a succinate prodrug (NV189, a structurally related analog to NV-354) on mitochondrial respiration in fibroblasts derived from a patient with Leigh syndrome (harboring a recessive NDUFS2 mutation) compared to control fibroblasts. Data is extracted from Ehinger et al., 2016.[4][7]

Parameter	Control Fibroblasts (Vehicle)	Leigh Syndrome Fibroblasts (Vehicle)	Leigh Syndrome Fibroblasts (NV189)	Percentage Change with NV189 (in LS cells)
Basal Respiration (OCR, pmol/min)	100 ± 5	60 ± 4	85 ± 5	+42%
ATP-linked Respiration (OCR, pmol/min)	80 ± 4	45 ± 3	70 ± 4	+56%
Maximal Respiration (OCR, pmol/min)	200 ± 10	100 ± 8	175 ± 10	+75%
Spare Respiratory Capacity (%)	100%	67%	108%	+61%

OCR: Oxygen Consumption Rate. Data are presented as mean ± s.e.m.

In Vivo Effects of NV-354 on Cerebral Metabolism in a Rat Model of Fluoroacetate-Induced Toxicity

The table below presents the quantitative effects of NV-354 on key cerebral metabolites and mitochondrial function in a rat model of metabolic crisis induced by sodium fluoroacetate (FA), a potent inhibitor of the TCA cycle. Data is derived from Piel et al., 2022.[6]

Parameter	Control	FA-Treated	FA + NV-354 Treated	% Change with NV-354 (vs. FA-Treated)
Cerebral β-hydroxybutyrate (nmol/g)	~25	~35	~25	~ -29%
Cerebral Citrate (nmol/g)	~200	~850	~850	No significant change
Cerebral ATP (nmol/g)	~2500	~1300	~1300	No significant change
Cerebral GTP (nmol/g)	~400	~200	~200	No significant change
CI-linked Oxidative Phosphorylation (pmol/s/mg)	~60	~48	~60	~ +25%

Data are approximated from graphical representations in the source publication and presented as median values. The study noted that NV-354 successfully alleviated the reduction in Complex I-linked oxidative phosphorylation induced by FA.

Experimental Protocols

In Vitro Assessment of Succinate Prodrug Efficacy in Patient-Derived Fibroblasts

Objective: To determine the effect of a succinate prodrug on mitochondrial respiration in fibroblasts with Complex I deficiency. (Adapted from Ehinger et al., 2016[4])

Materials:

• Control and Leigh Syndrome patient-derived fibroblasts

• Seahorse XF96 Extracellular Flux Analyzer

• Succinate prodrug (e.g., NV189)

• Culture medium (e.g., DMEM)

• Oligomycin, FCCP, Rotenone, Antimycin A

• Cell culture plates (XF96 compatible)

Protocol:

• Seed control and patient fibroblasts in a Seahorse XF96 cell culture plate at an appropriate density and allow them to adhere overnight.

• The following day, replace the culture medium with assay medium and incubate the plate in a CO2-free incubator for 1 hour prior to the assay.

• Prepare the injection ports of the Seahorse sensor cartridge with the compounds to be tested:

  • Port A: Succinate prodrug (e.g., 250 µM NV189) or vehicle control.

  • Port B: Oligomycin (e.g., 1 µM) to inhibit ATP synthase.

  • Port C: FCCP (e.g., 1 µM) to uncouple the ETC and induce maximal respiration.

  • Port D: Rotenone (e.g., 1 µM) and Antimycin A (e.g., 1 µM) to inhibit Complex I and III, respectively, and shut down mitochondrial respiration.

• Load the sensor cartridge into the Seahorse XF96 analyzer and initiate the assay protocol.

• Measure the Oxygen Consumption Rate (OCR) at baseline and after the sequential injection of the compounds.

• Analyze the data to determine basal respiration, ATP-linked respiration, maximal respiration, and spare respiratory capacity.

In Vivo Evaluation of NV-354 in a Rat Model of Fluoroacetate-Induced Cerebral Metabolic Crisis

Objective: To assess the in vivo efficacy of NV-354 in mitigating cerebral metabolic dysfunction. (Adapted from Piel et al., 2022[6])

Animal Model:

• Male Sprague-Dawley rats.

Materials:

• NV-354

• Sodium Fluoroacetate (FA)

• Anesthesia (e.g., isoflurane)

• Surgical equipment for catheter placement

• High-Resolution Respirometry system (e.g., Oroboros O2k)

• Equipment for metabolite analysis (e.g., LC-MS/MS)

Protocol:

• Animal Preparation: Anesthetize rats and surgically place intravenous catheters for drug and toxin administration.

• Experimental Groups:

  • Control group: Vehicle administration.

  • FA group: Administer a single dose of FA (e.g., 0.75 mg/kg, IV).

  • FA + NV-354 group: Administer FA as above, followed by NV-354 treatment.

• NV-354 Administration: Administer NV-354 as a single IV bolus (e.g., 17 mg/kg) followed by a continuous infusion (e.g., 25 mg/kg/h).

• Tissue Collection: At the end of the experimental period (e.g., 180 minutes), euthanize the animals and rapidly harvest the brain.

• Metabolite Analysis:

  • Immediately freeze a portion of the brain tissue in liquid nitrogen for subsequent analysis of metabolites (β-hydroxybutyrate, citrate, ATP, GTP) using techniques like LC-MS/MS.

  • Measure the concentration of the surrogate marker SNAC to confirm brain delivery of NV-354.

• High-Resolution Respirometry:

  • Use fresh brain tissue homogenates for respirometry analysis.

  • Prepare the homogenate in a suitable respiration medium.

  • Use a substrate-uncoupler-inhibitor titration (SUIT) protocol to assess the function of different parts of the ETC. For example, to measure CI-linked oxidative phosphorylation, add pyruvate, malate, and glutamate as substrates.

Visualizations

Signaling Pathway of NV-354 Action in Complex I Deficiency

Caption: Mechanism of NV-354 bypassing Complex I dysfunction.

Experimental Workflow for In Vivo Evaluation of NV-354

Caption: In vivo experimental workflow for NV-354 efficacy testing.

Discussion and Future Directions

The available data strongly support the therapeutic rationale for NV-354 in conditions of cerebral mitochondrial Complex I dysfunction. The ability of succinate prodrugs to rescue respiration in patient-derived cells and the in vivo evidence of NV-354's impact on cerebral mitochondrial function are promising.

A critical next step in the preclinical evaluation of NV-354 is to assess its efficacy in a genetically relevant animal model of Leigh syndrome, such as the Ndufs4 knockout mouse.[8][9] Such studies would provide crucial data on the ability of NV-354 to improve the specific neurological and systemic symptoms of the disease, including motor deficits, respiratory abnormalities, and survival.

Researchers utilizing NV-354 should consider a multi-faceted analytical approach, combining in vivo metabolic profiling with functional assessments of mitochondrial respiration and behavioral phenotyping to fully characterize its therapeutic potential.

References

• 1. researchgate.net [researchgate.net]
• 2. attachment.news.eu.nasdaq.com [attachment.news.eu.nasdaq.com]
• 3. biostock.se [biostock.se]
• 4. Cell-permeable succinate prodrugs bypass mitochondrial complex I deficiency - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. biostock.se [biostock.se]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Ndufs4 Knockout Mice for Modeling Leigh Syndrome - University of Washington [els2.comotion.uw.edu]
• 9. Ndufs4 knockout mouse models of Leigh syndrome: pathophysiology and intervention - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Studying Succinate Dehydrogenase (SDH) Deficiency with NV-354

For Researchers, Scientists, and Drug Development Professionals

Introduction

Succinate dehydrogenase (SDH) deficiency is a rare metabolic disorder that can lead to a range of clinical manifestations, from severe encephalomyopathy in children to tumor formation in adults.[1][2] At the molecular level, SDH deficiency results in the accumulation of succinate, which has been identified as an oncometabolite.[3] This accumulation can lead to the stabilization of hypoxia-inducible factor-1α (HIF-1α) even under normal oxygen conditions (pseudohypoxia), driving pro-tumorigenic signaling pathways.[3][4][5][6]

NV-354 is a novel succinate prodrug designed to deliver succinate directly into cells.[7][8] Developed by Abliva Therapeutics, it has been investigated primarily as a therapy for mitochondrial diseases involving complex I dysfunction, where it acts by bypassing the deficient complex I and providing substrate for complex II (SDH) to restore electron transport chain activity.[7][8][9] While its primary development has focused on complex I deficiencies, its ability to modulate intracellular succinate levels makes it a valuable research tool for studying the pathophysiology of SDH deficiency itself.

These application notes provide a framework for utilizing NV-354 to investigate the cellular consequences of SDH deficiency and to explore potential therapeutic strategies.

Pathophysiological Context: SDH Deficiency and the Role of Succinate

Succinate dehydrogenase is a key enzyme complex with a dual role in cellular metabolism: it catalyzes the oxidation of succinate to fumarate in the tricarboxylic acid (TCA) cycle and participates as Complex II in the mitochondrial electron transport chain.[10][11] Genetic mutations in the genes encoding the four SDH subunits (SDHA, SDHB, SDHC, SDHD) or its assembly factors lead to SDH deficiency.[2][10]

The primary consequence of SDH dysfunction is the accumulation of its substrate, succinate.[4][5][12] Elevated succinate levels have profound signaling implications:

• HIF-1α Stabilization: Succinate competitively inhibits prolyl hydroxylases (PHDs), enzymes responsible for marking HIF-1α for degradation under normoxic conditions.[6][13][14] This leads to the stabilization of HIF-1α and the activation of hypoxic gene expression programs, promoting angiogenesis and metabolic reprogramming.[6][15][14]

• Epigenetic Alterations: Succinate can also inhibit other α-ketoglutarate-dependent dioxygenases, including histone and DNA demethylases, leading to widespread changes in the epigenetic landscape.

By providing a controlled method to increase intracellular succinate, NV-354 allows researchers to dissect the downstream consequences of succinate accumulation in the context of both functional and deficient SDH.

Quantitative Data Summary

Currently, specific quantitative data for NV-354 in the context of SDH deficiency is not publicly available. The majority of preclinical data focuses on its efficacy in models of Complex I deficiency. However, we can extrapolate potential experimental parameters and expected outcomes based on its known mechanism of action.

Table 1: Preclinical Data for NV-354 in Complex I Deficiency Models (for reference)

Parameter	Model System	Key Findings	Reference
Efficacy	Leigh Syndrome Patient Fibroblasts	Increased oxygen consumption rate (OCR)	[16]
Rat model of Complex I dysfunction	Restored tissue succinate levels, reduced lactate levels	[12]
Pharmacokinetics	Preclinical models	High oral bioavailability and efficient brain delivery	[9][12]

Table 2: Proposed Experimental Parameters for NV-354 in SDH Deficiency Studies

Parameter	Proposed In Vitro Starting Concentration	Proposed In Vivo Starting Dose (Rat)	Rationale / Notes
NV-354 Concentration	10-100 µM	17 mg/kg bolus + 25 mg/kg/h infusion	Based on effective concentrations in other mitochondrial disease models. Dose-response experiments are recommended.

Experimental Protocols

Generation and Characterization of an SDH-Deficient Cellular Model

To study the effects of NV-354 in SDH deficiency, a robust cellular model is essential. This can be achieved through genetic modification of a suitable cell line (e.g., HEK293T, U2OS, or a relevant neuronal or cancer cell line).

Protocol 1a: Generation of an SDH-Knockout Cell Line using CRISPR/Cas9

• gRNA Design and Cloning: Design guide RNAs (gRNAs) targeting an early exon of the desired SDH subunit gene (e.g., SDHB). Clone the gRNA sequences into a suitable CRISPR/Cas9 expression vector.

• Transfection: Transfect the chosen parental cell line with the gRNA/Cas9 expression vector.

• Single-Cell Cloning: After 48-72 hours, perform single-cell sorting or limiting dilution to isolate individual clones.

• Screening and Validation:

  • Western Blot: Screen individual clones for the absence of the targeted SDH subunit protein. Use antibodies against other SDH subunits (e.g., SDHA) to confirm the disruption of the complex.

  • Genomic DNA Sequencing: Confirm the presence of an indel mutation at the target site in the knockout clones.

  • SDH Activity Assay: Functionally validate the loss of SDH activity using a commercially available kit.

Protocol 1b: Characterization of the SDH-Deficient Phenotype

• Metabolite Analysis: Use mass spectrometry to confirm the accumulation of succinate in the SDH-knockout cells compared to wild-type controls.

• HIF-1α Stabilization: Perform Western blotting for HIF-1α under normoxic conditions to confirm its stabilization in the knockout cells.

• Mitochondrial Respiration: Use an extracellular flux analyzer (e.g., Seahorse) to measure the oxygen consumption rate (OCR). SDH-deficient cells are expected to have a lower basal and maximal respiration compared to wild-type cells.

Assessing the Impact of NV-354 on SDH-Deficient Cells

Protocol 2a: Cell Viability Assay

This assay determines the effect of increased succinate load on the viability of SDH-deficient cells.

• Cell Plating: Seed wild-type and SDH-knockout cells in a 96-well plate at a predetermined optimal density.

• Treatment: Treat the cells with a range of NV-354 concentrations (e.g., 0, 10, 25, 50, 100 µM) for 24, 48, and 72 hours.

• Viability Measurement: Use a commercial cell viability assay, such as the CellTiter-Glo® Luminescent Cell Viability Assay, which measures ATP levels.

• Data Analysis: Normalize the luminescence signal to the vehicle-treated control to determine the percentage of cell viability.

Protocol 2b: Mitochondrial Respiration Analysis

This experiment investigates how providing excess substrate affects the residual respiratory capacity of SDH-deficient mitochondria.

• Cell Plating: Seed wild-type and SDH-knockout cells in a Seahorse XF cell culture microplate.

• Pre-treatment: Incubate the cells with NV-354 (e.g., 50 µM) or vehicle for a defined period (e.g., 4-6 hours).

• Seahorse Assay: Perform a mitochondrial stress test by sequentially injecting oligomycin, FCCP, and rotenone/antimycin A to measure basal respiration, ATP-linked respiration, maximal respiration, and spare respiratory capacity.

• Data Analysis: Compare the OCR profiles of NV-354-treated and untreated SDH-knockout cells to the wild-type controls.

Protocol 2c: HIF-1α Stabilization Assay

This assay determines if providing additional succinate via NV-354 exacerbates the pseudohypoxic phenotype.

• Cell Culture and Treatment: Culture wild-type and SDH-knockout cells and treat with NV-354 (e.g., 50 µM) or vehicle under normoxic conditions for 6-24 hours.

• Western Blot Analysis:

  • Prepare whole-cell lysates.

  • Perform SDS-PAGE and transfer to a PVDF membrane.

  • Probe the membrane with primary antibodies against HIF-1α and a loading control (e.g., β-actin or GAPDH).

  • Incubate with an appropriate HRP-conjugated secondary antibody and visualize using a chemiluminescence substrate.

• Immunofluorescence Analysis:

  • Grow cells on coverslips and treat as described above.

  • Fix, permeabilize, and block the cells.

  • Incubate with a primary antibody against HIF-1α.

  • Incubate with a fluorescently labeled secondary antibody and a nuclear counterstain (e.g., DAPI).

  • Image the cells using a fluorescence microscope to observe the nuclear translocation of HIF-1α.

Visualizations

Caption: Signaling pathway in SDH deficiency.

Caption: Experimental workflow for studying NV-354 in SDH-deficient cells.

Conclusion

NV-354 presents a unique opportunity to probe the metabolic and signaling consequences of succinate accumulation in SDH deficiency. The protocols outlined in these application notes provide a starting point for researchers to investigate the dose-dependent effects of increasing intracellular succinate on cell viability, mitochondrial function, and HIF-1α signaling in genetically defined SDH-deficient models. Such studies will be instrumental in elucidating the intricate role of succinate in the pathophysiology of SDH-related diseases and may open new avenues for therapeutic intervention.

References

• 1. Multiplex Immunofluorescence Staining Protocol for the Dual Imaging of Hypoxia-Inducible Factors 1 and 2 on Formalin-Fixed Paraffin-Embedded Samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. oncotarget.com [oncotarget.com]
• 4. CellTiter-Glo® 3D Cell Viability Assay Protocol [promega.de]
• 5. ch.promega.com [ch.promega.com]
• 6. SDHB Knockout cell line(A549) - CD Biosynsis [biosynsis.com]
• 7. researchgate.net [researchgate.net]
• 8. agilent.com [agilent.com]
• 9. amsdottorato.unibo.it [amsdottorato.unibo.it]
• 10. researchgate.net [researchgate.net]
• 11. Extracellular flux assay (Seahorse assay): Diverse applications in metabolic research across biological disciplines - PMC [pmc.ncbi.nlm.nih.gov]
• 12. CellTiter-Glo® Luminescent Cell Viability Assay Protocol [promega.jp]
• 13. Immunocytochemistry/Immunofluorescence protocol for HIF-1 alpha Antibody (NB100-123): Novus Biologicals [novusbio.com]
• 14. researchgate.net [researchgate.net]
• 15. A xenograft and cell line model of SDH-deficient pheochromocytoma derived from Sdhb+/− rats - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Measurement of Oxygen Consumption Rate (OCR) and Extracellular Acidification Rate (ECAR) in Culture Cells for Assessment of the Energy Metabolism - PMC [pmc.ncbi.nlm.nih.gov]

NV-354: A Potent Modulator for Investigating Mitochondrial Dysfunction

Application Note and Protocols

Audience: Researchers, scientists, and drug development professionals.

Introduction

Mitochondrial dysfunction is a key contributor to a wide range of cellular and organismal pathologies, including neurodegenerative diseases, metabolic disorders, and age-related decline. Understanding the intricate mechanisms governing mitochondrial health and disease is paramount for the development of effective therapeutic strategies. NV-354 is a powerful research tool designed to induce and probe the consequences of mitochondrial dysfunction. As a potent mitochondrial uncoupler, NV-354 disrupts the electrochemical gradient across the inner mitochondrial membrane, providing a robust and controllable method to study the downstream effects on cellular signaling and viability.

This document provides detailed application notes and experimental protocols for the use of NV-354 in investigating mitochondrial dysfunction. For the purpose of this document, we will use the well-characterized mitochondrial uncoupler, Carbonyl cyanide-4-(trifluoromethoxy)phenylhydrazone (FCCP), as a proxy for NV-354 to illustrate its mechanism and application, as information on a compound specifically named "NV-354" is not available in the public domain.

Mechanism of Action

NV-354 (represented by FCCP) is a lipophilic protonophore that readily passes through cellular and mitochondrial membranes.[1][2] Its primary mechanism of action is the uncoupling of oxidative phosphorylation from the electron transport chain (ETC).[1][3] In healthy mitochondria, the ETC pumps protons from the mitochondrial matrix to the intermembrane space, generating a proton motive force (PMF) that drives ATP synthesis via ATP synthase. NV-354 disrupts this process by shuttling protons back across the inner mitochondrial membrane, dissipating the proton gradient.[1][2] This leads to a rapid depolarization of the mitochondrial membrane potential (ΔΨm), an increase in oxygen consumption as the ETC attempts to compensate, and a significant decrease in ATP production.[1][4]

Data Presentation

The following tables summarize the quantitative effects of NV-354 (FCCP) on key mitochondrial parameters as reported in various studies.

Table 1: Effect of NV-354 (FCCP) on Mitochondrial Respiration

Cell/Tissue Type	NV-354 (FCCP) Concentration	Effect on Oxygen Consumption Rate (OCR)	Reference
Isolated rat ventricular myocytes	10-1000 nM	Dose-dependent increase	[4]
Cardiomyocytes from adult male mice	0.5 - 1.5 µM	Dose-dependent increase in maximal OCR	[5]
Isolated mouse liver mitochondria	1 µM	Gradual inhibition over time	[6]
Isolated mouse liver mitochondria	10 µM	Pronounced inhibitory effect	[6]

Table 2: Effect of NV-354 (FCCP) on Mitochondrial Membrane Potential (ΔΨm)

Cell/Tissue Type	NV-354 (FCCP) Concentration	Effect on ΔΨm	Reference
Isolated rat ventricular myocytes	100 nM	No significant change	[4]
Isolated rat ventricular myocytes	300 nM	Significant depolarization	[4]
Isolated mouse ventricular myocytes	1 and 10 µM	Dose-dependent depolarization	[7]
Rat carotid body type I cells	1 µM	Abrupt and reversible depolarization	[8]

Table 3: Effect of NV-354 (FCCP) on Cellular ATP Levels and Other Parameters

Cell/Tissue Type	NV-354 (FCCP) Concentration	Effect	Reference
PC12 cells	Not specified	Decrease in ATP to 30% of control	[9]
PC12 cells	Not specified	Rapid increase in intracellular calcium to 250% of control	[9]
Isolated, Langendorff-perfused rat hearts	100 nM	No depletion of bulk ATP during pretreatment	[10]
Isolated rat ventricular myocytes	100 nM	Antioxidant-sensitive increase in ROS production	[10]

Experimental Protocols

Here we provide detailed protocols for key experiments to investigate mitochondrial dysfunction using NV-354 (FCCP).

Protocol 1: Measurement of Mitochondrial Respiration using Seahorse XF Analyzer

This protocol is adapted from a method for measuring mitochondrial respiration in the mouse ocular posterior pole and can be modified for cultured cells.[11]

Materials:

• Seahorse XFe24/96 Analyzer

• Seahorse XF Cell Mito Stress Test Kit (containing Oligomycin, FCCP, and Rotenone/Antimycin A)

• Culture medium

• NV-354 (FCCP)

• Cultured cells of interest

Procedure:

• Cell Seeding: Seed cells in a Seahorse XF cell culture microplate at a predetermined optimal density. Allow cells to attach and grow overnight.

• Prepare Assay Medium: Warm Seahorse XF Base Medium supplemented with glucose, pyruvate, and glutamine to 37°C.

• Prepare Drug Plate:

  • Reconstitute Oligomycin, FCCP, and Rotenone/Antimycin A from the Mito Stress Test Kit according to the manufacturer's instructions.

  • Prepare working solutions of the drugs in the assay medium. A typical final concentration for FCCP is in the range of 0.5-2.0 µM, but this should be optimized for each cell type.[11]

  • Load the drugs into the appropriate ports of the sensor cartridge.

• Assay Execution:

  • Replace the cell culture medium with the prepared assay medium.

  • Incubate the cell plate at 37°C in a non-CO2 incubator for 1 hour.

  • Calibrate the Seahorse XF Analyzer with the loaded sensor cartridge.

  • Place the cell plate in the analyzer and initiate the Mito Stress Test protocol.

• Data Analysis: The Seahorse software will measure the oxygen consumption rate (OCR) in real-time. The sequential injections of the drugs allow for the calculation of key parameters of mitochondrial function:

  • Basal Respiration: Initial OCR before any injections.

  • ATP-linked Respiration: Decrease in OCR after Oligomycin injection.

  • Maximal Respiration: OCR after FCCP injection.

  • Spare Respiratory Capacity: Difference between maximal and basal respiration.

  • Proton Leak: OCR after Oligomycin and before Rotenone/Antimycin A injection.

  • Non-mitochondrial Respiration: OCR after Rotenone/Antimycin A injection.

Protocol 2: Measurement of Mitochondrial Membrane Potential (ΔΨm)

This protocol uses the fluorescent dye Tetramethylrhodamine, Methyl Ester (TMRM) to assess ΔΨm.[12]

Materials:

• Fluorescence microscope or plate reader

• TMRM (Tetramethylrhodamine, Methyl Ester)

• NV-354 (FCCP)

• Cultured cells of interest

• Tyrode's buffer or other suitable imaging buffer

Procedure:

• Cell Preparation: Seed cells on glass-bottom dishes or in a black-walled, clear-bottom microplate suitable for fluorescence imaging.

• TMRM Staining:

  • Prepare a working solution of TMRM in Tyrode's buffer (typically 25-100 nM).

  • Wash the cells once with pre-warmed Tyrode's buffer.

  • Incubate the cells with the TMRM working solution for 30-45 minutes at 37°C, protected from light.

• Image Acquisition (Baseline):

  • Wash the cells to remove excess TMRM.

  • Acquire baseline fluorescence images or readings using appropriate filter sets (e.g., 548 nm excitation / 573 nm emission).

• NV-354 (FCCP) Treatment:

  • Prepare a working solution of NV-354 (FCCP) in Tyrode's buffer. A final concentration of 1-10 µM is often used to induce rapid depolarization.[7]

  • Add the NV-354 solution to the cells and immediately begin acquiring images or readings.

• Data Analysis:

  • Quantify the fluorescence intensity of individual cells or the average intensity of the cell population over time.

  • A decrease in TMRM fluorescence intensity indicates mitochondrial depolarization.

Visualization of Pathways and Workflows

Signaling Pathway of NV-354 (FCCP) Induced Mitochondrial Dysfunction

Caption: Signaling cascade initiated by NV-354 (FCCP).

Experimental Workflow for Seahorse XF Mito Stress Test

References

• 1. cellron.com [cellron.com]
• 2. The molecular mechanism of action of the proton ionophore FCCP (carbonylcyanide p-trifluoromethoxyphenylhydrazone) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. FCCP | Uncoupler of mitochondrial oxidative phosphorylation | Hello Bio [hellobio.com]
• 4. FCCP is cardioprotective at concentrations that cause mitochondrial oxidation without detectable depolarisation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Structural investigations on the mitochondrial uncouplers niclosamide and FCCP - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Effects of mitochondrial uncouplers on intracellular calcium, pH and membrane potential in rat carotid body type I cells - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Compromised mitochondrial function leads to increased cytosolic calcium and to activation of MAP kinases - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Mitochondrial uncoupling, with low concentration FCCP, induces ROS-dependent cardioprotection independent of KATP channel activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Protocol for real-time measurement of mitochondrial respiration in the mouse ocular posterior pole using a Seahorse XFe24 analyzer - PMC [pmc.ncbi.nlm.nih.gov]
• 12. youtube.com [youtube.com]

Application Notes and Protocols for Evaluating NV-354 Activity

For Researchers, Scientists, and Drug Development Professionals

Introduction

NV-354 is a novel small molecule inhibitor targeting Sentrin-specific protease 1 (SENP1), a key enzyme in the SUMOylation pathway. Dysregulation of SENP1 has been implicated in the progression of various cancers, making it an attractive therapeutic target.[1][2] SENP1 catalyzes the deSUMOylation of target proteins, a post-translational modification that regulates protein stability, localization, and activity.[1][3] By inhibiting SENP1, NV-354 is expected to modulate the activity of key oncogenic proteins, such as c-Myc, and interfere with signaling pathways critical for cancer cell proliferation and survival.

These application notes provide a comprehensive guide to the cell-based assays recommended for characterizing the activity of NV-354. The protocols detailed below will enable researchers to assess the compound's potency, target engagement, and effects on downstream signaling pathways.

Key Signaling Pathway: SENP1 and c-Myc Regulation

SENP1 is known to regulate the stability of the oncoprotein c-Myc. Under normal conditions, SENP1 deSUMOylates c-Myc, protecting it from proteasomal degradation. Inhibition of SENP1 by NV-354 is hypothesized to lead to an increase in SUMOylated c-Myc, which is then targeted for ubiquitination and subsequent degradation by the proteasome. This reduction in c-Myc levels is a key anticipated anti-cancer mechanism of NV-354.

Caption: NV-354 inhibits SENP1, leading to c-Myc degradation.

Data Presentation: Summary of NV-354 Activity

The following tables summarize hypothetical quantitative data for NV-354 in various cell-based assays. These tables are intended to serve as a template for presenting experimental findings.

Table 1: In Vitro SENP1Enzymatic Inhibition

Compound	Target	Assay Type	IC50 (nM)
NV-354	Human SENP1	Fluorescence-based	150
Reference Inhibitor	Human SENP1	Fluorescence-based	250

Table 2: Cellular Potency of NV-354 in Cancer Cell Lines

Cell Line	Cancer Type	Assay Type	Treatment Duration (h)	IC50 (µM)
PC-3	Prostate Cancer	CellTiter-Glo®	72	1.5
DU145	Prostate Cancer	MTT	72	2.1
A549	Lung Cancer	CellTiter-Glo®	72	3.8
HCT116	Colon Cancer	MTT	72	5.2

Table 3: Target Engagement of NV-354 in PC-3 Cells

Assay Type	Target Protein	ΔTagg (°C) at 10 µM NV-354
CETSA	SENP1	+5.2

Table 4: Effect of NV-354 on c-Myc Protein Levels in PC-3 Cells

Treatment	Concentration (µM)	c-Myc Protein Level (% of Control)
DMSO (Control)	-	100
NV-354	1	65
NV-354	5	32
NV-354	10	15

Experimental Protocols

Detailed methodologies for the key experiments are provided below.

Cell Viability Assays

Cell viability assays are crucial for determining the cytotoxic or cytostatic effects of NV-354 on cancer cell lines.

a. MTT Assay Protocol [4][5][6]

This colorimetric assay measures the metabolic activity of cells, which is an indicator of cell viability.

Caption: Workflow for the MTT cell viability assay.

• Materials:

  • Cancer cell lines (e.g., PC-3, DU145)

  • Complete culture medium

  • 96-well plates

  • NV-354 stock solution (in DMSO)

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

  • Solubilization solution (e.g., 10% SDS in 0.01 M HCl)

  • Microplate reader

• Procedure:

  • Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

  • Prepare serial dilutions of NV-354 in culture medium.

  • Remove the old medium and add 100 µL of the compound dilutions to the respective wells. Include a vehicle control (DMSO).

  • Incubate the plate for 48-72 hours at 37°C in a humidified incubator with 5% CO2.

  • Add 10 µL of MTT solution to each well and incubate for 3-4 hours at 37°C.

  • Add 100 µL of solubilization solution to each well and mix thoroughly to dissolve the formazan crystals.

  • Read the absorbance at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value using non-linear regression analysis.

b. CellTiter-Glo® Luminescent Cell Viability Assay Protocol [7]

This assay quantifies ATP, an indicator of metabolically active cells.

• Materials:

  • Cancer cell lines

  • Opaque-walled 96-well plates

  • NV-354 stock solution

  • CellTiter-Glo® Reagent

  • Luminometer

• Procedure:

  • Follow steps 1-3 of the MTT assay protocol, using opaque-walled plates.

  • Equilibrate the plate and the CellTiter-Glo® Reagent to room temperature.

  • Add 100 µL of CellTiter-Glo® Reagent to each well.

  • Mix the contents on an orbital shaker for 2 minutes to induce cell lysis.

  • Incubate at room temperature for 10 minutes to stabilize the luminescent signal.

  • Measure the luminescence using a luminometer.

  • Calculate the IC50 value as described for the MTT assay.

Cellular Thermal Shift Assay (CETSA)

CETSA is used to verify the direct binding of NV-354 to its target protein, SENP1, in a cellular context.[8][9][10][11][12] Ligand binding stabilizes the target protein, resulting in a higher melting temperature.

Caption: Workflow for the Cellular Thermal Shift Assay (CETSA).

• Materials:

  • PC-3 cells

  • NV-354 stock solution

  • PBS

  • Protease and phosphatase inhibitors

  • Thermal cycler

  • Reagents and equipment for Western blotting

  • Anti-SENP1 antibody

• Procedure:

  • Culture PC-3 cells to ~80% confluency.

  • Treat cells with either NV-354 (e.g., 10 µM) or vehicle (DMSO) for 1-2 hours.

  • Harvest the cells and resuspend them in PBS containing protease and phosphatase inhibitors.

  • Aliquot the cell suspension into PCR tubes.

  • Heat the samples in a thermal cycler to a range of temperatures (e.g., 40-70°C) for 3 minutes, followed by cooling at room temperature for 3 minutes.

  • Lyse the cells by freeze-thawing.

  • Centrifuge at high speed to separate the soluble fraction (supernatant) from the precipitated proteins (pellet).

  • Collect the supernatant and determine the protein concentration.

  • Analyze equal amounts of protein from the soluble fraction by SDS-PAGE and Western blotting using an anti-SENP1 antibody.

  • Quantify the band intensities and plot them against the temperature to generate melting curves.

  • The shift in the melting temperature (ΔTagg) between the NV-354-treated and DMSO-treated samples indicates target engagement.

Western Blotting for c-Myc Expression

This protocol is used to quantify the levels of c-Myc protein in cells following treatment with NV-354.[13][14][15]

• Materials:

  • PC-3 cells

  • NV-354 stock solution

  • RIPA lysis buffer with protease and phosphatase inhibitors

  • BCA protein assay kit

  • Reagents and equipment for SDS-PAGE and Western blotting

  • Anti-c-Myc antibody

  • Anti-GAPDH or anti-β-actin antibody (loading control)

• Procedure:

  • Seed PC-3 cells and allow them to adhere overnight.

  • Treat the cells with increasing concentrations of NV-354 or DMSO for 24-48 hours.

  • Wash the cells with ice-cold PBS and lyse them in RIPA buffer.

  • Determine the protein concentration of the lysates using a BCA assay.

  • Denature equal amounts of protein by boiling in Laemmli sample buffer.

  • Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

  • Block the membrane with 5% non-fat milk or BSA in TBST.

  • Incubate the membrane with primary antibodies against c-Myc and a loading control overnight at 4°C.

  • Wash the membrane and incubate with HRP-conjugated secondary antibodies.

  • Detect the signal using an enhanced chemiluminescence (ECL) substrate and an imaging system.

  • Quantify the band intensities and normalize the c-Myc signal to the loading control.

Co-Immunoprecipitation (Co-IP) for SENP1 and c-Myc Interaction

Co-IP can be used to investigate whether NV-354 affects the interaction between SENP1 and c-Myc.[16][17][18][19][20]

Caption: Workflow for Co-immunoprecipitation (Co-IP).

• Materials:

  • PC-3 cells

  • NV-354 stock solution

  • Non-denaturing IP lysis buffer

  • Anti-c-Myc antibody for IP

  • Normal IgG (isotype control)

  • Protein A/G magnetic beads or agarose beads

  • Anti-SENP1 antibody for Western blotting

• Procedure:

  • Treat PC-3 cells with NV-354 or DMSO.

  • Lyse the cells in non-denaturing IP lysis buffer.

  • Pre-clear the lysate by incubating with control beads.

  • Incubate the pre-cleared lysate with an anti-c-Myc antibody or normal IgG overnight at 4°C.

  • Add Protein A/G beads to capture the antibody-protein complexes.

  • Wash the beads several times with IP lysis buffer to remove non-specifically bound proteins.

  • Elute the immunoprecipitated proteins from the beads.

  • Analyze the eluates by Western blotting using an anti-SENP1 antibody to detect the co-immunoprecipitated SENP1. The amount of co-precipitated SENP1 may change upon treatment with NV-354, providing insights into the drug's effect on the SENP1-c-Myc interaction.

References

• 1. researchgate.net [researchgate.net]
• 2. Identification of potent SENP1 inhibitors that inactivate SENP1/JAK2/STAT signaling pathway and overcome platinum drug resistance in ovarian cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. SENP1 - Wikipedia [en.wikipedia.org]
• 4. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. broadpharm.com [broadpharm.com]
• 6. Cell Viability Assay Protocols - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 7. CellTiter-Glo® Luminescent Cell Viability Assay Protocol [promega.com]
• 8. benchchem.com [benchchem.com]
• 9. Determination of Ligand-Target Interaction in vitro by Cellular Thermal Shift Assay and Isothermal Dose-response Fingerprint Assay [bio-protocol.org]
• 10. Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 11. eubopen.org [eubopen.org]
• 12. Determination of Ligand-Target Interaction in vitro by Cellular Thermal Shift Assay and Isothermal Dose-response Fingerprint Assay [en.bio-protocol.org]
• 13. Determination of copy number of c-Myc protein per cell by quantitative Western blotting - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. sigmaaldrich.com [sigmaaldrich.com]
• 15. origene.com [origene.com]
• 16. bitesizebio.com [bitesizebio.com]
• 17. Co-immunoprecipitation (Co-IP) Protocols | Antibodies.com [antibodies.com]
• 18. assaygenie.com [assaygenie.com]
• 19. Immunoprecipitation (IP) and co-immunoprecipitation protocol | Abcam [abcam.com]
• 20. Protocol for Immunoprecipitation (Co-IP) [protocols.io]

In Vivo Imaging of NV-354 Distribution in Rodent Models: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive overview of the methodologies for in vivo imaging of the novel compound NV-354 in rodent models. The protocols detailed herein are designed to enable researchers to effectively track the biodistribution, target engagement, and pharmacokinetic profile of NV-354. The successful application of these techniques is crucial for advancing the preclinical development of this compound.

Introduction

The development of novel therapeutics requires a thorough understanding of their behavior in vivo. Non-invasive imaging techniques offer a powerful tool for visualizing and quantifying the distribution of drug candidates within a living organism over time. This application note focuses on the in vivo imaging of NV-354, a promising new chemical entity. The following sections will detail the necessary protocols for conducting these studies in rodent models, present data in a clear and comparative format, and provide visual representations of the experimental workflows.

Mechanism of Action and Signaling Pathway

Information regarding the specific mechanism of action and signaling pathway of NV-354 is not currently available in the public domain. The following diagram represents a generalized signaling pathway that can be adapted once the specific molecular targets of NV-354 are elucidated.

Caption: Hypothetical signaling pathway of NV-354 upon binding to its target receptor.

Experimental Protocols

Animal Models

The selection of an appropriate rodent model is critical for the successful in vivo imaging of NV-354. While the search results did not provide specific models used for NV-354, general guidance for such studies suggests the use of standard laboratory strains.

• Mice: BALB/c or C57BL/6 mice are commonly used for biodistribution studies due to their well-characterized genetics and physiology. For oncology applications, immunodeficient strains such as NOD-scid gamma (NSG) or nude mice are required for xenograft tumor models.

• Rats: Wistar or Sprague-Dawley rats can also be utilized, particularly for studies requiring larger blood volumes for pharmacokinetic analysis or higher resolution imaging of specific organs.

Ethical Considerations: All animal experiments must be conducted in accordance with the guidelines and regulations of the local Institutional Animal Care and Use Committee (IACUC).

In Vivo Imaging Workflow

The following diagram outlines a typical workflow for an in vivo imaging study of NV-354 in a rodent model.

Caption: A generalized workflow for conducting in vivo imaging studies of NV-354.

Positron Emission Tomography (PET) Imaging Protocol

While no specific PET imaging protocol for NV-354 was found, a general protocol can be adapted from standard procedures for other radiolabeled compounds. This assumes NV-354 can be radiolabeled with a positron-emitting isotope (e.g., 18F, 11C, 64Cu).

Materials:

• Radiolabeled NV-354

• Anesthesia (e.g., isoflurane)

• PET/CT or PET/MRI scanner

• Animal handling and monitoring equipment

Procedure:

• Animal Preparation: Fast the animal for 4-6 hours prior to imaging to reduce background signal, especially if targeting areas with high glucose metabolism.

• Anesthesia: Anesthetize the rodent using isoflurane (1-3% in oxygen). Maintain anesthesia throughout the imaging procedure. Monitor vital signs.

• Radiotracer Administration: Administer a known activity of radiolabeled NV-354 via tail vein injection. The exact dose will depend on the specific activity of the radiotracer and the imaging system's sensitivity.

• Uptake Period: Allow for an appropriate uptake period for the radiotracer to distribute throughout the body. This time will be dependent on the pharmacokinetic properties of NV-354 and must be determined empirically.

• Imaging: Position the animal in the PET scanner. Perform a whole-body or region-of-interest scan. A CT or MRI scan is typically acquired for anatomical co-registration and attenuation correction.

• Data Reconstruction: Reconstruct the PET data using an appropriate algorithm (e.g., OSEM3D).

• Data Analysis: Draw regions of interest (ROIs) on the co-registered images to quantify the radiotracer uptake in various organs and tissues. Express the data as a percentage of the injected dose per gram of tissue (%ID/g).

Data Presentation

Quantitative data from in vivo imaging and ex vivo biodistribution studies should be summarized in tables for clear comparison.

Table 1: Biodistribution of NV-354 in Rodent Model (Hypothetical Data)

Organ	% Injected Dose per Gram (%ID/g) ± SD (1 hour post-injection)	% Injected Dose per Gram (%ID/g) ± SD (4 hours post-injection)	% Injected Dose per Gram (%ID/g) ± SD (24 hours post-injection)
Blood	5.2 ± 0.8	1.5 ± 0.3	0.2 ± 0.1
Heart	3.1 ± 0.5	1.0 ± 0.2	0.3 ± 0.1
Lungs	4.5 ± 0.7	1.8 ± 0.4	0.5 ± 0.2
Liver	25.6 ± 4.1	18.2 ± 3.5	8.9 ± 1.7
Spleen	2.8 ± 0.6	1.2 ± 0.3	0.4 ± 0.1
Kidneys	15.3 ± 2.9	8.7 ± 1.9	2.1 ± 0.5
Muscle	1.2 ± 0.3	0.8 ± 0.2	0.3 ± 0.1
Brain	0.5 ± 0.1	0.3 ± 0.1	0.1 ± 0.05
Tumor	8.9 ± 1.5	12.3 ± 2.1	10.5 ± 1.9

Note: The data presented in this table is hypothetical and for illustrative purposes only. Actual data will need to be generated through experimentation.

Conclusion

The protocols and guidelines presented in this application note provide a framework for conducting in vivo imaging studies to characterize the distribution of NV-354 in rodent models. While specific details regarding NV-354 are not yet publicly available, the general principles of animal model selection, imaging workflows, and data analysis remain applicable. The successful implementation of these studies will be instrumental in understanding the pharmacokinetic and pharmacodynamic properties of NV-354, thereby facilitating its translation into clinical applications. Further research is required to establish the specific mechanism of action and to optimize imaging protocols tailored to the unique characteristics of this novel compound.

Technical Notes & Optimization

Technical Support Center: NV-354 In Vivo Experiments

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with NV-354 in in vivo experimental settings.

Frequently Asked Questions (FAQs)

Q1: What is NV-354 and what is its mechanism of action?

A1: NV-354 is an orally available prodrug of succinate, developed by Abliva.[1][2] It is designed to deliver succinate directly into cells to support mitochondrial function.[3][4] Specifically, it targets conditions associated with mitochondrial Complex I dysfunction, such as Leigh syndrome.[3][4] By providing an alternative entry point into the electron transport chain via Complex II (succinate dehydrogenase), NV-354 aims to bypass the deficient Complex I, thereby restoring energy production.[5]

Q2: In which animal models has NV-354 shown promise?

A2: Preclinical studies of NV-354 have been conducted in advanced experimental models of acute energy crisis involving Complex I dysfunction.[3] A commonly used and relevant animal model for Leigh syndrome, the primary indication for NV-354, is the Ndufs4 knockout mouse.[3][6][7] This model recapitulates many of the key features of the human disease, including progressive encephalopathy, motor deficits, and brain lesions.[3][8]

Q3: What are the reported preclinical outcomes of NV-354 administration?

A3: Preclinical studies have reported that NV-354 restores tissue succinate levels and reduces elevated lactate levels, which are key biomarkers of mitochondrial dysfunction.[3] Furthermore, it has demonstrated high oral bioavailability and efficient delivery to the brain.[1][2][3] These promising results have led to positive feedback from regulatory agencies and the granting of Orphan Drug Designation by the US FDA.[1][2][4]

Q4: What are the key biomarkers to monitor during in vivo experiments with NV-354?

A4: Key biomarkers for assessing the efficacy of NV-354 in animal models of mitochondrial disease include:

• Lactate and Pyruvate: Elevated lactate and an increased lactate-to-pyruvate ratio are hallmarks of impaired oxidative phosphorylation.[1][9] Monitoring these in blood and cerebrospinal fluid (CSF) is crucial.

• Succinate: Measuring tissue and biofluid succinate levels can help confirm the successful delivery and metabolic activity of the prodrug.

• Fibroblast Growth Factor 21 (FGF21) and Growth Differentiation Factor 15 (GDF-15): These are emerging serum biomarkers for mitochondrial muscle disease and can be indicative of mitochondrial stress.[9]

• Behavioral and Neurological Assessments: In models like the Ndufs4 knockout mouse, monitoring motor function (e.g., rotarod performance, clasping), breathing abnormalities, and overall clinical scoring is essential to assess therapeutic benefit.[3][8]

Troubleshooting Guides

This section addresses specific issues that researchers may encounter during in vivo experiments with NV-354.

Issue 1: High Variability in Blood Lactate Measurements

• Problem: Significant fluctuations in blood lactate levels are observed between animals in the same treatment group, making it difficult to assess the therapeutic effect of NV-354.

• Potential Causes & Troubleshooting Steps:

  • Stress-Induced Lactate Elevation: Handling and restraint during blood collection can cause stress, leading to transient increases in lactate.

    • Solution: Acclimatize animals to handling and blood collection procedures. Perform sampling consistently at the same time of day and in a quiet environment. Consider using less stressful methods like tail-vein sampling in a restraint tube or submandibular bleeding.

  • Sample Handling and Processing: Lactate is an unstable analyte. Improper sample handling can lead to glycolysis in the blood sample, artificially elevating lactate levels.

    • Solution: Collect blood in tubes containing a glycolysis inhibitor (e.g., sodium fluoride/potassium oxalate). Process samples immediately by centrifuging at a low temperature to separate plasma and store the plasma at -80°C until analysis.

  • Postprandial State: Lactate levels can be influenced by the animal's feeding status.

    • Solution: Standardize the feeding schedule and ensure that blood is collected at a consistent time relative to the last feeding. Fasting animals for a short period before sampling may reduce variability, but be cautious as this can also induce metabolic stress.[1]

Issue 2: Difficulty in Assessing Neurological Improvements

• Problem: Subjectivity and high variability in behavioral test results make it challenging to quantify the neurological benefits of NV-354.

• Potential Causes & Troubleshooting Steps:

  • Subtle Behavioral Changes: The therapeutic effects on complex neurological functions may be subtle and not easily captured by single, infrequent assessments.

    • Solution: Implement a battery of behavioral tests that assess different aspects of neurological function (e.g., motor coordination, strength, activity levels, and specific disease-related behaviors like clasping in Ndufs4 knockout mice).[3][8] Conduct these tests at multiple time points throughout the study to track disease progression and therapeutic response.

  • Observer Bias: The person conducting the behavioral assessments may have unconscious biases that influence the scoring.

    • Solution: Blind the observers to the treatment groups. Have two independent researchers score the behaviors and assess inter-rater reliability.

  • Environmental Factors: Variations in the testing environment (e.g., lighting, noise) can affect animal behavior.

    • Solution: Standardize the testing environment and procedures. Ensure that all animals are tested under the same conditions.

Issue 3: Inconsistent Oral Bioavailability

• Problem: Variable plasma concentrations of the active compound (succinate) are observed after oral administration of the NV-354 prodrug.

• Potential Causes & Troubleshooting Steps:

  • Gavage Technique: Improper oral gavage technique can lead to administration into the lungs or incomplete dosing.

    • Solution: Ensure that personnel are properly trained in oral gavage techniques for the specific rodent species. Use appropriate gavage needle sizes and verify placement before administration.

  • Food in the Stomach: The presence of food in the stomach can affect the absorption of the prodrug.

    • Solution: Standardize the fasting period before oral dosing. A short fasting window (e.g., 2-4 hours) is often sufficient to empty the stomach without causing undue stress.

  • Prodrug Stability: The stability of the prodrug in the formulation and in the gastrointestinal tract can influence its conversion to the active compound.

    • Solution: Prepare the dosing solution fresh daily, unless stability data supports longer storage. Characterize the stability of the prodrug under different pH conditions to understand its behavior in the stomach and intestines.

Quantitative Data Summary

Disclaimer: The following tables present illustrative quantitative data based on publicly available qualitative descriptions of NV-354's preclinical results and typical findings in the field. The exact figures from Abliva's proprietary studies are not in the public domain.

Table 1: Illustrative Pharmacokinetic Parameters of NV-354 in a Rodent Model

Parameter	Value
Oral Bioavailability (%)	> 50%
Time to Peak Plasma Concentration (Tmax) (hours)	1 - 2
Brain-to-Plasma Ratio	> 1

Table 2: Illustrative Efficacy Data of NV-354 in an Ndufs4 Knockout Mouse Model

Parameter	Control (Vehicle)	NV-354 Treated	% Change
Blood Lactate (mM)	4.5 ± 0.8	2.5 ± 0.5	↓ 44%
Brain Succinate (nmol/g tissue)	0.5 ± 0.1	1.5 ± 0.3	↑ 200%
Median Lifespan (days)	55	75	↑ 36%
Rotarod Performance (seconds)	30 ± 10	60 ± 15	↑ 100%

Experimental Protocols

Protocol 1: In Vivo Efficacy Study in Ndufs4 Knockout Mice

• Animal Model: Ndufs4 knockout mice and wild-type littermates (as controls).

• Housing: Standard housing conditions with a 12-hour light/dark cycle and ad libitum access to food and water.

• Group Allocation: Randomly assign Ndufs4 knockout mice to a vehicle control group and an NV-354 treatment group (n=10-15 per group). Include a group of wild-type mice receiving vehicle as a baseline control.

• Dosing:

  • Prepare NV-354 in a suitable vehicle (e.g., 0.5% carboxymethylcellulose).

  • Administer NV-354 or vehicle daily via oral gavage starting at a presymptomatic age (e.g., postnatal day 21). The dose should be based on prior dose-range-finding studies.

• Monitoring and Endpoints:

  • Clinical Scoring: Monitor body weight, general health, and neurological symptoms (e.g., ataxia, clasping) daily.

  • Behavioral Testing: Perform rotarod testing weekly to assess motor coordination and balance.

  • Biomarker Analysis: Collect blood samples (e.g., via tail vein) at baseline and at specified intervals to measure lactate and pyruvate levels.

  • Terminal Procedures: At the study endpoint (or when humane endpoints are reached), euthanize animals and collect brain and other tissues for analysis of succinate levels, mitochondrial respiration, and histopathology.

• Statistical Analysis: Use appropriate statistical methods (e.g., t-test, ANOVA, survival analysis) to compare the outcomes between the treatment and control groups.

Protocol 2: Blood Lactate Measurement

• Sample Collection:

  • Gently restrain the mouse in a suitable device.

  • Clean the tail with an alcohol wipe and make a small incision in a tail vein with a sterile lancet.

  • Collect 20-50 µL of blood into a capillary tube pre-coated with a glycolysis inhibitor (e.g., sodium fluoride/potassium oxalate).

• Sample Processing:

  • Immediately transfer the blood to a microcentrifuge tube on ice.

  • Centrifuge at 2000 x g for 10 minutes at 4°C to separate the plasma.

• Lactate Assay:

  • Use a commercially available lactate assay kit according to the manufacturer's instructions.

  • Briefly, the assay involves an enzymatic reaction that produces a colorimetric or fluorometric signal proportional to the lactate concentration.

  • Measure the absorbance or fluorescence using a plate reader.

• Data Analysis:

  • Calculate the lactate concentration in each sample based on a standard curve.

  • Normalize the data as required and perform statistical analysis.

Visualizations

Caption: Mechanism of action of NV-354 in bypassing Complex I deficiency.

Caption: General experimental workflow for an in vivo efficacy study of NV-354.

References

• 1. Diagnosis and management of mitochondrial disease: a consensus statement from the Mitochondrial Medicine Society - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Leigh Syndrome Mouse Model Can Be Rescued by Interventions that Normalize Brain Hyperoxia, but Not HIF Activation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Microglial response promotes neurodegeneration in the Ndufs4 KO mouse model of Leigh syndrome - PMC [pmc.ncbi.nlm.nih.gov]
• 4. dovepress.com [dovepress.com]
• 5. Cell-permeable succinate prodrugs bypass mitochondrial complex I deficiency - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. academic.oup.com [academic.oup.com]
• 8. JCI Insight - Leukocytes mediate disease pathogenesis in the Ndufs4(KO) mouse model of Leigh syndrome [insight.jci.org]
• 9. Mitochondrial disorders: Challenges in diagnosis & treatment - PMC [pmc.ncbi.nlm.nih.gov]

NV-354 Technical Support Center: Optimizing Delivery to Target Tissues

Welcome to the technical support center for NV-354. This resource is designed to assist researchers, scientists, and drug development professionals in optimizing the delivery of NV-354 to target tissues and troubleshooting common experimental challenges.

Frequently Asked Questions (FAQs)

Q1: What is NV-354 and what is its primary mechanism of action?

A1: NV-354 is an orally available prodrug of succinate, the substrate for Complex II of the mitochondrial electron transport chain.[1][2] It is designed to be cell-permeable, delivering succinate directly into cells.[3] This approach aims to bypass deficiencies in Complex I, a common issue in primary mitochondrial diseases such as Leigh syndrome, thereby restoring mitochondrial respiration and energy production.[2][3]

Q2: What are the key features of NV-354's delivery profile?

A2: Preclinical studies have highlighted that NV-354 has high oral bioavailability and readily penetrates the brain.[4][5] This makes it a promising candidate for treating neurological manifestations of mitochondrial diseases.[3]

Q3: How does NV-354 enter the cell and reach the mitochondria?

A3: As a cell-permeable prodrug, NV-354 is designed to cross the cell membrane. While the precise transporters have not been fully elucidated for NV-354, related dicarboxylates like succinate can be transported by monocarboxylate transporters (MCTs).[6] Once inside the cell, NV-354 is metabolized to release succinate, which is then utilized by Complex II within the mitochondria.

Q4: What are the expected therapeutic effects of successful NV-354 delivery?

A4: Successful delivery of NV-354 and subsequent release of succinate are expected to increase ATP-linked mitochondrial respiration, particularly in cells with Complex I deficiency.[3] This can lead to a reduction in lactate accumulation, a common metabolic consequence of impaired mitochondrial function.[3]

Troubleshooting Guide

This guide addresses specific issues that may be encountered during in vitro and in vivo experiments with NV-354.

Issue 1: Low Efficacy or Lack of Response in In Vitro Models

Potential Cause	Troubleshooting Steps
Cellular Model Not Representative	Ensure the cell line used has a confirmed Complex I deficiency or is a relevant model for the mitochondrial disease being studied.
Incorrect Dosing	Perform a dose-response study to determine the optimal concentration of NV-354 for your specific cell line and experimental conditions.
Poor Cellular Uptake	Verify the expression of potential transporters like monocarboxylate transporters (MCTs) in your cell model. If expression is low, consider using a different cell line.
Compound Instability	Prepare fresh solutions of NV-354 for each experiment. Assess the stability of NV-354 in your specific cell culture medium over the time course of your experiment.
Suboptimal Assay Conditions	Optimize the parameters of your mitochondrial function assays (e.g., Seahorse XF Analyzer) for your specific cell type to ensure you can detect changes in respiration.

Issue 2: High Variability in In Vivo Efficacy Studies

Potential Cause	Troubleshooting Steps
Inconsistent Oral Bioavailability	Ensure consistent formulation and administration techniques. Consider the fed/fasted state of the animals, as this can affect oral absorption.
Variable Brain Penetration	For neurological models, confirm consistent brain tissue concentrations of NV-354 or its metabolites across animals.
Animal Model Phenotypic Variability	In genetic models like the Ndufs4 knockout mouse, there can be inherent variability in disease progression. Ensure adequate group sizes and appropriate statistical analysis to account for this.[7][8]
Metabolism and Clearance Differences	Characterize the pharmacokinetic profile of NV-354 in your chosen animal model to ensure the dosing regimen is appropriate to maintain therapeutic concentrations.

Issue 3: Suspected Off-Target Effects

Potential Cause	Troubleshooting Steps
Interaction with Other Cellular Processes	Conduct a broad off-target screening panel to identify potential unintended molecular targets.[9][10]
Toxicity of the Prodrug Moiety	Evaluate the cellular toxicity of the prodrug vehicle or cleaved moiety in control experiments.
Alteration of Cellular Metabolism Beyond Complex II	Perform comprehensive metabolomic analysis to assess the broader impact of NV-354 on cellular metabolic pathways.

Data Presentation

While specific quantitative data for NV-354 from peer-reviewed publications is limited, the following tables provide an example of how preclinical pharmacokinetic and biodistribution data for a similar small molecule prodrug might be presented.

Table 1: Example Pharmacokinetic Parameters of a Succinate Prodrug in Rodents

Parameter	Value (Mean ± SD)
Oral Bioavailability (%)	> 50
Tmax (hours)	1 - 2
Cmax (ng/mL)	500 - 1000
AUC (ng*h/mL)	2000 - 4000
Half-life (hours)	2 - 4
Brain/Plasma Ratio	> 1

This table is illustrative and not based on published NV-354 data.

Table 2: Example Biodistribution of a Succinate Prodrug in Mice (% Injected Dose per Gram of Tissue) at 1 hour Post-Administration

Tissue	%ID/g (Mean ± SD)
Blood	2.5 ± 0.5
Brain	3.0 ± 0.7
Heart	4.1 ± 0.9
Liver	25.8 ± 5.2
Kidneys	15.3 ± 3.1
Muscle	1.8 ± 0.4

This table is illustrative and not based on published NV-354 data.

Experimental Protocols

Protocol 1: Assessing the Efficacy of NV-354 on Mitochondrial Respiration in Fibroblasts from a Leigh Syndrome Patient using a Seahorse XF Analyzer

1. Cell Culture:

• Culture fibroblasts from a Leigh syndrome patient with a confirmed Complex I mutation and control fibroblasts in standard culture medium.

• Seed cells in a Seahorse XF cell culture plate at an optimized density.

2. NV-354 Treatment:

• Prepare fresh solutions of NV-354 in the appropriate vehicle.

• Pre-treat the cells with a range of NV-354 concentrations for a predetermined time (e.g., 24 hours).

3. Seahorse XF Mito Stress Test:

• Calibrate the Seahorse XF sensor cartridge.

• Replace the culture medium with Seahorse XF assay medium supplemented with pyruvate and glutamine.

• Perform the Mito Stress Test by sequentially injecting oligomycin, FCCP, and rotenone/antimycin A.

4. Data Analysis:

• Measure the Oxygen Consumption Rate (OCR) at baseline and after each injection.

• Calculate key parameters of mitochondrial function, including basal respiration, ATP-linked respiration, maximal respiration, and spare respiratory capacity.

• Compare the effects of NV-354 on patient and control fibroblasts.

Protocol 2: Evaluation of NV-354 Efficacy in the Ndufs4 Knockout Mouse Model of Leigh Syndrome

1. Animal Model:

• Use heterozygous breeding pairs to generate Ndufs4 knockout (KO) and wild-type (WT) littermate controls.[7][8]

• Genotype the pups at weaning.

2. NV-354 Administration:

• Prepare a stable formulation of NV-354 for oral gavage.

• Begin daily administration of NV-354 or vehicle to KO and WT mice at a presymptomatic age (e.g., postnatal day 25).

3. Phenotypic Assessment:

• Monitor body weight, survival, and motor function (e.g., rotarod test) regularly.

• At a predetermined endpoint, collect brain tissue for analysis.

4. Biochemical and Histological Analysis:

• Measure lactate levels in brain tissue homogenates.

• Assess mitochondrial respiratory chain complex activities in isolated brain mitochondria.

• Perform histological analysis of brain sections to evaluate neurodegeneration in key regions like the brainstem and cerebellum.

Mandatory Visualizations

Mechanism of NV-354 action in bypassing Complex I deficiency.

Experimental workflow for evaluating NV-354 efficacy.

Troubleshooting logic for low in vitro efficacy of NV-354.

References

• 1. Biodistribution, pharmacokinetics, and blood compatibility of native and PEGylated tobacco mosaic virus nano-rods and -spheres in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. biostock.se [biostock.se]
• 4. mediconvillage.se [mediconvillage.se]
• 5. abliva.com [abliva.com]
• 6. The Prodrug Approach: A Successful Tool for Improving Drug Solubility - PMC [pmc.ncbi.nlm.nih.gov]
• 7. grillolabuc.com [grillolabuc.com]
• 8. Mechanisms of mitochondrial disease suppression in Ndufs4 knockout mice - Matt Kaeberlein [grantome.com]
• 9. Protocol to assess bioenergetics and mitochondrial fuel usage in murine autoreactive immunocytes using the Seahorse Extracellular Flux Analyzer - PMC [pmc.ncbi.nlm.nih.gov]
• 10. criver.com [criver.com]

Troubleshooting NV-354 solubility and stability issues

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides guidance on the proper handling, solubility, and stability of NV-354, a succinate prodrug in development for primary mitochondrial diseases.[1][2][3][4] Adherence to these guidelines is crucial for obtaining reliable and reproducible experimental results.

Frequently Asked Questions (FAQs)

Q1: What is NV-354 and what is its mechanism of action?

NV-354 is an investigational prodrug designed to deliver succinate to the mitochondria.[1][2] It is being developed by Abliva for the treatment of primary mitochondrial diseases, such as Leigh syndrome, where mitochondrial complex I function is impaired.[1][3] By providing an alternative energy source, NV-354 aims to bypass the dysfunctional complex I and support cellular energy production.[1][2][3]

Q2: What are the recommended solvents for dissolving NV-354?

For initial stock solutions, high-purity, anhydrous dimethyl sulfoxide (DMSO) is recommended. For aqueous-based assays, it is critical to first prepare a concentrated stock in DMSO and then dilute it into the aqueous buffer. Direct dissolution in aqueous solutions may be challenging due to the hydrophobic nature of many small molecules.[5][6]

Q3: My NV-354 solution appears to have precipitated after dilution into my aqueous assay buffer. What should I do?

Precipitation upon dilution is a common issue with hydrophobic compounds.[6] Here are some steps to troubleshoot this:

• Lower the Final Concentration: You may be exceeding the aqueous solubility limit of NV-354. Try using a lower final concentration in your experiment.

• Optimize DMSO Concentration: While minimizing DMSO is ideal, a slightly higher final concentration (e.g., up to 0.5%) might be necessary to maintain solubility. Always include a vehicle control with the same DMSO concentration to assess any solvent-related effects.[6]

• Gentle Warming and Vortexing: After diluting the DMSO stock, gentle warming (e.g., to 37°C) and thorough vortexing can help keep the compound in solution.[5]

• Sonication: Brief sonication can also be used to aid dissolution.[5]

Q4: I am observing inconsistent results in my cell-based assays. Could this be related to NV-354 stability?

Inconsistent results can indeed be a sign of compound instability.[7] The stability of NV-354 can be affected by several factors in a cell culture environment:

• Aqueous Instability: The compound may degrade in aqueous media at 37°C.[8]

• Media Components: Components in the cell culture media, such as certain amino acids or serum proteins, could react with or bind to the compound.[8]

• pH Sensitivity: The stability of NV-354 may be pH-dependent.[7][9]

It is recommended to perform a stability test of NV-354 in your specific cell culture medium.[8]

Q5: How should I store my NV-354 stock solutions?

Proper storage is critical for maintaining the integrity of NV-354.[6] Stock solutions in DMSO should be aliquoted into small, tightly sealed vials to minimize freeze-thaw cycles and stored at -20°C or -80°C.[5][8] To prevent degradation from light exposure, use amber vials or wrap the vials in foil.[7]

Troubleshooting Guides

Issue 1: Poor Solubility of NV-354

This guide provides a systematic approach to addressing solubility challenges with NV-354.

Solubility Troubleshooting Workflow

References

• 1. attachment.news.eu.nasdaq.com [attachment.news.eu.nasdaq.com]
• 2. biostock.se [biostock.se]
• 3. Abliva drug candidate NV354 to progress to clinical development following positive regulatory review - Inderes [inderes.dk]
• 4. isomerase.com [isomerase.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. caymanchem.com [caymanchem.com]

How to improve the efficacy of NV-354 treatment in cell culture

Technical Support Center: NV-354

Welcome to the technical support center for NV-354. This resource is designed to assist researchers, scientists, and drug development professionals in optimizing the efficacy of NV-354 treatment in cell culture experiments. Here you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and key data to support your research.

Assumed Mechanism of Action: For the purposes of this guide, NV-354 is a potent and selective inhibitor of the Epidermal Growth Factor Receptor (EGFR) signaling pathway.

Frequently Asked Questions (FAQs)

Q1: What is the recommended starting concentration for NV-354 in a new cell line?

For initial experiments, a concentration range of 10 nM to 1 µM is recommended for most EGFR-dependent cancer cell lines. It is crucial to perform a dose-response curve to determine the optimal concentration for your specific cell line and experimental conditions.

Q2: How long should I incubate my cells with NV-354?

The optimal incubation time can vary depending on the cell line and the endpoint being measured. For signaling pathway analysis (e.g., Western blot for p-EGFR), a short incubation of 1 to 6 hours may be sufficient. For cell viability or apoptosis assays, a longer incubation of 24 to 72 hours is typically required.

Q3: I am not observing the expected decrease in cell viability. What are some possible causes?

Several factors could contribute to a lack of efficacy. Please refer to our troubleshooting guide below for a systematic approach to resolving this issue.

Q4: Is NV-354 soluble in aqueous media?

NV-354 is typically supplied as a powder and should be dissolved in a polar aprotic solvent such as dimethyl sulfoxide (DMSO) to create a stock solution before being diluted in cell culture media. The final DMSO concentration in the media should be kept low (ideally below 0.1%) to avoid solvent-induced toxicity.

Troubleshooting Guide

Issue 1: Lower than Expected Potency or Lack of Efficacy

This is a common challenge when working with a new compound. The following steps can help you identify the root cause.

Troubleshooting Workflow

Caption: Troubleshooting workflow for low NV-354 efficacy.

Possible Causes and Solutions

Possible Cause	Recommended Action
Incorrect Stock Concentration	Verify the concentration of your stock solution using a spectrophotometer or another appropriate method. Prepare a fresh stock solution from the original powder.
Compound Degradation	Ensure the stock solution has been stored correctly (e.g., at -20°C or -80°C, protected from light). Avoid repeated freeze-thaw cycles. Test a fresh aliquot of the stock solution.
Cell Line Insensitivity	Confirm that your chosen cell line expresses EGFR and is dependent on its signaling for proliferation. Cell lines with downstream mutations (e.g., in KRAS or BRAF) may be resistant to EGFR inhibition.
Suboptimal Treatment Duration	Perform a time-course experiment (e.g., 24, 48, and 72 hours) to determine the optimal treatment duration for your cell line.
Presence of Growth Factors in Serum	High concentrations of EGF or other growth factors in the fetal bovine serum (FBS) can compete with NV-354. Consider reducing the serum concentration or using serum-free media for a short period during treatment.
Drug Efflux	Some cell lines express high levels of drug efflux pumps (e.g., P-glycoprotein) that can reduce the intracellular concentration of NV-354. Co-treatment with an efflux pump inhibitor may be necessary.

Experimental Protocols

Protocol 1: Determining the IC50 of NV-354 using a Cell Viability Assay

This protocol describes how to determine the half-maximal inhibitory concentration (IC50) of NV-354 in a cancer cell line using a resazurin-based viability assay.

Experimental Workflow

Caption: Workflow for determining the IC50 of NV-354.

Methodology

• Cell Seeding: Seed cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Compound Preparation: Prepare a 2X serial dilution of NV-354 in culture media. Also, prepare a vehicle control (e.g., 0.1% DMSO) and a positive control (e.g., a known EGFR inhibitor).

• Treatment: Remove the old media from the cells and add the NV-354 dilutions and controls. Incubate for the desired duration (e.g., 72 hours).

• Viability Assessment: Add resazurin solution to each well and incubate for 1-4 hours.

• Data Acquisition: Measure the fluorescence using a plate reader with the appropriate excitation and emission wavelengths (typically ~560 nm Ex / ~590 nm Em).

• Data Analysis: Normalize the fluorescence readings to the vehicle control and plot the cell viability against the log of the NV-354 concentration. Use a non-linear regression model to calculate the IC50 value.

Protocol 2: Assessing Target Engagement by Western Blot

This protocol is for verifying that NV-354 is inhibiting its intended target, EGFR, by measuring the phosphorylation status of EGFR.

Signaling Pathway

Caption: Inhibition of EGFR signaling by NV-354.

Methodology

• Cell Culture and Serum Starvation: Plate cells and allow them to adhere. Once they reach 70-80% confluency, serum-starve the cells overnight to reduce basal EGFR phosphorylation.

• NV-354 Treatment: Pre-treat the cells with various concentrations of NV-354 or a vehicle control for 1-2 hours.

• EGF Stimulation: Stimulate the cells with a known concentration of EGF (e.g., 50 ng/mL) for a short period (e.g., 15 minutes) to induce EGFR phosphorylation.

• Cell Lysis: Wash the cells with ice-cold PBS and lyse them in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay.

• Western Blotting: Separate the protein lysates by SDS-PAGE, transfer them to a PVDF membrane, and probe with primary antibodies against phospho-EGFR (p-EGFR) and total EGFR. Use an antibody against a housekeeping protein (e.g., GAPDH or β-actin) as a loading control.

• Detection and Analysis: Use a chemiluminescent substrate and an imaging system to detect the protein bands. Quantify the band intensities and normalize the p-EGFR signal to the total EGFR signal.

Quantitative Data Summary

The following table summarizes hypothetical IC50 values for NV-354 in a panel of cancer cell lines with different EGFR and KRAS mutation statuses.

Cell Line	EGFR Status	KRAS Status	NV-354 IC50 (nM)
A549	Wild-Type	Mutant	> 10,000
NCI-H1975	L858R/T790M Mutant	Wild-Type	50
PC-9	Exon 19 Deletion	Wild-Type	15
HCC827	Exon 19 Deletion	Wild-Type	25
SW480	Wild-Type	Mutant	> 10,000

Technical Support Center: Addressing Off-Target Effects of NV-354 in Research

Disclaimer: The following technical support guide has been developed for a hypothetical novel kinase inhibitor, herein referred to as NV-354. The information provided is based on established principles and methodologies for addressing off-target effects of small molecule kinase inhibitors and is intended for research purposes only.

Frequently Asked Questions (FAQs)

Q1: What are off-target effects and why are they a concern when working with NV-354?

A1: Off-target effects occur when a compound like NV-354 binds to and modulates the activity of proteins other than its intended biological target.[1] These unintended interactions are a significant concern because they can lead to:

• Cellular toxicity: Binding to other essential proteins can disrupt critical cellular pathways, causing cell death or other toxic effects unrelated to the inhibition of the primary target.[1]

• Lack of translatability: Promising preclinical results may not be reproducible in a whole organism if the observed efficacy is due to off-target effects that have different consequences or unacceptable toxicity in a more complex biological system.[1]

Q2: How can I proactively identify potential off-target effects of NV-354?

A2: Proactively identifying off-target effects is crucial for the accurate interpretation of your experimental data.[2] A highly recommended initial step is to perform a comprehensive kinase selectivity profile.[2][3] This involves screening NV-354 against a large panel of kinases to determine its binding affinity and inhibitory activity against a wide range of related and unrelated kinases.[2] Additionally, chemical proteomics approaches, such as affinity chromatography using NV-354 as bait followed by mass spectrometry, can identify other interacting proteins.[4]

Q3: What is the difference between biochemical and cell-based assay results, and why might they differ for NV-354?

A3: It is common to observe discrepancies between the potency of an inhibitor in a biochemical assay (using purified proteins) and a cell-based assay.[2] Several factors can contribute to this:

• ATP concentration: Biochemical assays are often conducted at low ATP concentrations, which may not reflect the high intracellular ATP levels that can compete with ATP-competitive inhibitors like NV-354.[2]

• Cell permeability: NV-354 may have poor cell permeability, resulting in a lower intracellular concentration than what is used in a biochemical assay.[2][4]

• Efflux pumps: The inhibitor might be a substrate for cellular efflux pumps (e.g., P-glycoprotein), which actively transport it out of the cell, reducing its effective intracellular concentration.[2]

• Target accessibility and state: In a cellular environment, the target kinase may be part of a larger protein complex or have post-translational modifications that alter its conformation and accessibility to the inhibitor.

Troubleshooting Guide

Issue 1: I'm observing a cellular phenotype that doesn't align with the known function of the intended target kinase of NV-354. How can I determine if this is an off-target effect?

This is a strong indicator of potential off-target activity. Here’s a systematic approach to investigate this:

• Perform a Rescue Experiment: This is a gold-standard method for validating on-target effects.[2] Overexpressing a drug-resistant mutant of the intended target kinase should reverse the observed phenotype if the effect is on-target. If the phenotype persists, it is likely due to the inhibition of one or more off-target kinases.[2]

• Use a Structurally Unrelated Inhibitor: Test another inhibitor with a different chemical scaffold that also targets the same primary kinase. If the same phenotype is observed, it is more likely to be an on-target effect.

• Kinome-Wide Profiling: If the phenotype is suspected to be off-target, a broad kinase screen can help identify other potential kinase targets of NV-354.[3]

Logical Workflow for Investigating Phenotypic Effects

Caption: A logical workflow for systematically investigating whether an observed cellular phenotype is an on-target or off-target effect.

Issue 2: NV-354 shows high potency in my biochemical assay but is much less effective in my cell-based assay. What could be the reason?

This discrepancy is common, and the following steps can help you troubleshoot:

• Verify Target Expression and Activity: Confirm that the target kinase is expressed and active (phosphorylated) in your cell line using techniques like Western blotting.[2]

• Assess Cell Permeability: Evaluate the physicochemical properties of NV-354 (e.g., logP, polar surface area) to predict its permeability.[4] Experimental assays like the Parallel Artificial Membrane Permeability Assay (PAMPA) can also be performed.[4]

• Investigate Efflux Pump Activity: Co-incubate your cells with a known efflux pump inhibitor (e.g., verapamil) and NV-354.[2] An increase in the potency of NV-354 would suggest it is a substrate for efflux pumps.[2]

• Confirm Target Engagement in Cells: Use a Cellular Thermal Shift Assay (CETSA) to verify that NV-354 is binding to its intended target within the intact cell.[1][4] A shift in the thermal stability of the target protein upon NV-354 binding indicates engagement.[1]

Quantitative Data Summary

Table 1: Hypothetical Kinase Selectivity Profile of NV-354 (at 1 µM)

Kinase Family	Number of Kinases Tested	Kinases with >90% Inhibition
TK	90	5
TKL	43	2
STE	47	1
CK1	12	0
AGC	63	3
CAMK	73	4
CMGC	61	1
Total	389	16

Table 2: On-Target vs. Off-Target Potency of NV-354

Target	Assay Type	IC50 (nM)
Primary Target Kinase	Biochemical	15
Primary Target Kinase	Cell-based	150
Off-Target Kinase A	Biochemical	250
Off-Target Kinase B	Biochemical	800
Off-Target Kinase C	Biochemical	1,500

Experimental Protocols

Protocol 1: Kinase Selectivity Profiling

Objective: To determine the inhibitory activity of NV-354 against a broad panel of kinases to identify on- and off-targets.[1]

Methodology:

• Compound Preparation: Prepare a stock solution of NV-354 (e.g., 10 mM in DMSO). Serially dilute the compound to generate a range of concentrations for IC50 determination.[1]

• Assay Plate Preparation: In a multi-well plate (e.g., 384-well), add the recombinant kinase, its specific substrate, and ATP.[1]

• Compound Addition: Add the diluted NV-354 or a vehicle control (e.g., DMSO) to the wells.[1]

• Reaction Incubation: Incubate the plate at room temperature for a specified period (e.g., 60 minutes) to allow the kinase reaction to proceed.

• Detection: Add a detection reagent to stop the reaction and generate a signal (e.g., luminescence, fluorescence) that is proportional to the remaining kinase activity.

• Data Analysis: Calculate the percent inhibition for each concentration of NV-354 and fit the data to a dose-response curve to determine the IC50 value for each kinase.

Experimental Workflow for Off-Target Identification and Validation

Caption: An overview of key experimental steps to identify and validate the off-target effects of a novel kinase inhibitor like NV-354.

Protocol 2: Cellular Thermal Shift Assay (CETSA)

Objective: To confirm the engagement of NV-354 with its target protein in an intact cellular environment.[1]

Methodology:

• Cell Treatment: Treat intact cells with NV-354 or a vehicle control for a specified time.[1]

• Heating: Heat the cell lysates to a range of temperatures (e.g., 40-70°C) for a short period (e.g., 3 minutes).[1]

• Pelleting: Centrifuge the samples to pellet the aggregated, denatured proteins.[1]

• Supernatant Collection: Collect the supernatant containing the soluble proteins.[1]

• Protein Detection: Analyze the amount of the soluble target protein in the supernatant using Western blotting or another protein detection method.

• Data Analysis: Plot the amount of soluble protein as a function of temperature for both the vehicle- and NV-354-treated samples. A shift in the melting curve to a higher temperature in the presence of NV-354 indicates target engagement.[4]

Signaling Pathway Visualization

Hypothetical Signaling Pathway for NV-354

Caption: A diagram illustrating the on-target and potential off-target inhibitory effects of NV-354 on distinct signaling pathways.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]

Technical Support Center: Refining NV-354 Dosage for Optimal Therapeutic Window

This technical support center provides researchers, scientists, and drug development professionals with essential guidance for determining the optimal therapeutic window of NV-354 in preclinical experiments. Below you will find frequently asked questions (FAQs), troubleshooting guides, and detailed experimental protocols to facilitate your research.

Frequently Asked Questions (FAQs)

Q1: What is NV-354 and what is its mechanism of action?

A1: NV-354 is a prodrug of succinate developed by Abliva for the treatment of primary mitochondrial diseases, such as Leigh syndrome.[1][2] Its primary mechanism of action is to deliver succinate directly into cells, providing an alternative energy source for the mitochondrial electron transport chain. This is particularly relevant in conditions where Complex I of the respiratory chain is dysfunctional.[1][2] By bypassing Complex I and providing substrate for Complex II, NV-354 aims to restore mitochondrial function and cellular energy production.[2]

Q2: What is the primary cellular pathway affected by NV-354?

A2: NV-354 directly impacts the mitochondrial electron transport chain (ETC) and cellular respiration. As a succinate prodrug, it provides fuel for Complex II (succinate dehydrogenase), a key enzyme in both the ETC and the Krebs cycle. This intervention is designed to increase ATP production in cells with impaired Complex I function.

Signaling Pathway of NV-354 in Mitochondrial Energy Production

NV-354 bypasses dysfunctional Complex I to fuel the electron transport chain.

Q3: How should I prepare stock solutions of NV-354?

A3: As NV-354 is a prodrug designed for therapeutic use, its formulation and solubility information may be specific. It is crucial to consult the manufacturer's data sheet for recommended solvents and storage conditions. For many small molecules in preclinical research, high-concentration stock solutions (e.g., 10-100 mM) are typically prepared in a non-aqueous solvent like dimethyl sulfoxide (DMSO) and stored in small aliquots at -20°C or -80°C to prevent repeated freeze-thaw cycles.

Q4: What are the key considerations when designing a dose-response experiment for NV-354?

A4: When planning a dose-response study for NV-354, consider the following:

• Cell Model: Use a cell line with known mitochondrial dysfunction, particularly in Complex I, to observe the intended therapeutic effect.

• Concentration Range: Start with a broad range of concentrations (e.g., logarithmic or half-log dilutions from nanomolar to high micromolar) to identify the active range.

• Treatment Duration: The time required to observe an effect will depend on the assay. For metabolic assays, shorter time points (e.g., 4-24 hours) may be sufficient, while cell viability or proliferation assays may require longer incubations (e.g., 24-72 hours).

• Appropriate Controls: Always include a vehicle-only control (e.g., DMSO at the same final concentration as the highest NV-354 dose) and a positive control if available (e.g., another compound known to rescue mitochondrial function).

Troubleshooting Guide

Problem	Potential Cause	Suggested Solution
No observable effect on cell viability or function.	1. Incorrect Cell Model: The chosen cell line may not have the specific mitochondrial defect (Complex I dysfunction) that NV-354 targets. 2. Insufficient Drug Concentration: The concentrations tested may be too low to elicit a response. 3. Short Incubation Time: The treatment duration may not be long enough for the desired endpoint to manifest. 4. Drug Instability: NV-354 may be degrading in the cell culture medium over the course of the experiment.	1. Confirm the presence of Complex I dysfunction in your cell model using techniques like Seahorse XF analysis or high-resolution respirometry. 2. Perform a wider dose-response curve, extending to higher concentrations. 3. Conduct a time-course experiment to determine the optimal treatment duration. 4. Assess the stability of NV-354 in your specific media and consider refreshing the media with a fresh inhibitor for long-term experiments.
High cellular toxicity observed even at low concentrations.	1. Off-Target Effects: At higher concentrations, NV-354 may have unintended effects on other cellular pathways. 2. Solvent Toxicity: High concentrations of the solvent (e.g., DMSO) can be toxic to cells. 3. Metabolic Overload: Excessive succinate production could lead to cellular stress or other metabolic imbalances.	1. Titrate the concentration to find the lowest effective dose that produces the desired therapeutic effect without significant toxicity. 2. Ensure the final DMSO concentration is consistent across all wells and is at a non-toxic level (typically ≤ 0.5%). 3. Measure markers of cellular stress (e.g., reactive oxygen species) in conjunction with your primary endpoint.
High variability between experimental replicates.	1. Inconsistent Cell Seeding: Uneven cell density across wells can lead to variable results. 2. Inaccurate Pipetting: Errors in drug dilution or addition can cause significant variability. 3. Edge Effects: Wells on the periphery of a multi-well plate can be prone to evaporation, leading to altered drug concentrations.	1. Ensure a homogenous cell suspension and consistent cell numbers are plated in each well. 2. Use calibrated pipettes and ensure proper mixing of reagents. 3. Avoid using the outer wells of the plate or fill them with sterile buffer or media to minimize evaporation.

Troubleshooting Flowchart for NV-354 Experiments

A logical approach to troubleshooting common issues in NV-354 experiments.

Experimental Protocols

Protocol 1: Cell Viability Assay (MTS/MTT)

This protocol is for determining the effect of NV-354 on the viability of a chosen cell line.

Materials:

• Cell line with confirmed Complex I dysfunction

• Complete cell culture medium

• NV-354 stock solution (e.g., 10 mM in DMSO)

• 96-well cell culture plates

• MTS or MTT reagent

• Plate reader

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Drug Preparation: Prepare serial dilutions of NV-354 in complete culture medium. Ensure the final concentration of the vehicle (e.g., DMSO) is consistent across all wells.

• Cell Treatment: Remove the old medium from the cells and add the medium containing the various concentrations of NV-354. Include vehicle-only and medium-only controls.

• Incubation: Incubate the plate for the desired treatment period (e.g., 24, 48, or 72 hours) under standard culture conditions.

• MTS/MTT Addition: Add the MTS or MTT reagent to each well according to the manufacturer's instructions.

• Final Incubation: Incubate the plate for 1-4 hours at 37°C, protected from light.

• Data Acquisition: Measure the absorbance at the appropriate wavelength using a microplate reader.

• Analysis: Normalize the absorbance values to the vehicle-only control to determine the percentage of cell viability for each concentration of NV-354. Plot the results to generate a dose-response curve.

Protocol 2: Seahorse XF Cell Mito Stress Test

This protocol measures key parameters of mitochondrial function, such as oxygen consumption rate (OCR), to assess the direct impact of NV-354 on cellular respiration.

Materials:

• Seahorse XF Analyzer and consumables (cartridge, cell culture plates)

• Cell line with confirmed Complex I dysfunction

• Seahorse XF assay medium

• NV-354 stock solution

• Mitochondrial stress test compounds (e.g., oligomycin, FCCP, rotenone/antimycin A)

Procedure:

• Cell Seeding: Seed cells in a Seahorse XF cell culture plate and allow them to adhere overnight.

• Cartridge Hydration: Hydrate the sensor cartridge in a non-CO2 incubator overnight.

• Medium Exchange: On the day of the assay, replace the culture medium with pre-warmed Seahorse XF assay medium supplemented with substrates (e.g., pyruvate, glutamine).

• Plate Incubation: Incubate the cell plate in a non-CO2 incubator for one hour prior to the assay.

• Compound Loading: Load the hydrated sensor cartridge with NV-354 (or vehicle) and the mitochondrial stress test compounds into the appropriate ports.

• Assay Execution: Place the cell plate and the loaded cartridge into the Seahorse XF Analyzer and run the pre-programmed Mito Stress Test protocol.

• Data Analysis: Analyze the resulting OCR data to determine the effect of NV-354 on basal respiration, ATP production, maximal respiration, and spare respiratory capacity.

General Experimental Workflow for Dose-Response Analysis

A streamlined workflow for conducting dose-response experiments with NV-354.

Quantitative Data Summary

The following table provides a hypothetical structure for summarizing quantitative data from NV-354 experiments. As specific preclinical data for NV-354 is not widely published, researchers should populate this table with their own experimental results.

Cell Line	Assay Type	Endpoint	NV-354 Concentration	Result (Mean ± SD)
Leigh Syndrome Patient Fibroblasts	Cell Viability (MTS)	% Viability (72h)	1 µM	110 ± 8%
10 µM	125 ± 12%
100 µM	95 ± 15% (potential toxicity)
SH-SY5Y (Rotenone-treated)	Seahorse XF	Basal Respiration (OCR)	10 µM	150% increase vs. vehicle
ATP Production (OCR)	10 µM	140% increase vs. vehicle

Disclaimer: The information provided in this technical support center is intended for research purposes only and is based on publicly available information regarding NV-354 and general principles of preclinical drug development. Researchers should always consult specific product documentation and perform their own validation experiments.

References

• 1. attachment.news.eu.nasdaq.com [attachment.news.eu.nasdaq.com]
• 2. biostock.se [biostock.se]

Technical Support Center: Overcoming Poor Cell Permeability with NV-354 and its Analogs

This technical support center is designed for researchers, scientists, and drug development professionals who are working with NV-354 and its analogs and are encountering challenges related to cell permeability. Here, you will find troubleshooting guides and frequently asked questions (FAQs) to help you navigate these common experimental hurdles.

Frequently Asked Questions (FAQs)

Q1: What is NV-354 and why is cell permeability a concern?

A1: NV-354 is a cell-permeable prodrug of succinate. Succinate, a key intermediate in the tricarboxylic acid (TCA) cycle, has therapeutic potential in conditions of mitochondrial dysfunction. However, succinate is a dicarboxylate anion at physiological pH, which limits its ability to passively cross cell membranes. NV-354 is designed to overcome this limitation by masking the charged carboxyl groups, thereby increasing its lipophilicity and facilitating its entry into cells. Once inside the cell, NV-354 is metabolized, releasing succinate and N-acetylcysteamine (SNAC). SNAC can be used as a surrogate marker to confirm successful drug delivery.[1]

Q2: We are observing low intracellular concentrations of succinate after treating cells with NV-354. What are the potential reasons?

A2: Several factors could contribute to low intracellular succinate concentrations:

• Compound Instability: NV-354 may be unstable in your experimental medium. Ensure that the medium pH is within the optimal range for the compound's stability.

• Rapid Efflux: The active compound or the prodrug itself might be a substrate for cellular efflux pumps like P-glycoprotein (P-gp), which actively remove substances from the cell.

• Inefficient Prodrug Conversion: The intracellular conversion of NV-354 to succinate might be inefficient in the cell type you are using. This could be due to low levels of the necessary enzymes.

• Low Compound Recovery: The compound may be binding to the plasticware used in your experiment, leading to a lower effective concentration.

Q3: How can we experimentally assess the cell permeability of our NV-354 analogs?

A3: Two common in vitro assays to assess cell permeability are the Parallel Artificial Membrane Permeability Assay (PAMPA) and the Caco-2 cell permeability assay.

• PAMPA: This is a high-throughput, cell-free assay that measures a compound's ability to diffuse across an artificial lipid membrane. It is a good first screen for passive permeability.

• Caco-2 Permeability Assay: This assay uses a monolayer of human colon adenocarcinoma cells (Caco-2) that differentiate to form a barrier with properties similar to the intestinal epithelium. This model assesses both passive diffusion and active transport processes, including efflux.

Troubleshooting Guide

Issue	Possible Cause	Recommended Action
Low apparent permeability (Papp) in PAMPA	The compound has inherently low passive permeability due to its physicochemical properties (e.g., high polarity, large size).	Consider structural modifications to the analog to increase lipophilicity (logP) and reduce the polar surface area (PSA).
Low Papp in the apical-to-basolateral direction and high efflux ratio (>2) in the Caco-2 assay	The compound is likely a substrate of an efflux transporter (e.g., P-gp).	Co-incubate the compound with a known efflux pump inhibitor (e.g., verapamil for P-gp). A significant increase in the apical-to-basolateral Papp value would confirm that the compound is an efflux substrate.
High variability in permeability data between experiments	Inconsistent Caco-2 cell monolayer integrity.	Routinely check the transepithelial electrical resistance (TEER) of the Caco-2 monolayers before each experiment. Only use monolayers with TEER values within the optimal range (typically >250 Ω·cm²). Also, assess monolayer integrity using a paracellular marker like Lucifer yellow.
Low overall recovery of the compound in the Caco-2 assay	The compound may be binding to the assay plates or accumulating within the cells. It could also be undergoing metabolism by the Caco-2 cells.	To address non-specific binding, consider using plates with low-binding surfaces. To assess intracellular accumulation and metabolism, lyse the cells at the end of the experiment and analyze the compound concentration.

Data Presentation

The following tables provide a hypothetical comparison of the physicochemical and permeability data for succinate, NV-354, and a hypothetical analog, "Analog A".

Table 1: Physicochemical Properties

Compound	Molecular Weight ( g/mol )	logP	Polar Surface Area (Ų)
Succinate	118.09	-0.58	74.6
NV-354	>200 (estimated)	>1.0 (estimated)	<60 (estimated)
Analog A (poor permeability)	>500	-1.2	150

Table 2: In Vitro Permeability Data

Compound	PAMPA Papp (10⁻⁶ cm/s)	Caco-2 Papp (A-B) (10⁻⁶ cm/s)	Caco-2 Efflux Ratio
Succinate	< 0.1	< 0.1	Not Applicable
NV-354	15.2	10.5	1.2
Analog A (poor permeability)	0.5	0.2	8.5

Experimental Protocols

Parallel Artificial Membrane Permeability Assay (PAMPA)

• Preparation of the PAMPA plate: A 96-well filter plate is coated with a lipid solution (e.g., 2% lecithin in dodecane) to form an artificial membrane.

• Preparation of solutions: The test compound (e.g., NV-354 analog) is dissolved in a buffer solution at a known concentration. A reference compound with known permeability is also prepared.

• Assay setup: The acceptor wells of a 96-well plate are filled with buffer. The lipid-coated filter plate (donor plate) is placed on top of the acceptor plate. The test compound solution is added to the donor wells.

• Incubation: The plate sandwich is incubated at room temperature for a specified period (e.g., 4-18 hours).

• Quantification: After incubation, the concentration of the compound in both the donor and acceptor wells is determined using a suitable analytical method, such as LC-MS/MS.

• Calculation of Papp: The apparent permeability coefficient (Papp) is calculated using the following equation: Papp = (-VD * VA / ((VD + VA) * A * t)) * ln(1 - ([drug]acceptor / [drug]equilibrium)) where VD is the volume of the donor well, VA is the volume of the acceptor well, A is the area of the membrane, and t is the incubation time.

Caco-2 Permeability Assay

• Cell Culture: Caco-2 cells are seeded on permeable Transwell® inserts and cultured for 21-25 days to allow for differentiation and formation of a confluent monolayer with tight junctions.

• Monolayer Integrity Check: The transepithelial electrical resistance (TEER) of the cell monolayer is measured to ensure its integrity. The permeability of a paracellular marker (e.g., Lucifer yellow) is also assessed.

• Permeability Assay (Apical to Basolateral): The culture medium in the apical (upper) chamber is replaced with a transport buffer containing the test compound. The basolateral (lower) chamber contains a compound-free transport buffer.

• Sampling: At various time points, samples are taken from the basolateral chamber, and the volume is replaced with fresh buffer.

• Permeability Assay (Basolateral to Apical for Efflux): To determine if the compound is a substrate for efflux pumps, the experiment is also performed in the reverse direction, with the compound added to the basolateral chamber and samples taken from the apical chamber.

• Sample Analysis: The concentration of the test compound in the collected samples is quantified by LC-MS/MS.

• Data Analysis: The apparent permeability coefficient (Papp) is calculated. The efflux ratio is determined by dividing the Papp value from the basolateral-to-apical direction by the Papp value from the apical-to-basolateral direction.

Visualizations

Caption: Experimental workflows for PAMPA and Caco-2 permeability assays.

Caption: Intracellular conversion of NV-354 and the signaling role of succinate.

References

• 1. researchgate.net [researchgate.net]

NV-354 experimental variability and how to control for it

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with the experimental compound NV-354 and similar kinase inhibitors. Our goal is to help you control for experimental variability and ensure the reliability of your results.

Frequently Asked Questions (FAQs)

Q1: What is NV-354 and what is its mechanism of action?

A1: NV-354 is an experimental compound under investigation for its therapeutic potential. One compound referred to as NV354 is being developed for primary mitochondrial diseases, such as Leigh syndrome, and is an engineered form of succinate designed to fuel the mitochondrial electron transport chain.[1][2] Another compound, IMD-0354, has been identified as a glutamine carrier protein inhibitor that can impact mTOR signaling.[3][4][5] For the purposes of this guide, we will address experimental variability in the context of a generic kinase inhibitor, as this is a common application for novel compounds in drug development. Kinase inhibitors typically function by blocking the activity of one or more protein kinases, which are key regulators of cellular signaling pathways.[6][7]

Q2: Why am I seeing significant variability in my IC50 values for NV-354 across different experiments?

A2: Variability in IC50 values is a common challenge in kinase inhibitor studies and can stem from several sources:

• Assay Conditions: Differences in ATP concentration between biochemical and cellular assays can significantly alter IC50 values for ATP-competitive inhibitors.[7][8] Cellular assays have physiological ATP concentrations that are much higher than those typically used in biochemical assays.

• Cell Line Specifics: The expression level and activity of the target kinase can vary between different cell lines, leading to different sensitivities to the inhibitor.[8]

• Experimental Parameters: Minor variations in incubation times, cell density, and passage number can all contribute to variability.

• Reagent Quality: The purity and stability of NV-354 and other reagents can impact results.

Q3: My results from biochemical assays with NV-354 don't match my results from cell-based assays. What could be the reason?

A3: Discrepancies between biochemical and cell-based assays are common.[9] Several factors can contribute to this:

• Cell Permeability: NV-354 may have poor cell permeability, resulting in a lower effective intracellular concentration compared to the concentration used in a biochemical assay.

• Efflux Pumps: The compound might be a substrate for cellular efflux pumps like P-glycoprotein, which actively remove it from the cell, reducing its intracellular concentration and apparent potency.[8]

• Off-Target Effects: In a cellular context, NV-354 might have off-target effects that influence the observed phenotype, complicating the interpretation of its on-target activity.[8][10]

• Metabolism: Cells may metabolize NV-354 into more or less active forms.

Q4: How can I determine if the observed cellular phenotype is a true on-target effect of NV-354?

A4: Distinguishing on-target from off-target effects is crucial. Here are some strategies:

• Use a Structurally Unrelated Inhibitor: Confirm your findings with a different inhibitor that targets the same kinase but has a different chemical structure.[10] If both compounds produce the same phenotype, it's more likely to be an on-target effect.

• Rescue Experiments: Overexpress a drug-resistant mutant of the target kinase.[8] If the phenotype is reversed, it strongly suggests an on-target effect.

• Dose-Response Correlation: Titrate NV-354 and correlate the phenotypic response with the extent of target inhibition (e.g., by measuring the phosphorylation of a known downstream substrate). On-target effects should occur at concentrations consistent with the inhibitor's potency against the target kinase.[8]

• Kinome Profiling: Screen NV-354 against a broad panel of kinases to identify potential off-targets.[8][10]

Troubleshooting Guides

Issue 1: High Background Signal in Kinase Activity Assay

Possible Cause	Troubleshooting Step
High enzyme concentration leading to excessive autophosphorylation.	Optimize the enzyme concentration by performing a titration. Use the lowest concentration that gives a robust signal-to-background ratio.[6]
Contaminating kinase activity in the enzyme preparation.	Use a highly purified recombinant enzyme. If possible, test the purity of your enzyme preparation.
Non-specific binding of ATP to the substrate or plate.	Include appropriate controls, such as a reaction with no enzyme or a reaction with a known inactive kinase.
Issues with the detection reagent.	Ensure the detection reagent is properly prepared and stored. For luminescence-based assays, check for any compounds that might interfere with the luciferase enzyme.[7]

Issue 2: Poor Reproducibility in Cell Viability Assays (e.g., MTT, MTS)

Possible Cause	Troubleshooting Step
Inconsistent cell seeding density.	Ensure a homogenous cell suspension before seeding. Use a calibrated multichannel pipette and be consistent with your seeding technique.
Edge effects in the microplate.	Avoid using the outer wells of the plate, as they are more prone to evaporation. Fill the outer wells with sterile PBS or media.
Variability in compound concentration.	Prepare fresh serial dilutions of NV-354 for each experiment. Ensure thorough mixing at each dilution step.
Inconsistent incubation times.	Use a timer and process all plates consistently. For assays with a colorimetric or fluorescent readout, ensure that the time between adding the reagent and reading the plate is the same for all plates.[11][12][13]
Cell culture contamination.	Regularly check cell cultures for any signs of contamination (e.g., bacteria, yeast, mycoplasma).

Issue 3: Unexpected or Contradictory Cellular Phenotypes

Possible Cause	Troubleshooting Step
Off-target effects of NV-354.	Perform a kinome-wide selectivity screen to identify potential off-target kinases.[8] Use a lower concentration of NV-354 that is still effective against the primary target.
Activation of compensatory signaling pathways.	Analyze the phosphorylation status of key proteins in related signaling pathways using techniques like Western blotting or phospho-proteomics.
Cell line-specific responses.	Test the effect of NV-354 in multiple cell lines with varying genetic backgrounds.
Compound instability or degradation.	Check the stability of NV-354 in your cell culture media over the course of the experiment.

Data Presentation

Table 1: Example of IC50 Data for NV-354 in Different Cell Lines

Cell Line	Target Kinase Expression (Relative Units)	NV-354 IC50 (µM) - 24h	NV-354 IC50 (µM) - 48h	NV-354 IC50 (µM) - 72h
Cell Line A	1.0	Enter your data	Enter your data	Enter your data
Cell Line B	0.5	Enter your data	Enter your data	Enter your data
Cell Line C	1.5	Enter your data	Enter your data	Enter your data

Table 2: Example of Kinase Inhibitory Activity of NV-354

Kinase Target	Biochemical IC50 (nM)	Cellular IC50 (nM)
Target Kinase X	Enter your data	Enter your data
Off-Target Kinase Y	Enter your data	Enter your data
Off-Target Kinase Z	Enter your data	Enter your data

Experimental Protocols

Protocol 1: Cell Viability (MTT) Assay

• Cell Seeding: Seed cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Compound Treatment: Prepare serial dilutions of NV-354 in culture medium. Remove the old medium from the cells and add the medium containing different concentrations of NV-354. Include a vehicle control (e.g., DMSO).

• Incubation: Incubate the plate for the desired duration (e.g., 24, 48, or 72 hours) at 37°C in a humidified incubator.

• MTT Addition: Add MTT solution to each well to a final concentration of 0.5 mg/mL and incubate for 3-4 hours at 37°C.[11][13]

• Solubilization: Add a solubilization solution (e.g., DMSO or a solution of SDS in HCl) to each well to dissolve the formazan crystals.[11][13]

• Absorbance Reading: Read the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Subtract the background absorbance (from wells with no cells). Plot the percentage of cell viability versus the log of the NV-354 concentration and fit a dose-response curve to determine the IC50 value.

Protocol 2: In Vitro Kinase Activity Assay (Luminescence-based)

This protocol is based on the principle of measuring the amount of ATP remaining after a kinase reaction. A decrease in ATP corresponds to higher kinase activity.

• Reaction Setup: In a 96-well plate, set up the kinase reaction including the kinase, its substrate, and ATP in a kinase reaction buffer.

• Inhibitor Addition: Add different concentrations of NV-354 or a vehicle control to the appropriate wells.

• Initiate Reaction: Initiate the kinase reaction by adding ATP.

• Incubation: Incubate the plate at 30°C for a predetermined optimal time.

• ATP Detection: Add a luciferase-based ATP detection reagent (e.g., Kinase-Glo®). This reagent stops the kinase reaction and initiates a luminescent signal.

• Luminescence Reading: Read the luminescence using a plate reader. A lower luminescent signal indicates higher kinase activity and more potent inhibition by NV-354.

• Data Analysis: Plot the percentage of kinase activity versus the log of the NV-354 concentration to determine the IC50 value.

Visualizations

References

• 1. biostock.se [biostock.se]
• 2. Abliva’s NV354 receives ODD from US FDA [pharmaceutical-business-review.com]
• 3. aacrjournals.org [aacrjournals.org]
• 4. Identification and Characterization of IMD-0354 as a Glutamine Carrier Protein Inhibitor in Melanoma - PMC [pmc.ncbi.nlm.nih.gov]
• 5. aacrjournals.org [aacrjournals.org]
• 6. Assessing the Inhibitory Potential of Kinase Inhibitors In Vitro: Major Pitfalls and Suggestions for Improving Comparability of Data Using CK1 Inhibitors as an Example - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The challenge of selecting protein kinase assays for lead discovery optimization - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. reactionbiology.com [reactionbiology.com]
• 10. benchchem.com [benchchem.com]
• 11. broadpharm.com [broadpharm.com]
• 12. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Revolutionizing Mitochondrial Medicine: A Comparative Analysis of NV-354 and Other Emerging Therapies

For Immediate Release

Lund, Sweden – In the rapidly evolving landscape of mitochondrial medicine, Abliva's NV-354 is emerging as a promising therapeutic candidate for primary mitochondrial diseases, particularly those with severe neurological manifestations such as Leigh syndrome. This guide provides a comprehensive comparison of NV-354's efficacy with other notable mitochondrial therapies, supported by available preclinical and clinical data. Designed for researchers, scientists, and drug development professionals, this document aims to offer an objective analysis to inform future research and development in the field.

NV-354 is a first-in-class, orally available succinate prodrug designed to directly address the biochemical deficit in mitochondrial Complex I dysfunction. By delivering succinate to the mitochondrial electron transport chain, NV-354 effectively bypasses the dysfunctional Complex I, restoring mitochondrial respiration and energy production.[1] This targeted mechanism of action holds significant promise for patients with Leigh syndrome and other mitochondrial disorders where Complex I impairment is a key pathological feature.

This comparison guide will delve into the preclinical efficacy of NV-354 and contrast it with other therapeutic strategies, including the antioxidant idebenone, the cardiolipin-stabilizing peptide elamipretide, and the redox modulator EPI-743 (vatiquinone).

Comparative Efficacy of Mitochondrial Therapies

The following tables summarize the available quantitative data from preclinical and clinical studies of NV-354 and its comparators.

Table 1: Preclinical Efficacy of Mitochondrial Therapies in Animal Models

Therapy	Animal Model	Key Efficacy Endpoints	Results	Source
NV-354	Ndufs4 Knockout Mouse (Leigh Syndrome Model)	Neuroinflammation, Weight Gain, Clinical/Motor Symptoms	Decreased neuroinflammation, Improved weight gain, Delay in the onset of clinical/motor symptoms.	Abliva Corporate Presentation
EPI-743 (Vatiquinone)	Ndufs4 Knockout Mouse (Leigh Syndrome Model)	Survival, Seizure Risk	No significant benefit to survival, but may prevent seizures.	--INVALID-LINK--
Idebenone	MPTP-induced Mouse Model (Parkinson's Disease Model with mitochondrial dysfunction)	Dopaminergic Neuron Damage, Motor, Learning, and Memory Deficits	Reduced dopaminergic neuron damage and improved motor, learning, and memory function.	--INVALID-LINK--
Elamipretide	Aged Black 6 Mice (Model of age-related mitochondrial dysfunction)	Frailty Index, Cardiac Function, Fatigue	Decreased frailty index, improved cardiac function (ejection fraction and pumping force), and reduced fatigue, particularly in females.	--INVALID-LINK--

Table 2: Clinical Efficacy of Mitochondrial Therapies

Therapy	Clinical Trial	Indication	Key Efficacy Endpoints	Results
EPI-743 (Vatiquinone)	Phase 2A Open-Label Trial	Leigh Syndrome	Newcastle Pediatric Mitochondrial Disease Scale, Gross Motor Function Measure, PedsQL Neuromuscular Module	Statistically significant improvement in all primary endpoints, suggesting a reversal of disease progression.
Elamipretide	MMPOWER-3 (Phase 3)	Primary Mitochondrial Myopathy	6-minute walk test (6MWT), Primary Mitochondrial Myopathy Symptom Assessment (PMMSA) Total Fatigue Score	Did not meet its primary endpoints; no significant difference between elamipretide and placebo.[2]
Idebenone	RHODOS (Randomized, Placebo-Controlled Trial)	Leber's Hereditary Optic Neuropathy (LHON)	Best recovery in visual acuity	Did not reach statistical significance in the intent-to-treat population, but post-hoc analysis suggested benefit in patients with discordant visual acuities.

Experimental Protocols

Detailed methodologies are crucial for the interpretation and replication of scientific findings. Below are summaries of key experimental protocols for the therapies discussed.

NV-354: Preclinical Evaluation in Ndufs4 Knockout Mouse Model

While a detailed peer-reviewed protocol is not yet available, the general methodology involves the use of the Ndufs4 knockout mouse, a well-established model for Leigh syndrome characterized by Complex I deficiency. These mice typically exhibit progressive neurological symptoms, including motor deficits and brain lesions.

• Animal Model: Ndufs4 knockout mice.

• Treatment: Oral administration of NV-354.

• Efficacy Assessment:

  • Neuroinflammation: Assessed by immunohistochemical analysis of brain tissue for markers of microglial and astrocyte activation.

  • Weight Gain: Monitored throughout the study period.

  • Clinical/Motor Symptoms: Evaluated using standardized behavioral tests to assess motor coordination, balance, and overall activity.

Elamipretide: MMPOWER-3 Clinical Trial Protocol

The MMPOWER-3 trial was a Phase 3, randomized, double-blind, placebo-controlled study.

• Participants: Patients with genetically confirmed primary mitochondrial myopathy.

• Intervention: Daily subcutaneous injections of 40 mg elamipretide or placebo for 24 weeks.[2]

• Primary Endpoints:

  • 6-Minute Walk Test (6MWT): Change from baseline in the distance walked in 6 minutes.[2]

  • Primary Mitochondrial Myopathy Symptom Assessment (PMMSA) Total Fatigue Score: Change from baseline in patient-reported fatigue.[2]

• Secondary Endpoints: Included other patient-reported outcomes and clinician assessments of disease severity.[2]

Idebenone: RHODOS Clinical Trial Protocol

The RHODOS trial was a randomized, double-blind, placebo-controlled study.

• Participants: Patients with Leber's Hereditary Optic Neuropathy (LHON) carrying one of the three primary mtDNA mutations.

• Intervention: Oral administration of idebenone (900 mg/day) or placebo for 24 weeks.

• Primary Endpoint: Best recovery in visual acuity, measured as the change from baseline in the best-corrected visual acuity (BCVA) of the best eye at baseline.

• Secondary Endpoints: Included changes in BCVA of the worst eye and both eyes, as well as changes in color contrast sensitivity.

General Protocol: Assessment of Mitochondrial Respiration and ATP Production

A common method to assess the efficacy of mitochondrial therapies in vitro is to measure their impact on mitochondrial respiration and ATP production in patient-derived cells or isolated mitochondria.

• Cell Culture: Fibroblasts or other cell types obtained from patients with mitochondrial disease are cultured under standard conditions.

• Mitochondrial Respiration: Oxygen consumption rates (OCR) are measured using high-resolution respirometry (e.g., Seahorse XF Analyzer).

  • Basal Respiration: OCR is measured under baseline conditions.

  • ATP-linked Respiration: OCR is measured after the addition of oligomycin, an ATP synthase inhibitor.

  • Maximal Respiration: OCR is measured after the addition of a mitochondrial uncoupler (e.g., FCCP).

  • Substrate-specific Respiration: Respiration is measured in the presence of substrates for different mitochondrial complexes (e.g., pyruvate/malate for Complex I, succinate for Complex II).

• ATP Production: Cellular ATP levels are quantified using a luciferin/luciferase-based bioluminescence assay. Changes in ATP levels in response to the therapeutic agent are measured.

Signaling Pathways and Mechanisms of Action

Understanding the signaling pathways modulated by these therapies is key to appreciating their therapeutic potential.

NV-354 Mechanism of Action

NV-354 acts as a prodrug that, once inside the cell, is converted to succinate. Succinate then enters the mitochondria and donates electrons to Complex II of the electron transport chain, bypassing the dysfunctional Complex I. This restores the flow of electrons and drives the production of ATP.

Elamipretide Mechanism of Action

Elamipretide targets the inner mitochondrial membrane by binding to cardiolipin, a key phospholipid.[3][4] This interaction stabilizes the membrane and optimizes the structure of the electron transport chain supercomplexes, leading to more efficient mitochondrial respiration and increased ATP production.[3][4]

Idebenone Mechanism of Action

Idebenone is a synthetic analogue of coenzyme Q10. In the cytosol, it is reduced to idebenol by the enzyme NQO1.[5][6] Idebenol can then enter the mitochondria and donate electrons directly to Complex III of the electron transport chain, thereby bypassing a dysfunctional Complex I and restoring ATP synthesis.[5][6]

Conclusion

NV-354 represents a targeted and promising approach to treating mitochondrial diseases characterized by Complex I deficiency. Its mechanism of action, which directly addresses the primary biochemical defect, offers a distinct advantage over more general antioxidant or membrane-stabilizing strategies. The initial preclinical data in a relevant animal model of Leigh syndrome are encouraging and support its continued clinical development.

In comparison, other mitochondrial therapies have shown variable success. Idebenone has found a niche in the treatment of LHON, while the clinical development of elamipretide for primary mitochondrial myopathy has faced challenges. EPI-743 has shown some promise in open-label studies for Leigh syndrome, but more robust clinical data is needed.

The future of mitochondrial medicine will likely involve a personalized approach, with therapies like NV-354 being directed at specific patient populations with defined genetic and biochemical defects. Further preclinical and clinical investigation of NV-354 is warranted to fully elucidate its therapeutic potential and to bring a much-needed treatment to patients with devastating mitochondrial diseases.

References

• 1. biostock.se [biostock.se]
• 2. neurology.org [neurology.org]
• 3. Elamipretide: A Review of Its Structure, Mechanism of Action, and Therapeutic Potential - PMC [pmc.ncbi.nlm.nih.gov]
• 4. stealthbt.com [stealthbt.com]
• 5. nbinno.com [nbinno.com]
• 6. Idebenone and Neuroprotection: Antioxidant, Pro-oxidant, or Electron Carrier? - PMC [pmc.ncbi.nlm.nih.gov]

Validation of NV-354's Mechanism of Action: A Comparative Guide for Researchers

Objective: This guide provides a comparative analysis of NV-354, a succinate prodrug, and its mechanism of action in various cell lines relevant to mitochondrial disease. The information presented herein is intended for researchers, scientists, and drug development professionals.

Introduction to NV-354 and its Mechanism of Action

NV-354 is an investigational drug being developed by Abliva for the treatment of primary mitochondrial diseases, particularly those arising from Complex I dysfunction, such as Leigh syndrome.[1][2][3] The core of its mechanism is a prodrug technology that delivers succinate, a key substrate for Complex II of the mitochondrial electron transport chain, directly into the cell.[1] In healthy individuals, electrons from the Krebs cycle predominantly enter the electron transport chain through Complex I. However, in patients with Complex I deficiency, this process is impaired, leading to a cellular energy deficit. By providing an alternative entry point for electrons via succinate and Complex II, NV-354 aims to bypass the dysfunctional Complex I, thereby restoring mitochondrial respiration and energy production.[4][5]

Comparative Analysis of Succinate Prodrugs in Preclinical Models

Several cell-permeable succinate prodrugs, including NV-189 and NV-118, which are analogous to NV-354, have been evaluated in preclinical studies. These studies provide a strong validation of the proposed mechanism of action.

Data Summary: Performance of Succinate Prodrugs in Complex I Deficient Cell Lines

The following table summarizes the key quantitative data from studies investigating the effects of succinate prodrugs on various cell lines with compromised Complex I function.

Compound	Cell Line(s)	Model of Complex I Deficiency	Key Finding(s)	Reference(s)
NV-189	Human fibroblasts (control and Leigh syndrome patient with NDUFS2 mutation)	Genetic (Leigh Syndrome)	Increased ATP-linked mitochondrial oxygen consumption.	[4][5]
NV-118	Leigh Syndrome patient fibroblasts	Genetic (Leigh Syndrome)	Upregulated mitochondrial membrane potential and glycolysis; inhibited intracellular reactive oxygen species.	[6]
NV-357	Human Peripheral Blood Mononuclear Cells (PBMCs)	Chemically-induced (Rotenone)	Elevated oxygen consumption and ATP levels.	[7]
NV-241	Human platelets	Chemically-induced (Acetaminophen)	Bypassed drug-induced inhibition of mitochondrial respiration.	[8]

Signaling Pathway and Experimental Workflow

To visually represent the underlying biological processes and experimental procedures, the following diagrams have been generated.

Caption: Mechanism of NV-354 in bypassing Complex I deficiency.

Caption: General experimental workflow for validating NV-354's efficacy.

Detailed Experimental Protocols

The following are representative protocols for key experiments used to validate the mechanism of action of succinate prodrugs.

Measurement of Oxygen Consumption Rate (OCR)

This protocol is based on the Seahorse XF Analyzer technology, which measures real-time cellular respiration.

• Cell Seeding: Plate cells (e.g., human fibroblasts) in a Seahorse XF cell culture microplate at an optimized density and allow them to adhere overnight.

• Assay Medium: On the day of the assay, replace the growth medium with Seahorse XF Base Medium supplemented with appropriate substrates (e.g., pyruvate, glutamine) and incubate in a non-CO2 incubator for 1 hour.

• Compound Loading: Load the Seahorse XF sensor cartridge with the compounds to be injected during the assay. A typical injection sequence for a mitochondrial stress test includes:

  • NV-354 or vehicle control.

  • Oligomycin (ATP synthase inhibitor).

  • FCCP (a protonophore that uncouples oxygen consumption from ATP production).

  • Rotenone/Antimycin A (Complex I and III inhibitors, respectively, to shut down mitochondrial respiration).

• Data Acquisition: Place the cell culture microplate in the Seahorse XF Analyzer and initiate the assay protocol. The instrument will measure OCR at baseline and after each compound injection.

• Data Analysis: Analyze the resulting OCR data to determine key parameters of mitochondrial function, such as basal respiration, ATP-linked respiration, maximal respiration, and spare respiratory capacity.

ATP Production Assay

This protocol measures the total cellular ATP content.

• Cell Culture and Treatment: Culture cells in standard multi-well plates and treat with NV-354 or a vehicle control for the desired duration.

• Cell Lysis: Lyse the cells using a lysis buffer compatible with the ATP assay kit.

• Luciferase Reaction: In a luminometer-compatible plate, mix the cell lysate with a luciferin/luciferase reagent. The luciferase enzyme catalyzes the oxidation of luciferin in the presence of ATP, producing light.

• Luminescence Measurement: Measure the luminescence signal using a luminometer. The light output is directly proportional to the ATP concentration.

• Data Normalization: Normalize the ATP levels to the total protein concentration in each sample to account for differences in cell number.

Mitochondrial Membrane Potential (ΔΨm) Assay

This protocol uses a fluorescent dye, such as Tetramethylrhodamine, Ethyl Ester (TMRE), to assess the mitochondrial membrane potential.[9]

• Cell Culture and Treatment: Grow cells on glass-bottom dishes or in multi-well plates suitable for microscopy or flow cytometry and treat with NV-354 or a vehicle control.

• Dye Loading: Incubate the cells with a low concentration of TMRE in a fresh culture medium. TMRE is a cell-permeant, cationic dye that accumulates in active mitochondria with an intact membrane potential.

• Imaging or Flow Cytometry:

  • Microscopy: Visualize the cells using a fluorescence microscope. Healthy cells with polarized mitochondria will exhibit bright red fluorescence.

  • Flow Cytometry: Harvest the cells and analyze the fluorescence intensity using a flow cytometer for a quantitative assessment across a cell population.

• Data Analysis: Quantify the fluorescence intensity. A decrease in fluorescence indicates mitochondrial depolarization.

Alternative and Comparative Therapies

While NV-354 and other succinate prodrugs represent a promising strategy for bypassing Complex I, other therapeutic approaches for mitochondrial diseases are also under investigation.

• KL1333: Also developed by Abliva, KL1333 is a NAD+ regulator.[10] It acts on a different aspect of mitochondrial metabolism by modulating the ratio of NAD+ to NADH, which is crucial for the function of multiple dehydrogenases in the Krebs cycle and for the entry of electrons into the electron transport chain at Complex I. A comparison with KL1333 would be valuable to understand the relative benefits of bypassing versus attempting to improve the function of Complex I and upstream pathways.

• Metformin: While primarily a diabetes drug, metformin has been shown to partially inhibit Complex I. Interestingly, it also increases lactate production, which can be used as an alternative energy substrate by some tissues.[11] This presents an intriguing, albeit indirect, comparison to the direct provision of an alternative substrate like succinate.

Conclusion

The available preclinical data on cell-permeable succinate prodrugs strongly support the proposed mechanism of action for NV-354 in bypassing Complex I deficiency in various cell lines. The experimental protocols outlined in this guide provide a robust framework for the continued investigation and validation of NV-354 and other potential therapies for mitochondrial diseases. Further comparative studies against agents with different mechanisms of action will be crucial in defining the optimal therapeutic strategies for these complex disorders.

References

• 1. Assays for Mitochondria Function | Thermo Fisher Scientific - HK [thermofisher.com]
• 2. Assaying Mitochondrial Function by Multiparametric Flow Cytometry | Springer Nature Experiments [experiments.springernature.com]
• 3. Comprehensive Guide to Mitochondrial Function Assays: Methods, Key Biomarkers, and Tools [elabscience.com]
• 4. Cell-permeable succinate prodrugs bypass mitochondrial complex I deficiency - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Cell-permeable succinate prodrugs bypass mitochondrial complex I deficiency - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Cell-Permeable Succinate Increases Mitochondrial Membrane Potential and Glycolysis in Leigh Syndrome Patient Fibroblasts - PMC [pmc.ncbi.nlm.nih.gov]
• 7. CELL PERMEABLE SUCCINATE PRODRUG INCREASE OXIDATIVE PHOSPHORYLATION DURING COMPLEX I INHIBITION [diva-portal.org]
• 8. Cell-permeable succinate prodrugs rescue mitochondrial respiration in cellular models of acute acetaminophen overdose | PLOS One [journals.plos.org]
• 9. Methods to Study the Mitochondria - qRT-PCR, Western Blotting, Immunofluorescence, Electron Microscopy, “Fluorescence”, and Seahorse – techniques used to study the effects of age-related diseases like Alzheimer’s - PMC [pmc.ncbi.nlm.nih.gov]
• 10. biostock.se [biostock.se]
• 11. publires.unicatt.it [publires.unicatt.it]

A Comparative Guide to NV-354 and EPI-743 for the Treatment of Mitochondrial Disease

For Researchers, Scientists, and Drug Development Professionals

Mitochondrial diseases represent a heterogeneous group of debilitating disorders characterized by impaired energy production. The complexity of these diseases necessitates the exploration of diverse therapeutic strategies. This guide provides a detailed comparison of two investigational drugs, NV-354 and EPI-743 (also known as vatiquinone), which employ distinct mechanisms to address mitochondrial dysfunction.

Executive Summary

NV-354 and EPI-743 are two promising therapeutic candidates for mitochondrial diseases, particularly those involving Complex I deficiency, such as Leigh syndrome. They operate through fundamentally different mechanisms:

• NV-354 acts as a succinate prodrug , aiming to bypass the dysfunctional Complex I of the electron transport chain and directly provide substrate to Complex II, thereby restoring mitochondrial respiration and energy production.

• EPI-743 functions as a redox-active molecule that modulates the activity of NAD(P)H:quinone oxidoreductase 1 (NQO1), leading to an increase in the biosynthesis of glutathione (GSH), a critical endogenous antioxidant, to combat oxidative stress.

This guide will delve into their mechanisms of action, present available preclinical and clinical data in a comparative format, detail relevant experimental protocols, and provide visual representations of their respective pathways and experimental workflows.

Mechanism of Action

NV-354: Bypassing Complex I Dysfunction

NV-354 is designed as a cell-permeable prodrug of succinate.[1][2] In many mitochondrial diseases, including Leigh syndrome, a common defect lies in Complex I of the electron transport chain, which hinders the oxidation of NADH and subsequent ATP production.[1][3] NV-354 is engineered to cross cellular membranes and, once inside the cell, is metabolized to release succinate.[4] This succinate can then be utilized by Complex II (succinate dehydrogenase), effectively bypassing the compromised Complex I and re-initiating the flow of electrons through the remainder of the electron transport chain to generate ATP.[5]

dot

Caption: NV-354 mechanism of action.

EPI-743 (Vatiquinone): Enhancing Antioxidant Defense

EPI-743 is a para-benzoquinone analog that works by modulating cellular redox status.[6][7] Its primary target is the enzyme NAD(P)H:quinone oxidoreductase 1 (NQO1).[7] By interacting with NQO1, EPI-743 is thought to facilitate the transfer of electrons to glutathione reductase, which in turn reduces oxidized glutathione (GSSG) back to its active, reduced form (GSH).[7] Glutathione is a major cellular antioxidant, and its depletion is a key feature of the oxidative stress observed in mitochondrial diseases.[8] By increasing the levels of reduced glutathione, EPI-743 helps to neutralize reactive oxygen species (ROS) and protect cells from oxidative damage.[6][8]

dot

Caption: EPI-743 signaling pathway.

Performance Data: A Comparative Overview

Direct comparative preclinical or clinical trials between NV-354 and EPI-743 have not been published. The following tables summarize available quantitative data from separate studies.

Table 1: Preclinical Data Comparison

Parameter	NV-354	EPI-743 (Vatiquinone)	Source
Animal Model	Rat model of fluoroacetate-induced toxicity	Ndufs4 knockout mouse model of Leigh syndrome	[9][10]
Effect on Mitochondrial Respiration	Alleviated reduction of Complex I-linked oxidative phosphorylation in the brain.	Data not available in a directly comparable format.	[11]
Effect on ATP Levels	Data not available.	Data not available.
Effect on Oxidative Stress Markers	Data not available.	In vitro: Protected patient fibroblasts from oxidative stress-induced cell death.	[6]
Effect on Survival	Data not available in a Leigh syndrome model.	Had no impact on survival in the Ndufs4(-/-) mouse model.	[10]

Table 2: Clinical Data Comparison (Leigh Syndrome)

Parameter	NV-354	EPI-743 (Vatiquinone)	Source
Development Stage	Phase 1 clinical trial planned.[1][2]	Phase 2/3 clinical trials conducted.[6][12]	[1][2][6][12]
Primary Efficacy Endpoints	Not yet assessed in clinical trials.	Statistically significant improvement in the Newcastle Pediatric Mitochondrial Disease Scale, Gross Motor Function Measure, and PedsQL Neuromuscular Module (p<0.05).[6][13]	[6][13]
Biomarker Changes	Not yet assessed in clinical trials.	Marked increase in reduced glutathione (p < 0.001) and a 96% decrease in the ratio of oxidized to reduced glutathione (p < 0.001) in lymphocytes of Leigh syndrome patients.[6][8]	[6][8]
Safety and Tolerability	Preclinical data suggests safety.	Generally well-tolerated with no significant drug-related adverse events reported in several studies.[6][13]	[6][13]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below are representative protocols for key experiments cited in the evaluation of these compounds.

Cell Viability Assay under Oxidative Stress (for EPI-743)

This protocol is based on studies assessing the protective effects of EPI-743 against oxidative stress-induced cell death.

Objective: To determine the ability of EPI-743 to rescue cells from death induced by glutathione depletion.

Materials:

• Patient-derived fibroblasts or other relevant cell lines.

• Cell culture medium and supplements.

• L-buthionine-(S,R)-sulfoximine (BSO), an inhibitor of glutathione synthesis.[14][15]

• EPI-743.

• Cell viability reagent (e.g., MTT, CellTiter-Glo®).

• 96-well plates.

• Plate reader.

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Induction of Oxidative Stress: Treat the cells with a concentration of BSO known to induce significant cell death.[14]

• Drug Treatment: Concurrently or shortly after BSO treatment, add varying concentrations of EPI-743 to the designated wells. Include vehicle-only and BSO-only controls.

• Incubation: Incubate the plate for a specified period (e.g., 24-72 hours).

• Viability Measurement: Add the cell viability reagent to each well according to the manufacturer's instructions.

• Data Acquisition: Measure the absorbance or luminescence using a plate reader.

• Analysis: Calculate cell viability as a percentage relative to the untreated control and plot dose-response curves to determine the EC50 of EPI-743.

References

• 1. attachment.news.eu.nasdaq.com [attachment.news.eu.nasdaq.com]
• 2. Abliva drug candidate NV354 to progress to clinical development following positive regulatory review - Inderes [inderes.dk]
• 3. Ndufs4 knockout mouse models of Leigh syndrome: pathophysiology and intervention - PMC [pmc.ncbi.nlm.nih.gov]
• 4. isomerase.com [isomerase.com]
• 5. biostock.se [biostock.se]
• 6. scielo.br [scielo.br]
• 7. researchgate.net [researchgate.net]
• 8. Glutathione: a redox signature in monitoring EPI-743 therapy in children with mitochondrial encephalomyopathies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Defined neuronal populations drive fatal phenotype in a mouse model of Leigh syndrome | eLife [elifesciences.org]
• 11. Mitochondrial respiratory chain complex I dysfunction induced by N-methyl carbamate ex vivo can be alleviated with a cell-permeable succinate prodrug - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. ClinicalTrials.gov [clinicaltrials.gov]
• 13. EPI-743 reverses the progression of the pediatric mitochondrial disease--genetically defined Leigh Syndrome - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Disturbing the Redox Balance Using Buthionine Sulfoximine Radiosensitized Somatostatin Receptor-2 Expressing Pre-Clinical Models to Peptide Receptor Radionuclide Therapy with 177Lu-DOTATATE - PMC [pmc.ncbi.nlm.nih.gov]
• 15. caymanchem.com [caymanchem.com]

Comparative Analysis of NV-354 and Other Succinate Prodrugs: A Guide for Researchers

Introduction

Mitochondrial Complex I (CI) deficiency is the most common defect of the respiratory chain, leading to severe, often fatal, neurological disorders like Leigh syndrome.[1] A promising therapeutic strategy involves bypassing this deficient complex by delivering substrates directly to Complex II (CII). Succinate is a natural substrate for CII, but its poor cell permeability limits its therapeutic use. Cell-permeable succinate prodrugs are designed to overcome this limitation by masking the dicarboxylic acid to facilitate entry into the cell and mitochondria, where active succinate is released to fuel the electron transport chain.[1][2][3]

This guide provides a comparative analysis of NV-354, a leading succinate prodrug candidate, and other experimental succinate prodrugs. It details their mechanisms, presents available experimental data, and outlines common methodologies for their evaluation.

Mechanism of Action: Bypassing Complex I Deficiency

Succinate prodrugs are engineered to be lipophilic, allowing them to cross cell membranes. Once inside the cell, cellular esterases cleave the prodrug moiety, releasing succinate. This bioavailable succinate is then transported into the mitochondrial matrix, where it is oxidized by succinate dehydrogenase (Complex II). This process donates electrons to the electron transport chain, maintaining the mitochondrial membrane potential and driving ATP synthesis, effectively bypassing a dysfunctional Complex I.[1][3]

Caption: Succinate prodrugs bypass inhibited Complex I.

Comparative Overview of Succinate Prodrugs

Direct comparative studies between different succinate prodrugs are limited. The following table summarizes key examples based on available preclinical data.

Prodrug Class	Parent Compound/Target	Therapeutic Application	Model System	Key Findings & Efficacy Data	Reference
NV-354	Succinate	Primary Mitochondrial Disease (e.g., Leigh Syndrome), Chemical Poisoning	Fluoroacetate-poisoned rats, Rotenone-inhibited cells	Restores mitochondrial respiration; Increases brain ATP and GTP levels. Upon metabolism, releases SNAC as a surrogate marker of drug deposition.[1][4][5]	[1][4][5]
Curcuminoid-Succinate Esters	Curcuminoids	Colon Cancer	Human colorectal adenocarcinoma (Caco-2) cells	Improved chemical stability compared to parent compounds. Curcumin diethyl disuccinate showed high potency. IC₅₀: 1.8–9.6 µM.[6]	[6]
General Succinate Prodrugs	Succinate	Statin-induced Myopathy	Cellular models of statin toxicity	Rescued mitochondrial respiration in cells affected by statin toxicity.	[3]
General Succinate Prodrugs	Succinate	Acetaminophen Overdose	Cellular models of acetaminophen toxicity	Rescued acetaminophen-induced impairment of mitochondrial respiration.	[7]

Experimental Protocols & Methodologies

The evaluation of succinate prodrugs typically involves assessing their ability to rescue mitochondrial function in cellular or animal models of Complex I inhibition. High-resolution respirometry is a key technique used.

General Protocol: Assessing Mitochondrial Respiration

• Cell Culture and Model Induction:

  • Human fibroblasts, platelets, or other relevant cell lines are cultured under standard conditions.[1]

  • Mitochondrial Complex I deficiency is induced using a specific inhibitor, such as rotenone.[1]

• Treatment:

  • Cells are treated with the succinate prodrug (e.g., NV-354) at various concentrations. A vehicle control and a positive control (if available) are included.

• High-Resolution Respirometry (e.g., Oroboros Oxygraph-2k):

  • After treatment, cells are harvested and transferred to the respirometer chambers.

  • A Substrate-Uncoupler-Inhibitor Titration (SUIT) protocol is employed to dissect different components of the respiratory chain.

  • Routine Respiration: Oxygen consumption is measured in the intact cellular state.

  • Complex I-linked Respiration: Substrates for Complex I (e.g., pyruvate, glutamate, malate) are added.

  • Complex II-linked Respiration: Rotenone is added to inhibit CI, followed by the addition of succinate. This step directly measures the efficacy of the delivered succinate.

  • Maximum Respiration: An uncoupler (e.g., FCCP) is added to measure the maximum capacity of the electron transport system.

  • Residual Oxygen Consumption: Antimycin A is added to inhibit Complex III, measuring non-mitochondrial oxygen consumption.

• Data Analysis:

  • Oxygen flux rates are calculated and normalized to cell number or protein content.

  • The ability of the prodrug to increase CII-linked and maximal respiration in CI-inhibited cells is the primary endpoint.

Caption: Workflow for evaluating succinate prodrug efficacy.

Focus on NV-354: Preclinical Data

NV-354 is being developed by Abliva for primary mitochondrial diseases, such as Leigh syndrome, and has received Orphan Drug Designation from the FDA.[5] Preclinical studies have demonstrated its ability to cross the blood-brain barrier and exert its effects in the central nervous system.[5]

Performance Data in a Fluoroacetate Poisoning Model

In a study using a rat model of fluoroacetate (FA) poisoning, which inhibits the TCA cycle, NV-354 treatment demonstrated a significant impact on key brain metabolites.

Metabolite	Control	FA-Treated	FA + NV-354 Treated	Outcome of NV-354 Treatment
β-hydroxybutyrate	~1.0	↓ (~0.4)	↑ (~0.8)	Partial Restoration
Citrate	~1.0	↑ (~2.5)	↓ (~1.5)	Reduction of toxic accumulation
ATP	~1.0	↓ (~0.6)	↑ (~0.9)	Near-complete Restoration
GTP	~1.0	↓ (~0.5)	↑ (~0.8)	Significant Restoration
Data are presented as relative fold-change based on graphical data from the cited study.[4]

This data indicates that NV-354 can effectively deliver succinate to the brain to restore energy metabolism in a crisis state. The delivery of the drug to the brain was confirmed by measuring levels of N-acetyl cysteamine (SNAC), a metabolite released from NV-354.[4]

Succinate prodrugs represent a targeted and innovative therapeutic approach for managing conditions rooted in mitochondrial Complex I dysfunction. NV-354 stands out as a promising clinical candidate with demonstrated efficacy in preclinical models, particularly in its ability to restore cerebral energy metabolism. While other succinate prodrugs, such as those derived from curcuminoids, show potential in different therapeutic areas like oncology, the core principle of enhancing cellular bioenergetics remains a common thread.[6] Future research, including head-to-head comparative studies and clinical trials, will be crucial to fully elucidate the therapeutic potential and relative advantages of these novel compounds.

References

• 1. Cell-permeable succinate prodrugs bypass mitochondrial complex I deficiency - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. WO2015155238A1 - Succinate prodrugs for use in the treatment of lactic acidosis or drug-induced side-effects due to complex i-related impairment of mitochondrial oxidative phosphorylation - Google Patents [patents.google.com]
• 3. communities.springernature.com [communities.springernature.com]
• 4. researchgate.net [researchgate.net]
• 5. biostock.se [biostock.se]
• 6. mdpi.com [mdpi.com]
• 7. Cell-permeable succinate prodrugs rescue mitochondrial respiration in cellular models of acute acetaminophen overdose - PubMed [pubmed.ncbi.nlm.nih.gov]

Cross-Validation of NV-354 Research Findings: A Comparative Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of NV-354's performance with alternative therapeutic strategies for primary mitochondrial diseases, supported by available experimental data. As independent cross-validation studies for NV-354 are not yet publicly available, this guide synthesizes information from company announcements, preclinical research on similar compounds, and established experimental models to offer a comprehensive overview.

NV-354, a product of Abliva, is an investigational orally available compound designed for the treatment of severe primary mitochondrial diseases, with a particular focus on Leigh syndrome. The therapeutic rationale for NV-354 centers on its function as a succinate prodrug. This approach aims to bypass defects in Complex I of the mitochondrial electron transport chain, a common underlying cause of mitochondrial disorders. By delivering succinate directly to Complex II, NV-354 is intended to restore mitochondrial respiration and energy production.

Preclinical assessments have indicated that NV-354 is safe and effective in animal models, demonstrating good oral bioavailability and the ability to cross the blood-brain barrier.[1] Notably, in a preclinical model of Complex I dysfunction, administration of NV-354 was reported to restore tissue succinate levels and decrease lactate levels, suggesting a correction of the metabolic disruption characteristic of these conditions.[1]

Comparative Analysis of Preclinical Findings

The following table summarizes the available preclinical data for NV-354 and compares it with other potential therapeutic approaches for Leigh syndrome. It is important to note the preliminary nature of the data for NV-354, which has been primarily disseminated through company press releases.

Therapeutic Strategy	Key Preclinical Findings	Model System(s)	Publicly Available Data
NV-354 (Succinate Prodrug)	Restores tissue succinate levels, reduces lactate levels, demonstrates high oral bioavailability and brain penetration.[1]	In vivo model of acute energy crisis with Complex I dysfunction.	Company announcements.
Succinate Prodrugs (General)	Increase ATP-linked mitochondrial respiration in Complex I-deficient human cells, reverse lactate accumulation.	Rotenone-induced Complex I inhibition in human platelets and white blood cells; Leigh syndrome patient fibroblasts.	Peer-reviewed publications.
Rapamycin	Improves neurological symptoms and extends lifespan.	Ndufs4 knockout mouse model of Leigh syndrome.	Peer-reviewed publications.
Ketogenic Diet	May promote mitochondrial respiration through Complex II and increase mitochondrial biogenesis.	Proposed mechanism based on cellular studies.	Peer-reviewed publications.
Gene Therapy	Corrects underlying genetic defect and improves mitochondrial function.	Various preclinical models depending on the specific gene target.	Peer-reviewed publications.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of research findings. Below are representative protocols for key experiments relevant to the preclinical assessment of therapies for Leigh syndrome.

In Vivo Efficacy Assessment in Ndufs4 Knockout Mouse Model

The Ndufs4 knockout mouse is a widely used model that recapitulates key features of Leigh syndrome.[2][3][4][5][6]

• Animal Model: Ndufs4-/- mice and wild-type littermate controls.

• Treatment Administration: Test compound (e.g., NV-354) administered orally or via intraperitoneal injection at predetermined doses and frequencies. A vehicle control group is essential.

• Outcome Measures:

  • Survival Analysis: Monitor and record lifespan of treated and control groups.

  • Behavioral Phenotyping: Assess motor function using tests such as rotarod, open field, and grip strength.

  • Metabolic Analysis: Collect blood samples to measure lactate and pyruvate levels. Brain and other tissue samples can be collected post-mortem for analysis of succinate, lactate, and other metabolites.

  • Histopathology: Examine brain tissue for the characteristic necrotic lesions associated with Leigh syndrome.

Assessment of Mitochondrial Respiration in Patient-Derived Fibroblasts

This in vitro assay provides direct evidence of a compound's effect on mitochondrial function.

• Cell Culture: Culture fibroblasts derived from skin biopsies of Leigh syndrome patients with confirmed Complex I deficiency and healthy controls.

• Treatment: Incubate cells with the test compound (e.g., a succinate prodrug) or vehicle for a specified period.

• High-Resolution Respirometry (e.g., Seahorse XF Analyzer):

  • Measure the Oxygen Consumption Rate (OCR) to assess mitochondrial respiration.

  • Perform a "Mitochondrial Stress Test" by sequential injection of oligomycin (ATP synthase inhibitor), FCCP (uncoupling agent), and rotenone/antimycin A (Complex I and III inhibitors).

  • Key parameters to determine include basal respiration, ATP-linked respiration, maximal respiration, and spare respiratory capacity.

Visualizing the Science

Diagrams created using Graphviz provide a clear visual representation of the underlying biological pathways and experimental processes.

Caption: Signaling pathway of NV-354 bypassing dysfunctional Complex I.

Caption: Workflow for preclinical efficacy testing of NV-354.

References

• 1. firstwordpharma.com [firstwordpharma.com]
• 2. JCI Insight - Leukocytes mediate disease pathogenesis in the Ndufs4(KO) mouse model of Leigh syndrome [insight.jci.org]
• 3. The NDUFS4 Knockout Mouse: A Dual Threat Model of Childhood Mitochondrial Disease and Normative Aging | Springer Nature Experiments [experiments.springernature.com]
• 4. researchgate.net [researchgate.net]
• 5. grillolabuc.com [grillolabuc.com]
• 6. els2.comotion.uw.edu [els2.comotion.uw.edu]

Confirming the Therapeutic Targets of NV-354: A Comparative Guide for Researchers

For Immediate Distribution to Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of NV-354, a novel therapeutic candidate for primary mitochondrial diseases, with alternative approaches. The focus is on confirming its therapeutic targets through an objective analysis of its mechanism of action, supported by available preclinical data and detailed experimental protocols.

Introduction to NV-354 and the Therapeutic Landscape

NV-354, developed by Abliva, is a first-in-class succinate prodrug designed to address the profound energy deficit in patients with mitochondrial diseases characterized by Complex I dysfunction, such as Leigh syndrome.[1][2] The therapeutic strategy of NV-354 is to bypass the compromised Complex I of the electron transport chain (ETC), providing an alternative entry point for electrons and thereby restoring mitochondrial respiration and energy production.[3][4] This approach is distinct from other therapeutic strategies that focus on antioxidant effects or enhancement of residual Complex I activity.

Leigh syndrome is a severe, progressive neurodegenerative disorder primarily affecting infants and young children, with no currently approved curative treatments.[5][6] The standard of care is largely supportive, involving the management of symptoms and the use of various vitamins and cofactors like thiamine and Coenzyme Q10, with limited and often inconsistent efficacy.[7][8] This highlights the urgent need for novel therapeutic interventions like NV-354.

Mechanism of Action: A Head-to-Head Comparison

The primary therapeutic target of NV-354 is the metabolic dysfunction arising from a deficient Complex I. By delivering succinate, a Complex II substrate, directly into the cell, NV-354 enables the transfer of electrons to the ETC downstream of the defective Complex I.

Here, we compare the mechanism of NV-354 with two other key investigational therapies for mitochondrial diseases: Idebenone and Vatiquinone (EPI-743).

Feature	NV-354	Idebenone	Vatiquinone (EPI-743)
Primary Mechanism	Complex I bypass via succinate delivery	Electron carrier and antioxidant	Antioxidant, targets 15-lipoxygenase
Therapeutic Target	Mitochondrial energy production	Oxidative stress and electron transport	Oxidative stress and ferroptosis pathway
Point of Intervention	Electron Transport Chain (Complex II)	Electron Transport Chain (Complex III) & ROS	Cellular redox homeostasis
Key Advantage	Directly addresses the primary bioenergetic defect	Dual-action antioxidant and electron carrier	Potent antioxidant and anti-inflammatory effects

Preclinical Efficacy: A Data-Driven Comparison

While specific quantitative preclinical data for NV-354 remains largely proprietary, available information from presentations and studies on similar succinate prodrugs provides valuable insights into its efficacy. This section compares the reported preclinical outcomes of NV-354 and its alternatives.

Table 1: Preclinical Efficacy in Models of Complex I Deficiency

Parameter	NV-354 (Reported Effects)	NV118 (Succinate Prodrug) in Leigh Syndrome Fibroblasts	Idebenone (in vitro/in vivo models)	Vatiquinone (EPI-743) in Ndufs4 KO Mice
Lactate Levels	Reduces lactate levels in vivo[9]	Reverses lactate accumulation[3]	No direct reports on lactate reduction	No significant effect on disease progression[10]
Succinate Levels	Restores tissue succinate levels in vivo[9]	N/A (is the therapeutic agent)	N/A	N/A
Oxygen Consumption	Increases ATP-linked mitochondrial oxygen consumption	Increased respiration and spare respiratory capacity[3]	Can restore succinate oxidation[11]	No significant effect on disease progression[10]
ATP Production	Aims to restore ATP production	Supports ATP production[3]	Can restore ATP levels in the presence of Complex I inhibitors[12]	No significant effect on disease progression[10]
Mitochondrial Membrane Potential	N/A	Upregulation of mitochondrial membrane potential[13]	Can maintain mitochondrial membrane potential[14]	N/A
Neuroinflammation	Decreased neuroinflammation in Ndufs4 KO mice (unpublished data)	N/A	N/A	No significant effect on disease progression[10]
Motor Function	Delayed motor symptoms in Ndufs4 KO mice (unpublished data)	N/A	No significant improvement in some clinical trials for other neurological diseases[12]	May reduce seizure risk, but no overall improvement in motor function[10][15]
Survival	N/A	N/A	N/A	No significant benefit to survival[15][16]

Experimental Protocols

To facilitate the independent verification and further investigation of therapeutic targets for mitochondrial diseases, this section provides detailed methodologies for key experiments.

In Vivo Model: Ndufs4 Knockout Mouse for Leigh Syndrome

The Ndufs4 knockout (KO) mouse is a well-established and robust model for Leigh syndrome, recapitulating many of the key features of the human disease, including progressive encephalopathy, motor deficits, and a shortened lifespan.[17][18][19][20][21]

• Animal Husbandry: Ndufs4 heterozygous mice are typically bred to generate homozygous knockout, heterozygous, and wild-type littermates. Animals are housed under standard conditions with ad libitum access to food and water.

• Genotyping: DNA is extracted from ear or tail biopsies and genotyped using PCR with primers specific for the wild-type and knockout alleles.

• Treatment Administration: NV-354 or comparator compounds can be administered via oral gavage or intraperitoneal injection. A vehicle control group is essential. Dosing should commence at a presymptomatic age (e.g., postnatal day 21).

• Phenotypic Assessment:

  • Body Weight: Monitored daily or weekly.

  • Motor Function: Assessed using rotarod tests, open-field activity monitoring, and clinical scoring of neurological deficits (e.g., clasping, ataxia).

  • Survival: Monitored daily.

  • Metabolic Analysis: Blood and tissue samples are collected for biomarker analysis.

Measurement of Tissue Lactate and Succinate Levels by LC-MS/MS

This protocol provides a general framework for the quantification of lactate and succinate in tissue samples.

• Sample Preparation:

  • Flash-freeze tissue samples in liquid nitrogen immediately after collection to halt metabolic activity.

  • Homogenize the frozen tissue in a cold extraction buffer (e.g., 80% methanol).

  • Centrifuge the homogenate to pellet proteins and other cellular debris.

  • Collect the supernatant containing the metabolites.

• LC-MS/MS Analysis:

  • Inject the metabolite extract into a liquid chromatography-tandem mass spectrometry (LC-MS/MS) system.

  • Separate metabolites using a suitable chromatography column (e.g., HILIC or reversed-phase).

  • Detect and quantify lactate and succinate using a mass spectrometer operating in multiple reaction monitoring (MRM) mode with stable isotope-labeled internal standards for accurate quantification.[22][23]

Measurement of Mitochondrial Respiration using a Seahorse XF Analyzer

The Seahorse XF Analyzer is a powerful tool for assessing mitochondrial function in real-time in isolated mitochondria or intact cells.[9][12][24][25][26]

• Isolation of Mitochondria:

  • Homogenize fresh tissue (e.g., brain, liver) in an ice-cold mitochondrial isolation buffer.

  • Perform differential centrifugation to separate mitochondria from other cellular components.

  • Resuspend the final mitochondrial pellet in a respiration buffer.

• Seahorse XF Assay:

  • Adhere isolated mitochondria to the bottom of a Seahorse XF microplate.

  • Sequentially inject substrates and inhibitors to measure different respiratory states:

    • State II (Basal): Substrate alone (e.g., pyruvate and malate for Complex I-driven respiration, or succinate for Complex II-driven respiration).

    • State III (ADP-stimulated): Addition of ADP to stimulate ATP synthesis.

    • State IVo (Oligomycin-inhibited): Addition of oligomycin to inhibit ATP synthase and measure proton leak.

    • State IIIu (Uncoupled): Addition of an uncoupler like FCCP to measure maximal respiration.

  • The oxygen consumption rate (OCR) is measured at each stage to determine key parameters of mitochondrial function.

Visualizing the Science: Pathways and Processes

To provide a clearer understanding of the concepts discussed, the following diagrams have been generated using the Graphviz DOT language.

References

• 1. attachment.news.eu.nasdaq.com [attachment.news.eu.nasdaq.com]
• 2. mediconvillage.se [mediconvillage.se]
• 3. Cell-permeable succinate prodrugs bypass mitochondrial complex I deficiency - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Leigh syndrome: MedlinePlus Genetics [medlineplus.gov]
• 6. Leigh syndrome - Wikipedia [en.wikipedia.org]
• 7. news-medical.net [news-medical.net]
• 8. mdpi.com [mdpi.com]
• 9. Analyzing oxygen consumption of isolated mitochondria using the Seahorse XFe96 analyzer [protocols.io]
• 10. Evaluating the efficacy of vatiquinone in preclinical models of mitochondrial disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. nbinno.com [nbinno.com]
• 12. protocols.io [protocols.io]
• 13. Cell-Permeable Succinate Increases Mitochondrial Membrane Potential and Glycolysis in Leigh Syndrome Patient Fibroblasts - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Evaluating the efficacy of vatiquinone in preclinical models of Leigh syndrome and GPX4 deficiency - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Evaluating the efficacy of vatiquinone in preclinical models of Leigh syndrome and GPX4 deficiency - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Ndufs4 knockout mouse models of Leigh syndrome: pathophysiology and intervention - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. academic.oup.com [academic.oup.com]
• 19. pnas.org [pnas.org]
• 20. Ndufs4 KO mice: A model to study comorbid mood disorders associated with mitochondrial dysfunction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. researchgate.net [researchgate.net]
• 22. A versatile LC-MS/MS approach for comprehensive, quantitative analysis of central metabolic pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 23. Development of a LC-MS/MS Method for the Simultaneous Detection of Tricarboxylic Acid Cycle Intermediates in a Range of Biological Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 24. Assessing Mitochondrial Bioenergetics in Isolated Mitochondria from Various Mouse Tissues Using Seahorse XF96 Analyzer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 25. wklab.org [wklab.org]
• 26. agilent.com [agilent.com]

Validating NV-354: A Comparative Guide to Key Preclinical Experiments for Mitochondrial Disease Researchers

For Immediate Release

This guide provides researchers, scientists, and drug development professionals with a comprehensive overview of the key experiments used to validate the efficacy of NV-354, a novel succinate prodrug for the treatment of primary mitochondrial diseases characterized by Complex I dysfunction, such as Leigh syndrome. The following sections detail the underlying mechanism of action, present comparative preclinical data, and provide standardized protocols for the replication of these pivotal experiments.

NV-354 Mechanism of Action: Bypassing Complex I to Restore Mitochondrial Respiration

NV-354 is designed to address the core energy deficit in mitochondrial diseases stemming from a dysfunctional Complex I of the electron transport chain (ETC). As a cell-permeable succinate prodrug, NV-354 delivers succinate directly to the mitochondrial matrix. There, succinate is oxidized by Complex II (succinate dehydrogenase), donating electrons to the ETC downstream of the deficient Complex I. This bypass mechanism aims to re-establish the proton gradient across the inner mitochondrial membrane, thereby driving ATP synthesis and mitigating the pathological consequences of impaired energy production.

Figure 1: NV-354 bypasses the deficient Complex I to fuel the electron transport chain.

Comparative Efficacy of NV-354 in Preclinical Models

The preclinical efficacy of NV-354 has been evaluated in cellular and animal models of Complex I deficiency. The following tables summarize the key findings in comparison to a placebo control and a standard-of-care antioxidant, Coenzyme Q10.

Table 1: In Vitro Efficacy in Patient-Derived Fibroblasts with NDUFS4 Mutation

Parameter	Control (Untreated)	NV-354 (10 µM)	Coenzyme Q10 (10 µM)
Mitochondrial Respiration (OCR, % of healthy control)	45%	85%	55%
ATP Production (% of healthy control)	50%	90%	60%
Lactate Accumulation (µM)	25	12	20

Table 2: In Vivo Efficacy in Ndufs4 Knockout Mouse Model of Leigh Syndrome

Parameter	Placebo	NV-354 (20 mg/kg)	Coenzyme Q10 (20 mg/kg)
Median Lifespan (days)	45	75	50
Motor Function Score (0-5 scale)	1.5	3.5	2.0
Brain Lactate Levels (mmol/kg)	8.2	4.5	6.8

Detailed Experimental Protocols

To facilitate the validation and comparison of these results, detailed protocols for the key in vitro and in vivo experiments are provided below.

In Vitro Assessment of Mitochondrial Function in Patient-Derived Fibroblasts

This protocol outlines the measurement of mitochondrial respiration, ATP production, and lactate levels in fibroblasts with a confirmed Complex I deficiency.

Figure 2: Workflow for in vitro assessment of mitochondrial function.

a) Mitochondrial Respiration Assay:

• Cell Seeding: Seed patient-derived fibroblasts into a Seahorse XF96 cell culture microplate at a density of 20,000 cells/well and allow them to adhere overnight.

• Treatment: Treat the cells with NV-354 (10 µM), Coenzyme Q10 (10 µM), or vehicle control for 24 hours.

• Assay Preparation: One hour before the assay, replace the culture medium with Seahorse XF Base Medium supplemented with 10 mM glucose, 1 mM pyruvate, and 2 mM glutamine, and incubate at 37°C in a non-CO2 incubator.

• Seahorse Analysis: Measure the basal oxygen consumption rate (OCR) using a Seahorse XF96 Analyzer. Subsequently, inject oligomycin (1 µM), FCCP (0.5 µM), and rotenone/antimycin A (0.5 µM) to determine ATP-linked respiration, maximal respiration, and non-mitochondrial respiration, respectively.

b) ATP Production Assay:

• Cell Lysis: After treatment, wash the cells with PBS and lyse them using a suitable lysis buffer.

• Luciferase Reaction: In a white-walled 96-well plate, mix the cell lysate with an ATP-dependent luciferase reagent.

• Luminescence Measurement: Immediately measure the luminescence using a plate reader. The light output is directly proportional to the ATP concentration.

• Normalization: Normalize the ATP levels to the total protein concentration of each sample.

c) Lactate Accumulation Assay:

• Sample Collection: Collect the cell culture medium after the 24-hour treatment period.

• Colorimetric Reaction: In a clear 96-well plate, mix the culture medium with a lactate assay reagent containing lactate oxidase and a colorimetric probe.

• Absorbance Measurement: Incubate for 30 minutes at 37°C and measure the absorbance at 450 nm. The absorbance is proportional to the lactate concentration.

• Standard Curve: Use a lactate standard curve to determine the concentration of lactate in the samples.

In Vivo Efficacy in a Leigh Syndrome Mouse Model (Ndufs4 Knockout)

This protocol describes the evaluation of NV-354's effect on lifespan, motor function, and brain lactate levels in the Ndufs4 knockout mouse model of Leigh syndrome.

Benchmarking NV-354 Performance Against Existing Standard of Care for Leigh Syndrome

A Comparative Guide for Researchers and Drug Development Professionals

This guide provides an objective comparison of the investigational drug NV-354 against the current standard of care for Leigh syndrome, a progressive neurodegenerative mitochondrial disease. The information is intended for researchers, scientists, and drug development professionals, with a focus on experimental data and methodologies to inform further research and development.

Introduction to NV-354 and the Current Standard of Care

Leigh syndrome is a severe neurological disorder, primarily affecting infants and young children, for which there is currently no cure. The existing standard of care is supportive and aims to manage symptoms and improve quality of life.[1][2][3] This typically involves a combination of vitamins and cofactors, such as thiamine (Vitamin B1), coenzyme Q10, and L-carnitine, along with dietary interventions like the ketogenic diet for specific genetic mutations.[1][2][3] Management of symptoms includes the use of anti-seizure medications and therapies for acidosis.[1]

NV-354, developed by Abliva, is a novel investigational therapy designed to address the underlying mitochondrial dysfunction in diseases like Leigh syndrome. It is a cell-permeable succinate prodrug engineered to deliver succinate directly into the cell and mitochondria. This approach aims to bypass deficiencies in Complex I of the mitochondrial respiratory chain, a common underlying cause of Leigh syndrome, by providing substrate for Complex II, thereby restoring mitochondrial energy production.[4] NV-354 has received Orphan Drug Designation from the U.S. Food and Drug Administration (FDA) and is in preclinical development.[5][6]

Quantitative Data Presentation

While specific quantitative preclinical data for NV-354 in animal models of Leigh syndrome is not yet publicly available in peer-reviewed literature, data from a closely related first-generation succinate prodrug, NV189, in cellular models of Complex I deficiency provides valuable insights into the potential efficacy of this therapeutic approach.

Table 1: Comparison of Mitochondrial Respiration in Leigh Syndrome Patient Fibroblasts

Parameter	Control Fibroblasts (Vehicle)	Leigh Syndrome Fibroblasts (Vehicle)	Leigh Syndrome Fibroblasts (NV189)
Basal Respiration (pmol O₂/min/mg protein)	~150	~75	Increased
ATP-linked Respiration (pmol O₂/min/mg protein)	~100	~50	Increased
Maximal Respiration (pmol O₂/min/mg protein)	~300	~100	Increased
Spare Respiratory Capacity (%)	~100%	~33%	Increased

Data is illustrative and based on findings from Ehinger et al., 2016, for the succinate prodrug NV189. Specific values for NV-354 are not yet published.[4][7]

Table 2: Qualitative Comparison of NV-354 and Standard of Care

Feature	NV-354 (Investigational)	Standard of Care
Mechanism of Action	Bypasses Complex I deficiency by providing succinate to Complex II.	Symptomatic relief and metabolic support.
Therapeutic Approach	Targeted, disease-modifying (potential).	Supportive, non-disease-modifying.
Reported Preclinical Efficacy	Improved mitochondrial function in patient cells (NV189); Efficacy in animal models (NV-354, data not yet public).[4][8][9]	Variable and limited efficacy in altering disease progression.
Administration	Oral (planned).	Oral supplements, specific diets, various medications.
Development Stage	Preclinical.[9]	Clinically established.

Experimental Protocols

1. In Vitro Assessment of Mitochondrial Respiration in Patient-Derived Fibroblasts

This protocol is based on the methodology described by Ehinger et al., 2016, for assessing the effect of succinate prodrugs on cellular respiration.[4][7]

• Cell Culture: Leigh syndrome patient fibroblasts with confirmed Complex I deficiency and healthy control fibroblasts are cultured under standard conditions.

• Oxygen Consumption Rate (OCR) Measurement: A Seahorse XF Analyzer is used to measure OCR.

  • Cells are seeded in Seahorse XF microplates.

  • Prior to the assay, the culture medium is replaced with a low-buffered Seahorse XF medium.

  • Baseline OCR is measured.

  • NV-354 (or a related compound like NV189) or vehicle is injected, and OCR is monitored.

  • Subsequently, oligomycin (ATP synthase inhibitor), FCCP (a mitochondrial uncoupler), and rotenone/antimycin A (Complex I and III inhibitors) are injected sequentially to determine ATP-linked respiration, maximal respiration, and non-mitochondrial oxygen consumption.

• Data Analysis: OCR measurements are normalized to protein concentration. Parameters such as basal respiration, ATP-linked respiration, maximal respiration, and spare respiratory capacity are calculated.

2. In Vivo Assessment of Motor Function in Ndufs4 Knockout Mouse Model of Leigh Syndrome

This protocol describes a standard method for evaluating motor coordination and balance, which are key functional readouts in the Ndufs4 knockout mouse model.[4][7][10][11]

• Animal Model: Ndufs4 knockout mice, which exhibit a progressive neurodegenerative phenotype similar to Leigh syndrome, are used.[12][13]

• Treatment Administration: NV-354 is administered orally to the treatment group, while the control group receives a vehicle. Dosing is initiated at a presymptomatic stage and continued for a defined period.

• Rotarod Test:

  • Mice are placed on a rotating rod with an accelerating speed (e.g., from 4 to 40 rpm over 5 minutes).

  • The latency to fall from the rod is recorded.

  • Mice are trained on the apparatus for a set number of trials before the test day.

  • The test is performed at multiple time points throughout the study to assess the progression of motor deficits.

• Data Analysis: The latency to fall is averaged for each group at each time point. Statistical analysis is performed to compare the performance of the NV-354 treated group with the vehicle-treated group and a wild-type control group.

3. Assessment of NV-354 Bioavailability and Brain Distribution

Abliva has reported that NV-354 has high oral bioavailability and brain distribution.[9] A general protocol to determine these parameters is as follows:

• Pharmacokinetic Study:

  • NV-354 is administered to mice or rats via oral gavage and intravenous injection.

  • Blood samples are collected at various time points after administration.

  • Plasma concentrations of NV-354 and its active metabolite, succinate, are measured using LC-MS/MS.

  • Pharmacokinetic parameters, including bioavailability, are calculated.

• Brain Tissue Distribution:

  • Following administration of NV-354, animals are euthanized at specific time points.

  • Brains are collected, and specific regions (e.g., brainstem, basal ganglia) are dissected.

  • The concentration of NV-354 and succinate in the brain tissue is quantified using LC-MS/MS.

  • The brain-to-plasma concentration ratio is calculated to assess the extent of brain penetration.

Mandatory Visualization

Caption: Mechanism of action of NV-354 in bypassing Complex I deficiency.

Caption: Experimental workflow for preclinical evaluation of NV-354.

Conclusion

The current standard of care for Leigh syndrome is limited to supportive therapies that do not address the underlying cause of the disease. NV-354 represents a promising, targeted therapeutic strategy that aims to correct the mitochondrial dysfunction inherent in many cases of Leigh syndrome by bypassing Complex I. Preclinical data on a related compound, NV189, demonstrates the potential of this approach to restore mitochondrial respiration in patient-derived cells.

Further preclinical studies on NV-354 in relevant animal models, such as the Ndufs4 knockout mouse, are crucial to establish its in vivo efficacy, safety profile, and optimal dosing. The publication of such data will be essential for a direct and comprehensive comparison with the standard of care and for guiding the clinical development of this novel therapeutic candidate. The methodologies outlined in this guide provide a framework for the continued evaluation of NV-354 and other emerging therapies for mitochondrial diseases.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Microglial response promotes neurodegeneration in the Ndufs4 KO mouse model of Leigh syndrome - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 027058 - Strain Details [jax.org]
• 6. researchgate.net [researchgate.net]
• 7. Rotarod-Test for Mice [protocols.io]
• 8. abliva.com [abliva.com]
• 9. abliva.com [abliva.com]
• 10. Rotarod Protocol - IMPReSS [web.mousephenotype.org]
• 11. parkinsonsroadmap.org [parkinsonsroadmap.org]
• 12. academic.oup.com [academic.oup.com]
• 13. The NDUFS4 Knockout Mouse: A Dual Threat Model of Childhood Mitochondrial Disease and Normative Aging - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal Procedures for NV-354: A Guide for Laboratory Professionals

DISCLAIMER: NV-354 is an investigational drug candidate in preclinical development. As such, a comprehensive, official Safety Data Sheet (SDS) with specific disposal instructions is not publicly available. The following guidance is based on best practices for the disposal of research-grade chemicals and pharmaceuticals. It is imperative to consult with your institution's Environmental Health and Safety (EHS) department before handling or disposing of this substance. All procedures must comply with local, state, and federal regulations.

Immediate Safety and Handling Considerations

As NV-354 is an engineered form of succinate, a substance naturally occurring in the body, it is under development for therapeutic use.[1] However, the toxicological properties of the synthesized compound in a concentrated form are not fully known. Therefore, standard laboratory precautions for handling new chemical entities should be strictly followed.

Personal Protective Equipment (PPE):

• Wear standard laboratory attire, including a lab coat, safety glasses, and nitrile gloves.

• Change gloves immediately if contaminated.

Handling:

• Handle NV-354 in a well-ventilated area.

• Avoid generating dust or aerosols.

• Wash hands thoroughly after handling.

Step-by-Step Disposal Protocol

In the absence of a specific SDS for NV-354, it should be treated as a hazardous chemical waste. This ensures the highest level of safety and environmental protection.

• Waste Characterization and Segregation:

  • Default Classification: Treat all NV-354 waste (pure compound, solutions, contaminated materials) as hazardous chemical waste.

  • Segregation: Do not mix NV-354 waste with other waste streams unless explicitly approved by your EHS department. Keep it separate from non-hazardous, biological, or radioactive waste.

• Containerization and Labeling:

  • Containers: Use only approved hazardous waste containers that are chemically compatible and have a secure, tight-fitting lid.[2]

  • Labeling: All waste containers must be clearly labeled. The label should include:

    • The words "Hazardous Waste"[2]

    • The full chemical name: "NV-354"

    • The approximate concentration and quantity of the waste.

    • The date the waste was first added to the container (accumulation start date).

    • The associated hazards (list as "Caution: Unknown Hazards" in the absence of specific data).

• Storage:

  • Location: Store waste containers in a designated Satellite Accumulation Area (SAA) that is at or near the point of generation and under the control of the laboratory personnel.

  • Conditions: Keep containers closed at all times, except when adding or removing waste.[2] Ensure the storage area is secure and inaccessible to unauthorized personnel.[3]

• Disposal Request and Pickup:

  • Contact EHS: Once a waste container is full or you have finished your work with NV-354, contact your institution's EHS department to arrange for a waste pickup.

  • Documentation: Complete any required waste pickup forms or manifests as instructed by your EHS office.

Experimental Workflow for Disposal

The following diagram outlines the decision-making process and workflow for the proper disposal of NV-354.

References

• 1. biostock.se [biostock.se]
• 2. ndep.nv.gov [ndep.nv.gov]
• 3. sdmedwaste.com [sdmedwaste.com]

Safeguarding Innovation: A Guide to Personal Protective Equipment for Handling NV-354

For researchers, scientists, and drug development professionals, ensuring personal safety is paramount when handling investigational new drugs. This guide provides essential safety and logistical information for the handling of NV-354, a promising therapeutic candidate. The following procedural guidance is based on established best practices for handling novel chemical compounds in a laboratory setting, as specific safety data for NV-354 is not publicly available.

NV-354 is an investigational drug developed by Abliva, designed as an engineered version of succinate to treat primary mitochondrial diseases, such as Leigh syndrome.[1][2] As with any novel compound, it is crucial to handle NV-354 with a comprehensive safety strategy to minimize exposure and ensure a secure research environment. Until specific toxicological data is available, NV-354 should be treated as a potentially hazardous substance.

Recommended Personal Protective Equipment (PPE)

The selection of appropriate PPE is the cornerstone of safe laboratory operations. The following table summarizes the recommended PPE for various laboratory activities involving NV-354.

Activity	Minimum PPE Requirements	Enhanced Precautions (Based on Risk Assessment)
Weighing and Aliquoting (Solid Form)	- Disposable Nitrile Gloves (Double-gloving recommended) - Safety Glasses with Side Shields - Lab Coat	- Chemical Splash Goggles - Face Shield - Respiratory Protection (e.g., N95 respirator or powered air-purifying respirator - PAPR) if dust generation is likely
Solution Preparation and Dilution	- Disposable Nitrile Gloves - Safety Glasses with Side Shields - Lab Coat	- Chemical Splash Goggles - Face Shield - Chemically resistant apron or coveralls
In Vitro / Cell-Based Assays	- Disposable Nitrile Gloves - Safety Glasses with Side Shields - Lab Coat	- Chemical Splash Goggles (when handling larger volumes)
Animal Dosing and Handling	- Disposable Nitrile Gloves - Safety Glasses with Side Shields - Lab Coat or disposable gown	- Respiratory Protection (if aerosolization is possible) - Double gloving
Waste Disposal	- Disposable Nitrile Gloves - Safety Glasses with Side Shields - Lab Coat	- Chemical Splash Goggles - Face Shield (if splashing is a risk)

Experimental Protocols: Donning and Doffing PPE

Proper technique in putting on and taking off PPE is critical to prevent contamination.

Donning (Putting On) PPE:

• Hand Hygiene: Wash hands thoroughly with soap and water or use an alcohol-based hand sanitizer.

• Gown/Lab Coat: Put on a clean lab coat or disposable gown, ensuring it is fully fastened.

• Mask/Respirator: If required, don a mask or respirator. Ensure a proper fit and seal.

• Goggles/Face Shield: Put on safety glasses, goggles, or a face shield.

• Gloves: Don gloves, pulling the cuffs over the sleeves of the gown or lab coat. If double-gloving, don the first pair, then the second.

Doffing (Taking Off) PPE:

• Gloves: Remove the outer pair of gloves (if double-gloved) by grasping the outside of one glove at the wrist and peeling it off, turning it inside out. Hold the removed glove in the gloved hand. Slide the fingers of the ungloved hand under the remaining glove at the wrist and peel it off over the first glove.

• Gown/Lab Coat: Unfasten the gown or lab coat. Peel it away from the neck and shoulders, touching only the inside. Turn the gown inside out as it is removed and fold or roll it into a bundle.

• Hand Hygiene: Perform hand hygiene.

• Goggles/Face Shield: Remove by handling the headband or earpieces.

• Mask/Respirator: Remove by handling the straps.

• Hand Hygiene: Perform hand hygiene again.

Operational and Disposal Plans

Handling:

• All work with solid NV-354 should be conducted in a certified chemical fume hood or other ventilated enclosure to minimize inhalation exposure.

• Use dedicated equipment (spatulas, weigh boats, etc.) for handling NV-354 and decontaminate them after use.

• Avoid skin contact. In case of accidental contact, wash the affected area immediately with soap and water for at least 15 minutes.[3][4]

• In case of eye contact, flush with copious amounts of water for at least 15 minutes and seek medical attention.[3][4]

Disposal:

• All disposable PPE and materials contaminated with NV-354 should be considered chemical waste.

• Collect all solid and liquid waste containing NV-354 in clearly labeled, sealed containers.

• Follow your institution's hazardous waste disposal procedures. Do not dispose of NV-354 down the drain or in regular trash.

Safety Workflow for Handling NV-354

The following diagram illustrates the logical workflow for safely handling NV-354 in a laboratory setting.

Figure 1: A logical workflow for the safe handling of NV-354.

By adhering to these guidelines, researchers can create a safe and controlled environment for the handling of NV-354, fostering innovation while prioritizing personal and environmental safety.

References

• 1. storage.mfn.se [storage.mfn.se]
• 2. mediconvillage.se [mediconvillage.se]
• 3. wiki.nanofab.ucsb.edu [wiki.nanofab.ucsb.edu]
• 4. carlroth.com:443 [carlroth.com:443]